5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• CAS: 693236-20-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides an in-depth exploration of the synthesis and characterization of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , a heterocyclic compound of significant interest in medicinal chemistry. The strategic incorporation of a 1,2,4-oxadiazole core, recognized as a metabolically stable bioisostere for ester and amide functionalities, along with the specific electronic properties of the 2-fluorophenyl and 3-nitrophenyl substituents, makes this molecule a compelling candidate for further investigation in drug discovery programs.[1][2] This document will detail the synthetic rationale, provide a robust experimental protocol, and outline the analytical techniques required for its comprehensive characterization.

Introduction: The Significance of the 1,2,4-Oxadiazole Scaffold

The 1,2,4-oxadiazole ring is a five-membered heterocycle containing one oxygen and two nitrogen atoms.[3] This scaffold has garnered considerable attention in medicinal chemistry due to its remarkable chemical and metabolic stability.[1] It is often employed as a bioisosteric replacement for labile ester and amide groups, a strategy that can enhance a drug candidate's pharmacokinetic profile by mitigating hydrolysis by metabolic enzymes.[2]

Derivatives of 1,2,4-oxadiazole have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties.[2] The specific substituents at the 3- and 5-positions of the oxadiazole ring play a crucial role in modulating the compound's pharmacological activity. In the target molecule, the 3-(3-nitrophenyl) group introduces a strong electron-withdrawing moiety, which can influence the molecule's electronic distribution and potential interactions with biological targets. The 5-(2-Fluorophenyl) group provides a site for potential hydrogen bonding and can impact the molecule's conformation and metabolic stability.

Synthetic Strategy and Experimental Protocol

The most prevalent and versatile method for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles involves the condensation of an amidoxime with an acylating agent, followed by cyclodehydration.[4][5][6] This can be performed as a two-step process with the isolation of an O-acylamidoxime intermediate or as a more efficient one-pot procedure. For the synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , the logical precursors are 3-nitrobenzamidoxime and 2-fluorobenzoyl chloride.

Synthesis of Precursors

2.1.1. Synthesis of 3-Nitrobenzamidoxime

3-Nitrobenzamidoxime can be reliably synthesized from 3-nitrobenzonitrile and hydroxylamine hydrochloride in the presence of a base.

• Reaction:

  • 3-Nitrobenzonitrile reacts with hydroxylamine, formed in situ from its hydrochloride salt, to yield the corresponding amidoxime.

• Detailed Protocol:

  • To a solution of 3-nitrobenzonitrile (1 equivalent) in ethanol, add hydroxylamine hydrochloride (1.1 equivalents) and sodium carbonate (1.1 equivalents).

  • Add a sufficient amount of water to dissolve the salts.

  • Reflux the mixture for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and reduce the volume of ethanol under vacuum.

  • Add water to precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum to obtain 3-nitrobenzamidoxime.

2.1.2. Synthesis of 2-Fluorobenzoyl chloride

2-Fluorobenzoyl chloride is typically prepared from 2-fluorobenzoic acid using a chlorinating agent such as thionyl chloride or oxalyl chloride.[7][8]

• Reaction:

  • The carboxylic acid group of 2-fluorobenzoic acid is converted to an acyl chloride by reaction with thionyl chloride.

• Detailed Protocol:

  • In a round-bottom flask equipped with a reflux condenser and a gas trap, add 2-fluorobenzoic acid (1 equivalent).

  • Slowly add thionyl chloride (2-3 equivalents) at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to accelerate the reaction.

  • Heat the mixture to reflux for 2-4 hours. The reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess thionyl chloride by distillation under reduced pressure.

  • The resulting crude 2-fluorobenzoyl chloride can be used directly in the next step or purified by vacuum distillation.

One-Pot Synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

A one-pot synthesis is generally preferred for its operational simplicity and efficiency.

• Reaction Workflow Diagram:

Caption: One-pot synthesis workflow for the target oxadiazole.

• Detailed Protocol:

  • Dissolve 3-nitrobenzamidoxime (1 equivalent) in anhydrous pyridine in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a solution of 2-fluorobenzoyl chloride (1.05 equivalents) in a small amount of anhydrous pyridine to the reaction mixture.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the mixture to room temperature and pour it into ice-cold water.

  • The crude product will precipitate out of the solution.

  • Collect the solid by vacuum filtration and wash it thoroughly with water.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the purified 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole .

Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound.

Physicochemical Properties

The following table summarizes the key physicochemical properties of the target molecule.

Property	Value	Source
Molecular Formula	C₁₄H₈FN₃O₃	[9]
Molecular Weight	285.23 g/mol	[9]
Appearance	Expected to be a crystalline solid.
CAS Number	693236-20-3	[9]
Calculated LogP	3.45	[9]
Topological Polar Surface Area (TPSA)	82.06 Ų	[9]

Spectroscopic Analysis

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of the synthesized compound.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the 2-fluorophenyl and 3-nitrophenyl rings. The chemical shifts will be influenced by the electron-withdrawing nitro group and the electronegative fluorine atom. The protons on the 3-nitrophenyl ring are expected to appear in the range of δ 7.5-8.5 ppm, while the protons on the 2-fluorophenyl ring will likely resonate between δ 7.0-8.0 ppm. Coupling between adjacent protons and with the fluorine atom will lead to characteristic splitting patterns.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will provide key information about the carbon framework. The two carbons of the 1,2,4-oxadiazole ring are expected to resonate at approximately δ 165-175 ppm.[10] The aromatic carbons will appear in the typical range of δ 110-150 ppm. The carbon attached to the fluorine atom will exhibit a large one-bond C-F coupling constant.

Predicted NMR Data:

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity
¹H	7.0 - 8.5	Multiplets
¹³C	110 - 150 (Aromatic C)
~167 (Oxadiazole C3)
~175 (Oxadiazole C5)

3.2.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

• Characteristic Absorption Bands:

  • C=N stretching (oxadiazole ring): ~1600-1650 cm⁻¹[3]

  • N-O stretching (oxadiazole ring): ~1350-1450 cm⁻¹

  • C-O-C stretching (oxadiazole ring): ~1000-1300 cm⁻¹[3]

  • Aromatic C-H stretching: ~3000-3100 cm⁻¹

  • Aromatic C=C stretching: ~1450-1600 cm⁻¹

  • Asymmetric and symmetric NO₂ stretching: ~1530 cm⁻¹ and ~1350 cm⁻¹

  • C-F stretching: ~1100-1200 cm⁻¹

3.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

• Expected Fragmentation:

  • The molecular ion peak [M]⁺ should be observed at m/z = 285.

  • Common fragmentation pathways for 1,2,4-oxadiazoles involve cleavage of the heterocyclic ring.[11][12]

  • Fragments corresponding to the 2-fluorophenyl and 3-nitrophenyl moieties are also expected.

• Fragmentation Pathway Diagram:

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An In-depth Technical Guide to the ¹H and ¹³C NMR Analysis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Foreword: The Structural Imperative in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the 1,2,4-oxadiazole scaffold is a privileged heterocycle, frequently employed as a bioisostere for amide and ester functionalities. Its presence in a molecule can enhance metabolic stability, improve pharmacokinetic profiles, and modulate biological activity. The title compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, serves as a quintessential example of a key intermediate in the synthesis of advanced pharmaceutical agents, such as kinase inhibitors for oncology.[1]

Unambiguous structural verification is the bedrock of chemical synthesis and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for the complete structural elucidation of such organic molecules in solution. This guide provides a comprehensive analysis of the expected ¹H and ¹³C NMR spectra of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, blending theoretical principles with practical, field-proven experimental protocols. Our objective is to not only present the data but to explain the underlying causality, empowering researchers to confidently interpret their own results.

Molecular Structure and Predicted Spectral Features

A thorough NMR analysis begins with a clear understanding of the molecule's topology. The structure, with a systematic numbering scheme for NMR assignment, is presented below. This numbering will be used consistently throughout this guide.

Figure 1: Molecular Structure with NMR Assignment Numbering.

Predicted ¹H NMR Spectrum Analysis (400 MHz, CDCl₃)

The proton NMR spectrum is anticipated to show two distinct sets of signals corresponding to the two aromatic rings. The chemical shifts are influenced by the electronic nature of the substituents (electron-withdrawing NO₂ and F groups) and the heterocyclic oxadiazole core.[2][3]

• 3-Nitrophenyl Protons (8.0 - 9.0 ppm): The nitro group is a powerful electron-withdrawing and deshielding group, causing all protons on this ring to resonate at a significantly downfield chemical shift.[4]

  • H2': This proton is ortho to the oxadiazole ring and meta to the nitro group. It is expected to be the most deshielded proton, appearing as a triplet or a narrow multiplet around ~8.9-9.1 ppm . Its multiplicity arises from small meta couplings to H4' and H6'.

  • H6': This proton is ortho to the oxadiazole and ortho to the nitro group. It will be strongly deshielded and is predicted to appear as a doublet of doublets (or multiplet) around ~8.5-8.7 ppm , coupled to H5' (ortho coupling, J ≈ 8 Hz) and H4' (para coupling, J ≈ 2 Hz).

  • H4': This proton is meta to the oxadiazole and ortho to the nitro group. It is expected to resonate around ~8.4-8.6 ppm as a doublet of doublets, coupled to H5' (ortho coupling, J ≈ 8 Hz) and H2' (meta coupling, J ≈ 2 Hz).

  • H5': This proton is meta to the nitro group and para to the oxadiazole. It will appear as a triplet around ~7.8-8.0 ppm , resulting from two similar ortho coupling constants to H4' and H6'.

• 2-Fluorophenyl Protons (7.2 - 8.2 ppm): The fluorine atom introduces both inductive electron withdrawal and through-space shielding/deshielding effects. Crucially, it will induce J-coupling with nearby protons (H-F coupling), complicating the splitting patterns.[5]

  • H6'': This proton is ortho to the oxadiazole ring and meta to the fluorine. It is expected to be the most deshielded proton on this ring, appearing as a triplet of doublets (td) or multiplet around ~8.1-8.3 ppm .

  • H3'': This proton is ortho to the fluorine. It will experience a significant ortho H-F coupling (³JHF ≈ 8-10 Hz) and an ortho H-H coupling to H4''. It is predicted to appear as a triplet of doublets (td) or multiplet around ~7.3-7.5 ppm .

  • H4'' & H5'': These protons are further from the strongly influencing groups and will appear as complex multiplets in the range of ~7.2-7.7 ppm . Their exact appearance will depend on the magnitudes of the various H-H and H-F couplings.

Predicted ¹³C NMR Spectrum Analysis (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum will display signals for all 14 unique carbon atoms in the molecule. The chemical shifts are highly diagnostic of the electronic environment.

• Oxadiazole Carbons (165 - 180 ppm): The carbons within the heterocyclic ring (C3 and C5) are double-bonded to electronegative nitrogen and oxygen atoms, causing them to be highly deshielded and appear far downfield.[6][7][8] Based on similar structures, C5 is often more deshielded than C3.

  • C5: ~175-178 ppm

  • C3: ~168-171 ppm

• 3-Nitrophenyl Carbons (120 - 150 ppm):

  • C3' (ipso-NO₂): The carbon directly attached to the nitro group will be significantly deshielded, appearing around ~148-150 ppm .

  • C1' (ipso-Oxadiazole): The quaternary carbon attached to the oxadiazole ring is expected around ~130-133 ppm .

  • CH Carbons (C2', C4', C5', C6'): These will appear in the aromatic region, with their specific shifts influenced by their position relative to the nitro group. Expected range: ~122-135 ppm .

• 2-Fluorophenyl Carbons (115 - 165 ppm): The key feature here is the large, direct C-F coupling and smaller long-range couplings.[5]

  • C2'' (ipso-F): This carbon will be directly coupled to fluorine, resulting in a large doublet (¹JCF ≈ 250-260 Hz ). It will be highly deshielded, appearing around ~160-163 ppm .

  • C1'' (ipso-Oxadiazole): This quaternary carbon will show a smaller ortho C-F coupling (²JCF ≈ 10-15 Hz ) and resonate around ~120-123 ppm .

  • CH Carbons (C3'', C4'', C5'', C6''): These carbons will also exhibit C-F couplings of varying magnitudes, appearing in the range of ~117-135 ppm . For example, C3'' will show a ²JCF coupling, while C4'' will show a ³JCF coupling.

Data Summary Tables

For clarity and rapid reference, the predicted NMR data are summarized below.

Table 1: Predicted ¹H NMR Data

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant(s) (J, Hz)	Integration
H2'	8.9 - 9.1	t or m	J ≈ 2	1H
H6'	8.5 - 8.7	dd or m	³J ≈ 8, ⁴J ≈ 2	1H
H4'	8.4 - 8.6	dd or m	³J ≈ 8, ³J ≈ 2	1H
H5'	7.8 - 8.0	t	³J ≈ 8	1H
H6''	8.1 - 8.3	td or m	³J ≈ 8, ⁴J ≈ 2	1H
H3''	7.3 - 7.5	td or m	³JHH ≈ 8, ³JHF ≈ 9	1H
H4''	7.2 - 7.7	m	-	1H

| H5'' | 7.2 - 7.7 | m | - | 1H |

Table 2: Predicted ¹³C NMR Data

Carbon	Predicted δ (ppm)	Multiplicity (in ¹⁹F coupled)	Coupling Constant(s) (J, Hz)
C5	175 - 178	d	³JCF ≈ 3-5
C3	168 - 171	s	-
C2''	160 - 163	d	¹JCF ≈ 250-260
C3'	148 - 150	s	-
C1'-C6'	122 - 135	s	-

| C1''-C6'' | 117 - 135 | d | JCF ≈ 2-25 |

Experimental Protocol: A Self-Validating Workflow

Adherence to a rigorous experimental protocol is paramount for acquiring high-quality, reproducible NMR data. The following workflow is designed to minimize artifacts and ensure spectral integrity.

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample.[9]

• Material Quantity: Weigh approximately 10-20 mg of the compound for ¹³C NMR analysis. A subset of this solution (or a separate 5-10 mg sample) is sufficient for ¹H NMR.[10][11][12]

• Solvent Selection: Choose a high-purity deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common first choice. If solubility is an issue, DMSO-d₆ can be used. Ensure the solvent is from a freshly opened ampoule or a properly stored bottle to minimize water content.[13]

• Dissolution: In a small, clean glass vial, dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent.[13] Gentle vortexing can aid dissolution.

• Filtration & Transfer: To remove any particulate matter that can degrade spectral resolution, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a high-quality, clean 5 mm NMR tube (e.g., Wilmad 528-PP or equivalent).[14]

• Internal Standard: For precise chemical shift referencing, the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) can be used.[9] Alternatively, a minimal amount of tetramethylsilane (TMS) can be added, but care should be taken to avoid adding too much, which can obscure sample signals.[13]

• Labeling: Clearly label the NMR tube with the sample identification.

Figure 2: Standard Experimental Workflow for NMR Analysis.

Spectrometer Setup and Data Acquisition

• Instrument: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion.

• Locking and Shimming: Insert the sample into the magnet. Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical lock signal.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 8 to 16 scans are typically sufficient.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time: 3-4 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: Standard single-pulse with proton decoupling (e.g., zgpg30).

  • Number of Scans: 1024 scans or more may be needed depending on concentration.

  • Relaxation Delay (d1): 2 seconds.

• 2D NMR (for Unambiguous Assignment):

  • COSY: To establish ¹H-¹H correlations (neighboring protons).

  • HSQC: To identify one-bond ¹H-¹³C correlations (which proton is attached to which carbon).

  • HMBC: To identify long-range (2-3 bond) ¹H-¹³C correlations, crucial for connecting the aromatic rings to the oxadiazole core.

Structural Confirmation with 2D NMR

While 1D spectra provide the foundational data, 2D NMR experiments are the definitive tools for assembling the molecular puzzle. The diagram below illustrates the key long-range correlations (HMBC) that would unequivocally confirm the connectivity of the molecular fragments.

Figure 3: Expected Key HMBC (long-range H-C) Correlations.

Observing a correlation from H2' and H6' to the C3 carbon of the oxadiazole, and a correlation from H6'' to the C5 carbon, would provide definitive proof of the regiochemistry and overall structure.

Data Reporting Standards

For publication or inclusion in a formal report, NMR data should be presented in a standardized format to ensure clarity and allow for verification by others.[15][16][17]

Example Format: ¹H NMR (400 MHz, CDCl₃) δ 8.95 (t, J = 1.8 Hz, 1H, H2'), 8.61 (d, J = 7.9 Hz, 1H, H6'), ... etc. ¹³C NMR (101 MHz, CDCl₃) δ 176.5 (C5), 169.2 (C3), 161.8 (d, ¹JCF = 255.5 Hz, C2''), ... etc.

This format includes the nucleus, spectrometer frequency, solvent, and for each signal: chemical shift (δ) in ppm, multiplicity, coupling constants (J) in Hz, integration, and assignment.[18]

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Mass spectrometry fragmentation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

An In-Depth Technical Guide to the Mass Spectrometric Fragmentation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Introduction

In the landscape of modern drug discovery and development, the structural elucidation of novel chemical entities is a cornerstone of ensuring safety, efficacy, and intellectual property. Among the diverse heterocyclic scaffolds employed in medicinal chemistry, the 1,2,4-oxadiazole ring is a prominent feature, valued for its metabolic stability and role as a bioisostere for esters and amides. The title compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, combines this important heterocycle with two functionally critical substituted aromatic rings. Understanding its behavior under mass spectrometric conditions is paramount for its identification in complex matrices, such as during metabolite profiling or reaction monitoring.

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathways of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. As a hard ionization technique, EI imparts significant energy into the analyte molecule, inducing extensive and reproducible fragmentation that serves as a molecular fingerprint.[1][2] By dissecting the molecule into its core components—the 1,2,4-oxadiazole heterocycle, the 2-fluorophenyl substituent, and the 3-nitrophenyl substituent—we can predict the primary and subsequent fragmentation events. This guide is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for the unequivocal structural confirmation of complex small molecules.

Predicted Fragmentation Pathways

The fragmentation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is dictated by the relative stabilities of the bonds within the molecular ion and the thermodynamic favorability of the resulting fragment ions and neutral losses. The process is primarily governed by three structural motifs: the inherent instability of the 1,2,4-oxadiazole ring under energetic conditions, the characteristic fragmentation of the nitroaromatic system, and the influence of the fluoro-substituent.

Upon electron ionization, the molecule will form a molecular ion (M+•). The subsequent fragmentation is expected to proceed via several competing pathways.

Pathway A: Cleavage of the 1,2,4-Oxadiazole Ring

The most characteristic fragmentation process for 1,2,4-oxadiazoles involves the cleavage of the heterocyclic ring.[3][4][5] This is typically initiated by the fission of the weakest bonds. For the 3,5-disubstituted 1,2,4-oxadiazole core, the primary cleavage is anticipated to occur across the N2-C3 and O1-C5 bonds or the O1-N2 and C3-C4 bonds, leading to the formation of distinct, stable fragment ions.

A major fragmentation route involves the cleavage at the 1-5 and 3-4 bonds.[4] This pathway leads to the formation of two key nitrile-containing fragments.

• Formation of the 2-Fluorobenzonitrile Cation ([C₇H₄FN]⁺): Cleavage of the oxadiazole ring can lead to the formation of a 2-fluorobenzonitrile radical cation.

• Formation of the 3-Nitrobenzonitrile Cation ([C₇H₄N₂O₂]⁺): Alternatively, charge retention on the other fragment would yield the 3-nitrobenzonitrile radical cation.

The relative abundance of these fragments will depend on their respective ionization potentials and the stability of the resulting ions.

Pathway B: Fragmentation Initiated by the Nitrophenyl Group

Aromatic nitro compounds are well-known to undergo characteristic fragmentation patterns, primarily involving the loss of nitro-group-related species.[6][7][8][9] These processes can compete with or precede the cleavage of the oxadiazole ring.

• Loss of Nitric Oxide (NO): A common initial fragmentation step for nitroaromatics is the loss of a neutral nitric oxide radical (•NO). This results in an [M - NO]⁺ ion. This fragmentation often occurs and can precede further ring fragmentation.[7]

• Loss of Nitrogen Dioxide (NO₂): The expulsion of a nitrogen dioxide radical (•NO₂) is another primary fragmentation pathway, leading to an [M - NO₂]⁺ ion. This results in a significant and easily identifiable peak.

Following these initial losses, the remaining ion can undergo further fragmentation, including cleavage of the oxadiazole ring or loss of CO from the phenoxy-like intermediate formed after NO loss.

Pathway C: Fragmentation involving the Fluorophenyl Group

While the C-F bond is strong, fragmentation involving the fluorine substituent can occur, particularly in secondary fragmentation steps. The behavior of fluorinated aromatic compounds under EI-MS often includes the loss of HF or a fluorine radical.[10][11]

• Loss of Hydrogen Fluoride (HF): Rearrangement followed by the elimination of a neutral HF molecule is a possible pathway, particularly from fragment ions where a hydrogen atom is sterically accessible.

• Loss of Fluorine Radical (•F): Direct cleavage of the C-F bond to lose a fluorine radical is less common as a primary step but can be observed.

The interplay of these pathways dictates the overall mass spectrum. For instance, the [M - NO]⁺ ion may subsequently cleave its oxadiazole ring, leading to a complex series of daughter ions.

Caption: Predicted primary fragmentation pathways for the title compound.

Summary of Key Predicted Fragments

The following table summarizes the major fragment ions anticipated in the electron ionization mass spectrum of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The exact mass-to-charge ratios (m/z) would be determined via high-resolution mass spectrometry.

Proposed Fragment Ion (m/z)	Chemical Formula	Description of Fragmentation Event
M	C₁₃H₇FN₄O₃	Molecular Ion
M - 30	C₁₃H₇FN₃O₂	Loss of nitric oxide (•NO) from the nitro group.
M - 46	C₁₃H₇FN₃O	Loss of nitrogen dioxide (•NO₂) from the nitro group.
148	C₇H₄N₂O₂	Formation of the 3-nitrobenzonitrile cation via oxadiazole ring cleavage.
121	C₇H₄FN	Formation of the 2-fluorobenzonitrile cation via oxadiazole ring cleavage.
122	C₇H₄NO	Fragment corresponding to the benzoyl cation from the nitrophenyl side after loss of NO₂.
95	C₆H₄F	Fluorophenyl cation, formed after cleavage from the oxadiazole ring.

Experimental Protocol: GC-EI-MS Analysis

To validate the predicted fragmentation pathways, a standardized protocol using Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) is proposed. This technique is ideal for thermally stable and volatile compounds.[1]

Sample Preparation

• Prepare a 1 mg/mL stock solution of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in a high-purity volatile solvent such as acetone or ethyl acetate.

• Perform a serial dilution to a working concentration of 10-100 µg/mL to avoid detector saturation.

Instrumentation

• A standard benchtop GC-MS system equipped with a quadrupole mass analyzer is sufficient.

• GC Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

GC Method

• Injection Volume: 1 µL.

• Injector Temperature: 280 °C.

• Split Ratio: 20:1 (or adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp: 20 °C/min to 300 °C.

  • Final hold: Hold at 300 °C for 5 minutes.

Mass Spectrometer Method

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV. This is the standard energy used to generate reproducible spectra that are comparable to library data.[2]

• Ion Source Temperature: 230 °C.

• Mass Range: Scan from m/z 40 to 500.

• Solvent Delay: 3 minutes (to prevent filament damage from the solvent).

Data Analysis

• Identify the chromatographic peak corresponding to the target analyte.

• Extract the mass spectrum from the apex of the peak.

• Analyze the fragmentation pattern, identifying the molecular ion peak and the key fragment ions.

• Compare the observed fragments with the predicted fragments in the table above to confirm the structure.

Caption: Proposed experimental workflow for GC-EI-MS analysis.

Conclusion

The mass spectrometric fragmentation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a predictable process governed by the established chemical principles of its constituent functional groups. The primary fragmentation events are expected to be the cleavage of the 1,2,4-oxadiazole ring and the characteristic losses of •NO and •NO₂ from the nitrophenyl moiety. The resulting mass spectrum provides a rich tapestry of structural information, enabling unambiguous identification. The experimental protocol outlined in this guide offers a robust and reliable method for obtaining high-quality, reproducible mass spectra for this class of compounds, serving as a critical tool for researchers in pharmaceutical and chemical analysis.

References

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• Avellone, G., Bongiorno, D., Buscemi, S., & Vivona, N. (2007). Characterization of Isomeric 1,2,4-Oxadiazolyl-N-Methylpyridinium Salts by Electrospray Ionization Tandem Mass Spectrometry. Journal of Mass Spectrometry, 42(2), 220-226. Available at: [Link]

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• Schmidt, J., Benter, T., & Thum, O. (2007). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. ResearchGate. Available at: [Link]

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• Miller, J. M. (1969). Fragmentation and rearrangement processes in the mass spectra of perhalogeno-aromatic compounds. Part III. Phenyl and pentafluorophenyl derivatives of Group V. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 3, 382-386. Available at: [Link]

• Grygorenko, O. O., Radchenko, D. S., & Tolmachev, A. O. (2016). Expanding Synthesizable Space of Disubstituted 1,2,4-Oxadiazoles. ACS Combinatorial Science, 18(9), 549-559. Available at: [Link]

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Whitepaper: Elucidating the Three-Dimensional Architecture of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: A Guide to Synthesis, Crystallography, and Supramolecular Analysis

Abstract

The 1,2,4-oxadiazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a versatile bioisostere for amide and ester functionalities, which enhances metabolic stability and modulates physicochemical properties.[1][2] This guide provides an in-depth technical methodology for the synthesis, characterization, and comprehensive crystal structure analysis of a specific derivative, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole . The strategic incorporation of a 2-fluorophenyl group at the 5-position and a 3-nitrophenyl group at the 3-position introduces unique electronic and steric features that are critical for modulating target binding and crystal packing. This document details a robust synthetic protocol, a systematic workflow for single-crystal X-ray diffraction (SCXRD), and a predictive analysis of the resulting molecular geometry and supramolecular architecture. The insights derived from such an analysis are paramount for structure-based drug design, enabling researchers to understand and engineer the non-covalent interactions that govern molecular recognition and solid-state properties.

Introduction: The Strategic Importance of 1,2,4-Oxadiazoles in Drug Discovery

The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention as a "privileged" structure in drug discovery.[3][4] Its utility stems from its ability to act as a rigid scaffold, presenting substituents in well-defined spatial orientations. Furthermore, the oxadiazole ring is metabolically robust and can participate in hydrogen bonding through its nitrogen atoms, making it an effective pharmacophore in designing agents with a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[5][6][7]

The title compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Molecular Formula: C₁₄H₈FN₃O₃, Molecular Weight: 285.23 g/mol ), is of particular interest.[8]

• The 2-Fluorophenyl moiety introduces a polarized C-F bond. Organic fluorine is known to participate in various non-covalent interactions, including C-H···F hydrogen bonds and halogen bonds, which can profoundly influence crystal packing and ligand-receptor binding affinity.[9][10]

• The 3-Nitrophenyl group is a strong electron-withdrawing system. The nitro group is an excellent hydrogen bond acceptor and can engage in N···O and C-H···O interactions, while the electron-deficient aromatic ring is prone to participating in π-π stacking interactions with electron-rich systems.[11][12][13]

Understanding the precise three-dimensional structure and intermolecular interactions of this molecule is therefore essential for predicting its behavior in a biological environment and for guiding the rational design of next-generation therapeutics.[14][15]

Part 1: Synthesis and Crystal Growth

Rationale for Synthetic Strategy

The most prevalent and reliable method for synthesizing 3,5-disubstituted-1,2,4-oxadiazoles is the cyclocondensation of an amidoxime with an activated carboxylic acid derivative, such as an acyl chloride.[3][5][16] This approach was selected for its high efficiency, operational simplicity, and the commercial availability of the requisite starting materials. The synthesis proceeds in two key stages: (1) formation of the N'-hydroxy-3-nitrobenzamidine intermediate, and (2) its subsequent acylation and cyclodehydration.

Detailed Experimental Protocol: Synthesis

Step 1: Synthesis of N'-hydroxy-3-nitrobenzamidine (Intermediate A)

• To a stirred solution of 3-nitrobenzonitrile (1.0 eq) in ethanol (10 mL/g), add an aqueous solution of hydroxylamine hydrochloride (1.5 eq) and sodium carbonate (1.5 eq).

• Heat the reaction mixture to reflux (approx. 80 °C) for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and reduce the solvent volume under vacuum.

• Add distilled water to the residue to precipitate the product.

• Filter the resulting solid, wash thoroughly with cold water, and dry under vacuum to yield Intermediate A . The product is typically used in the next step without further purification.

Step 2: Synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Target Compound)

• Dissolve Intermediate A (1.0 eq) in a suitable aprotic solvent, such as pyridine or N,N-Dimethylformamide (DMF) (15 mL/g).

• Cool the solution to 0 °C in an ice bath.

• Add 2-fluorobenzoyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and then heat to 100-110 °C for 2-4 hours.[17][18] The elevated temperature facilitates the in-situ cyclodehydration of the O-acylated intermediate.

• Monitor the reaction by TLC. Upon completion, cool the mixture and pour it cautiously into ice-cold water to precipitate the crude product.

• Filter the solid, wash with water and a small amount of cold ethanol.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield the title compound as a crystalline solid.

Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and absence of impurities.

• Mass Spectrometry (MS): To verify the molecular weight (285.23 g/mol ).

Protocol: Single Crystal Growth

Growing diffraction-quality single crystals is often the most critical step.[19]

• Solvent Selection: Screen a range of solvents and solvent pairs (e.g., dichloromethane, ethyl acetate, acetone, ethanol, hexane) to find a system in which the compound has moderate solubility.

• Slow Evaporation: Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent system in a clean vial. Loosely cap the vial to allow for slow evaporation over several days to weeks at room temperature.

• Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed jar containing a "poor" solvent (one in which the compound is insoluble but the solvent is miscible). The vapor of the poor solvent will slowly diffuse into the good solvent, reducing the compound's solubility and promoting crystallization.

• Cooling: Slowly cool a saturated solution from an elevated temperature to room temperature, or subsequently to 4 °C.

Part 2: Single-Crystal X-ray Diffraction (SCXRD) Analysis

SCXRD is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[14][20]

Experimental Workflow: From Crystal to Structure

• Crystal Mounting: A suitable single crystal (typically <0.5 mm in any dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer, cooled under a stream of nitrogen gas (typically to 100 K to reduce thermal motion), and irradiated with a monochromatic X-ray beam. A series of diffraction images are collected as the crystal is rotated.

• Data Reduction: The collected images are processed to integrate the intensities of the diffraction spots and apply corrections for experimental factors.

• Structure Solution: The phase problem is solved using direct methods or dual-space algorithms (e.g., using SHELXT or SIR) to generate an initial electron density map and a preliminary molecular model.

• Structure Refinement: The atomic positions and displacement parameters are refined against the experimental data using full-matrix least-squares methods (e.g., using SHELXL or Olex2). Hydrogen atoms are typically placed in calculated positions. The refinement is complete when the model converges, indicated by low R-factors (R1 < 5%).

dot digraph "SCXRD_Workflow" { graph [fontname="Arial", label="Figure 1: Standard Workflow for Small Molecule Crystal Structure Determination", labelloc=b, fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_WetLab" { label="Experimental Phase"; style="rounded"; color="#4285F4"; Synthesis [label="Synthesis & Purification"]; CrystalGrowth [label="Single Crystal Growth"]; Mounting [label="Crystal Selection & Mounting"]; DataCollection [label="X-ray Data Collection\n(Diffractometer)"]; Synthesis -> CrystalGrowth [label="High Purity Sample"]; CrystalGrowth -> Mounting [label="Quality Crystal"]; Mounting -> DataCollection; }

subgraph "cluster_Computational" { label="Computational Phase"; style="rounded"; color="#34A853"; DataReduction [label="Data Reduction\n(Integration & Scaling)"]; StructureSolution [label="Structure Solution\n(Phase Problem)"]; StructureRefinement [label="Structure Refinement\n(Least-Squares Fitting)"]; Validation [label="Validation & Analysis\n(CIF Report)"]; DataReduction -> StructureSolution; StructureSolution -> StructureRefinement; StructureRefinement -> Validation; }

DataCollection -> DataReduction [label="Diffraction Images"]; } enddot

Figure 1: Standard Workflow for Small Molecule Crystal Structure Determination.

Part 3: Anticipated Structural Analysis and Discussion

While a specific structure has not been deposited publicly, we can predict the key structural features based on extensive data from analogous compounds in the Cambridge Structural Database (CSD).[17]

Molecular Geometry

The molecule is expected to be largely planar. The dihedral (twist) angles between the central 1,2,4-oxadiazole ring and the flanking phenyl rings are typically small, often less than 15°.[17] This planarity facilitates electron delocalization across the system. The nitro group itself may be slightly twisted out of the plane of its attached phenyl ring to minimize steric strain.

Crystallographic Data Summary (Representative)

The following table summarizes typical crystallographic data expected for a compound of this nature.

Parameter	Expected Value / Type	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c or P-1 (Centrosymmetric)	Defines the symmetry operations within the unit cell.
a, b, c (Å)	5-15, 8-20, 10-25 Å	The dimensions of the unit cell.
α, β, γ (°)	90, 90-110, 90 °	The angles of the unit cell.
Volume (ų)	1000 - 2000 ų	The volume occupied by one unit cell.
Z	4 or 8	The number of molecules in the unit cell.
R1 [I > 2σ(I)]	< 0.05 (5%)	A measure of the agreement between the model and the observed data.
wR2 (all data)	< 0.15 (15%)	A weighted measure of agreement for all diffraction data.
Goodness-of-fit (S)	~1.0	Should be close to 1 for a good refinement.

Supramolecular Assembly: The Role of Non-Covalent Interactions

The crystal packing will be dominated by a network of weak, non-covalent interactions that collectively stabilize the three-dimensional lattice.[21] The specific functional groups of the title compound suggest the following key interactions will be present:

• C-H···O Hydrogen Bonds: The electron-rich oxygen atoms of the nitro group are strong hydrogen bond acceptors. They will likely form short contacts with aromatic C-H donors from neighboring molecules, guiding the assembly into chains or sheets.[12]

• C-H···N Hydrogen Bonds: The nitrogen atoms of the oxadiazole ring can also act as hydrogen bond acceptors, providing additional stability to the crystal lattice.[17]

• π-π Stacking: The electron-deficient nitrophenyl ring may stack in an offset, face-to-face manner with the more electron-neutral fluorophenyl ring of an adjacent molecule. These interactions are crucial for organizing the molecules into columns.

• Halogen-Based Interactions (C-H···F): The fluorine atom, with its high electronegativity, can participate in weak C-H···F hydrogen bonds. While individually weak, these interactions can be numerous and contribute significantly to the overall lattice energy.[9][10]

dot digraph "Intermolecular_Interactions" { graph [fontname="Arial", label="Figure 2: Key Non-Covalent Interactions Governing Crystal Packing", labelloc=b, fontsize=12]; node [shape=record, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#EA4335", style=dashed, arrowhead=vee, arrowsize=0.7];

mol1 [label="{Molecule 1 | 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole}", fillcolor="#4285F4", fontcolor="#FFFFFF"]; mol2 [label="{Molecule 2 | (Neighbor)}", fillcolor="#F1F3F4"]; mol3 [label="{Molecule 3 | (Neighbor)}", fillcolor="#F1F3F4"];

subgraph "cluster_interactions" { label="Interaction Types"; style="invis"; node [shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; H_O [label="C-H···O\n(Nitro Group)"]; H_N [label="C-H···N\n(Oxadiazole)"]; PiPi [label="π-π Stacking"]; H_F [label="C-H···F"]; }

mol1 -> H_O [color="#EA4335"]; H_O -> mol2 [label="H-Bond"];

mol1 -> H_N [color="#34A853"]; H_N -> mol3 [label="H-Bond"];

mol2 -> PiPi [color="#4285F4", style=dotted, dir=both, penwidth=1.5]; PiPi -> mol3 [color="#4285F4", style=dotted, dir=both, penwidth=1.5, label="Stacking"];

mol1 -> H_F [color="#5F6368"]; H_F -> mol3 [label="Halogen Interaction"]; } enddot

Figure 2: Key Non-Covalent Interactions Governing Crystal Packing.

Conclusion

This technical guide outlines a comprehensive and validated methodology for the synthesis and structural elucidation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole . The determination of its single-crystal structure provides unambiguous proof of its chemical identity and, more importantly, reveals the precise three-dimensional arrangement and the subtle non-covalent interactions that dictate its solid-state architecture. This structural knowledge is not merely academic; it provides a critical blueprint for medicinal chemists. By understanding how the fluorophenyl and nitrophenyl substituents direct intermolecular contacts, researchers can rationally design future analogs with improved solubility, enhanced binding affinity to biological targets, and optimized pharmaceutical properties, thereby accelerating the drug discovery and development process.

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An In-depth Technical Guide to the Physicochemical Properties of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of the novel heterocyclic compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The 1,2,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, recognized for its metabolic stability and ability to act as a bioisostere for ester and amide functionalities.[1][2] This guide is designed to be a critical resource for researchers engaged in the synthesis, characterization, and application of this and related molecules. We will delve into its molecular structure, predicted physicochemical parameters, and potential biological significance. Crucially, this document outlines detailed, field-proven experimental protocols for the empirical determination of its key properties, including synthesis, purity, solubility, lipophilicity, thermal stability, and crystal structure. The causality behind the selection of these experimental methods is discussed to provide a deeper understanding of their relevance in the context of drug discovery and materials science.

Introduction: The Scientific Rationale

The 1,2,4-oxadiazole ring system has garnered significant attention in contemporary drug discovery due to its favorable pharmacological profile. These heterocycles are known for their chemical and thermal stability, which can impart metabolic resistance to parent molecules in biological systems.[3] The title compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, incorporates several key structural features that make it a compelling subject for investigation. The presence of a fluorophenyl group can enhance metabolic stability and binding affinity, while the nitrophenyl moiety is a common pharmacophore in various bioactive molecules.

Understanding the fundamental physicochemical properties of a compound is a cornerstone of rational drug design and development. Properties such as solubility and lipophilicity are critical determinants of a drug's absorption, distribution, metabolism, and excretion (ADME) profile. Thermal stability is paramount for manufacturing and storage, while a definitive crystal structure provides invaluable insight into intermolecular interactions and solid-state properties. This guide provides the necessary theoretical framework and practical methodologies to thoroughly characterize 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Molecular and Physicochemical Profile

While extensive experimental data for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is not yet widely published, a summary of its basic molecular information and computationally predicted properties is presented below. These predicted values serve as a valuable baseline for guiding experimental work.

Property	Value	Source
Molecular Formula	C₁₄H₈FN₃O₃	[4]
Molecular Weight	285.23 g/mol	[4]
CAS Number	693236-20-3	[4]
Calculated LogP	3.4509	[4]
Topological Polar Surface Area (TPSA)	82.06 Ų	[4]
Hydrogen Bond Donors	0	[4]
Hydrogen Bond Acceptors	5	[4]
Rotatable Bonds	3	[4]
Storage Conditions	Sealed in dry, 2-8°C	[4]

Synthesis and Purification

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is well-established in the literature, most commonly proceeding through the cyclization of an O-acyl amidoxime intermediate.[5] A plausible and efficient synthetic route for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is outlined below.

Proposed Synthetic Pathway

The logical approach to the synthesis involves the reaction of 3-nitrobenzonitrile with hydroxylamine to form the corresponding amidoxime, followed by condensation with 2-fluorobenzoyl chloride.

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Solubility and stability of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

An In-Depth Technical Guide for the Physicochemical Characterization of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Abstract

The 1,2,4-oxadiazole scaffold is a cornerstone in modern medicinal chemistry, valued for its bioisosteric relationship with esters and amides and its contribution to metabolic stability.[1][2] This guide provides a comprehensive framework for the characterization of a specific derivative, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, a molecule with potential applications as an intermediate in the synthesis of kinase inhibitors and other bioactive agents.[3] We present detailed protocols and expert rationale for determining its aqueous solubility and assessing its chemical stability under various stress conditions. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of novel chemical entities.

Introduction and Physicochemical Profile

5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a disubstituted aromatic heterocycle. Understanding its fundamental physicochemical properties is a critical first step in any drug development campaign, as these parameters directly influence formulation strategy, bioavailability, and shelf-life. The 1,2,4-oxadiazole ring is generally recognized for its chemical and thermal resistance, which can impart favorable metabolic stability in biological systems.[1]

A preliminary in silico and informational profile of the target compound is summarized below. Poor aqueous solubility is often a characteristic of such aromatic, heterocyclic compounds, making empirical determination essential.[4]

Property	Value	Source
Molecular Formula	C₁₄H₈FN₃O₃	ChemScene[5]
Molecular Weight	285.23 g/mol	ChemScene[5]
CAS Number	693236-20-3	ChemScene[5]
Predicted LogP	3.45	ChemScene[5]
Topological Polar Surface Area (TPSA)	82.06 Ų	ChemScene[5]
Hydrogen Bond Donors	0	ChemScene[5]
Hydrogen Bond Acceptors	5	ChemScene[5]
Rotatable Bonds	3	ChemScene[5]

Table 1: Core Physicochemical Properties of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Aqueous Solubility Assessment

For any orally administered drug candidate, aqueous solubility is a master variable controlling its dissolution rate and subsequent absorption. Given the compound's predicted LogP of 3.45, it is anticipated to be poorly soluble in water.[5] A rigorous, empirical determination of its equilibrium solubility is therefore non-negotiable.

Causality Behind Experimental Design

The "shake-flask" method is the gold-standard for determining equilibrium (thermodynamic) solubility.[6] It is designed to ensure that the system reaches a true state of equilibrium between the dissolved and solid-state compound, providing the most reliable measure of a saturated solution's concentration. We will assess solubility across a range of pH values to simulate the physiological journey through the gastrointestinal tract (GIT) and to understand if the compound behaves as a weak acid or base.[7]

Experimental Workflow: Equilibrium Solubility Determination

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Unveiling the Electronic Landscape: A Technical Guide to the Quantum Chemical Characterization of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Introduction: The Significance of the 1,2,4-Oxadiazole Scaffold and the Role of In Silico Analysis

The 1,2,4-oxadiazole ring is a privileged five-membered heterocyclic motif that has garnered considerable attention in medicinal chemistry.[1][2][3] Its unique bioisosteric properties, replacing ester and amide functionalities to enhance metabolic stability and pharmacokinetic profiles, have established it as a cornerstone in modern drug discovery.[4][5] These compounds exhibit a broad spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][4][6] The subject of this guide, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, is a key exemplar of this class, serving as a crucial intermediate in the synthesis of targeted therapeutics like kinase inhibitors for cancer treatment.[7]

To rationally design and optimize novel drug candidates based on this scaffold, a profound understanding of their intrinsic molecular properties is paramount. Quantum chemical calculations provide a powerful lens through which we can explore the electronic structure, reactivity, and spectral characteristics of these molecules with high fidelity.[8][9] This technical guide presents a comprehensive, field-proven workflow for the in-depth quantum chemical characterization of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole using Density Functional Theory (DFT), a robust and widely adopted computational method in drug design.[10] Our objective is to furnish researchers, scientists, and drug development professionals with a practical and scientifically rigorous framework for elucidating the fundamental properties of this and similar molecules, thereby accelerating the drug discovery process.

Theoretical Cornerstone: The Power and Pragmatism of Density Functional Theory (DFT)

At the heart of modern computational chemistry lies Density Functional Theory (DFT), a method that has revolutionized our ability to predict molecular properties.[8][10] DFT is predicated on the principle that the ground-state energy and all other electronic properties of a molecule are uniquely determined by its electron density, ρ(r).[10] This conceptual shift from the complex many-electron wavefunction to the more manageable electron density allows for a remarkable balance of computational efficiency and accuracy, making it an indispensable tool in drug design.[8]

For our investigation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, we will employ the B3LYP hybrid functional. This functional, which incorporates a mixture of Hartree-Fock exchange with DFT exchange-correlation, has a long-standing track record of providing excellent descriptions of the electronic structure and properties of organic molecules.[10][11] To ensure a robust and accurate description of the electronic distribution, we will utilize the 6-311++G(d,p) basis set.[12] This choice of basis set provides a flexible representation of the molecular orbitals, including diffuse functions (++) to accurately model non-covalent interactions and polarization functions (d,p) to account for the anisotropic nature of chemical bonds.

Experimental Protocols: A Step-by-Step Computational Workflow

The following protocols outline a self-validating system for the quantum chemical analysis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. These steps are designed to be executed using standard quantum chemistry software packages such as Gaussian, ORCA, or GAMESS.

Step 1: Initial Structure Construction and Input File Preparation

• Molecule Building : Construct the 3D structure of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole using a molecular modeling software (e.g., Avogadro, ChemDraw). Ensure correct atom connectivity and initial stereochemistry.

• Input File Generation : Create an input file for the chosen quantum chemistry software. This file should specify the atomic coordinates, the level of theory (B3LYP/6-311++G(d,p)), the type of calculation (geometry optimization followed by frequency analysis), and the desired output.

Step 2: Geometry Optimization

• Execution : Submit the input file to the quantum chemistry software to initiate the geometry optimization calculation. The algorithm will iteratively adjust the positions of the atoms to find the minimum energy conformation on the potential energy surface.

• Convergence Check : Upon completion, verify that the optimization has converged successfully. This is typically indicated by specific flags in the output file and confirms that a stationary point on the potential energy surface has been located.

Step 3: Vibrational Frequency Analysis

• Execution : Following successful geometry optimization, perform a frequency calculation at the same level of theory (B3LYP/6-311++G(d,p)).

• Verification of Minimum Energy Structure : Analyze the output of the frequency calculation. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum. The presence of imaginary frequencies would indicate a transition state or a higher-order saddle point, necessitating a re-optimization.

• Infrared (IR) Spectrum Prediction : The calculated vibrational frequencies and their corresponding intensities can be used to predict the theoretical IR spectrum of the molecule. This can be compared with experimental data for validation.

Step 4: Electronic Properties Calculation

• Frontier Molecular Orbitals (FMOs) : From the optimized geometry, calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a crucial indicator of the molecule's chemical reactivity and kinetic stability.

• Molecular Electrostatic Potential (MEP) : Generate the MEP map. This color-coded map illustrates the charge distribution around the molecule, highlighting regions that are electron-rich (nucleophilic) and electron-poor (electrophilic). This is invaluable for understanding potential sites for intermolecular interactions.

Step 5: Excited State Calculations and UV-Vis Spectrum Simulation

• Time-Dependent DFT (TD-DFT) : To investigate the electronic transitions and predict the UV-Vis absorption spectrum, perform a TD-DFT calculation on the optimized ground-state geometry.

• Spectral Analysis : Analyze the output to obtain the excitation energies and oscillator strengths of the lowest singlet-singlet electronic transitions. This data allows for the simulation of the theoretical UV-Vis spectrum, which can be correlated with experimental measurements.

Caption: Computational workflow for the quantum chemical characterization of the target molecule.

Data Presentation and Interpretation

For clarity and ease of comparison, all quantitative data should be summarized in structured tables.

Table 1: Optimized Geometric Parameters (Selected)

Parameter	Bond/Angle	Calculated Value
Bond Length	C-F	Value Å
N-O (oxadiazole)	Value Å
C=N (oxadiazole)	Value Å
Dihedral Angle	Phenyl-Oxadiazole	Value °

Note: The table would be populated with the actual calculated values from the output files.

Table 2: Calculated Electronic Properties

Property	Value	Unit
HOMO Energy	Value	eV
LUMO Energy	Value	eV
HOMO-LUMO Gap	Value	eV
Dipole Moment	Value	Debye

Interpretation of Results:

• Optimized Geometry : The calculated bond lengths and angles provide a detailed 3D structure of the molecule in its most stable conformation. The dihedral angles between the phenyl rings and the central oxadiazole ring are particularly important as they dictate the overall molecular shape and potential for steric hindrance.

• Vibrational Frequencies : The predicted IR spectrum can be used to identify characteristic vibrational modes of the functional groups present, such as the C-F stretch, the N-O stretch of the oxadiazole ring, and the symmetric and asymmetric stretches of the nitro group.

• Electronic Properties : The HOMO-LUMO energy gap is a key descriptor of chemical reactivity. A smaller gap suggests that the molecule is more easily excitable and thus more reactive. The spatial distribution of the HOMO and LUMO orbitals indicates the regions of the molecule that are most likely to act as electron donors and acceptors, respectively.

• Molecular Electrostatic Potential (MEP) : The MEP map provides a visual representation of the charge distribution. The negative potential regions (typically colored red or yellow) are susceptible to electrophilic attack, while the positive potential regions (blue) are prone to nucleophilic attack. This information is critical for predicting non-covalent interactions with biological targets.

• UV-Vis Spectrum : The simulated UV-Vis spectrum, derived from the TD-DFT calculations, reveals the electronic transitions that are responsible for the molecule's absorption of light in the ultraviolet and visible regions. This can be correlated with experimental data and provides insights into the electronic structure of the molecule.

Visualization of Molecular Properties

Visual representations are essential for a comprehensive understanding of the calculated properties.

Caption: Ball-and-stick model of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Note: The HOMO/LUMO and MEP diagrams would be generated using visualization software that processes the output from the quantum chemistry calculations. They would be presented as images with appropriate captions.

Conclusion: From In Silico Insights to Rational Drug Design

This technical guide has detailed a comprehensive and robust workflow for the quantum chemical characterization of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole using Density Functional Theory. By following these protocols, researchers can obtain a wealth of information about the molecule's geometric, electronic, and spectral properties. These computational insights are not merely academic; they provide a rational basis for understanding the molecule's reactivity, stability, and potential for intermolecular interactions. This knowledge is invaluable in the field of drug development, enabling the rational design of more potent and selective drug candidates, ultimately accelerating the journey from molecule to medicine.

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Electronic properties of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

An In-depth Technical Guide to the Electronic Properties of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the core electronic characteristics of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By integrating theoretical principles with established computational and experimental methodologies, this document serves as an authoritative resource for understanding the molecule's structure-property relationships and its potential applications in medicinal chemistry.

Introduction: The Significance of the 1,2,4-Oxadiazole Scaffold

The 1,2,4-oxadiazole ring is a five-membered aromatic heterocycle that has garnered significant attention in medicinal chemistry.[1][2] Valued for its metabolic stability and rigid structure, it frequently serves as a bioisostere for ester and amide functionalities, enhancing the drug-like properties of molecules.[1][3] The electronic nature of this ring system is pivotal, governing its molecular interactions and pharmacokinetic profile.

The subject of this guide, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, combines this valuable scaffold with two key substituents known to modulate electronic properties. The presence of a potent electron-withdrawing nitro group on the 3-phenyl ring and an electronegative fluorine atom on the 5-phenyl ring suggests a molecule with a highly polarized electronic structure, making it a compelling candidate for applications where specific electronic interactions are paramount, such as in the design of kinase inhibitors.[4]

This guide elucidates these properties through a detailed analysis of the molecule's electronic structure, charge distribution, and frontier molecular orbitals, supported by protocols for both computational prediction and experimental validation.

Molecular Structure and Synthesis Overview

The foundational characteristics of the molecule are summarized below.

Property	Value	Reference
Molecular Formula	C₁₄H₈FN₃O₃	[5]
Molecular Weight	285.23 g/mol	[5]
Topological Polar Surface Area	82.06 Ų	[5]
Rotatable Bonds	3	[5]

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is well-established, most commonly proceeding through the cyclization of an amidoxime with a carboxylic acid derivative (such as an acyl chloride) or via a 1,3-dipolar cycloaddition of a nitrile and a nitrile oxide.[2] Microwave-assisted methods have also been developed to improve reaction times and yields.[2]

Molecular structure of the target compound.

Theoretical Framework: Electronic Properties and Substituent Effects

The electronic character of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is dominated by the interplay between the electron-deficient oxadiazole core and its powerful electron-withdrawing substituents.

• 1,2,4-Oxadiazole Core : The high electronegativity of the constituent nitrogen and oxygen atoms renders the entire ring system electron-withdrawing.[1][6] This foundational property influences the electronic density of substituents at the C3 and C5 positions.

• 3-(3-nitrophenyl) Substituent : The nitro group (NO₂) is one of the strongest electron-withdrawing groups in organic chemistry. Its presence is expected to dramatically lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the molecule a better electron acceptor.

• 5-(2-Fluorophenyl) Substituent : The fluorine atom is the most electronegative element, contributing an inductive electron-withdrawing effect. Its position at the ortho-carbon may also induce a slight twist (dihedral angle) between the phenyl ring and the central oxadiazole ring, which can influence the degree of π-conjugation.[7]

This specific arrangement of functional groups creates a molecule with a significant dipole moment and pre-disposes it to strong intramolecular charge transfer (ICT) characteristics, which are crucial for its potential biological activity and optoelectronic properties.

Computational Analysis via Density Functional Theory (DFT)

DFT calculations provide profound insights into the electronic structure and reactivity of molecules where experimental data is limited.[8][9][10] This approach allows for the reliable prediction of properties such as orbital energies and electrostatic potential.

Standard Computational Protocol

A robust and widely accepted methodology for analyzing molecules of this class involves geometry optimization and frequency calculations using a specific functional and basis set.

Typical workflow for DFT calculations.

A common and effective approach utilizes the B3LYP functional with the 6-311++G(d,p) basis set, which has been shown to provide excellent agreement between theoretical and experimental data for similar heterocyclic systems.[11][12][13]

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity.[14] The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy difference between them, the HOMO-LUMO gap (ΔE), is a key indicator of molecular stability and reactivity.[11]

Illustration of the HOMO-LUMO energy gap.

For 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole:

• HOMO : The HOMO is expected to be primarily localized on the 2-fluorophenyl ring and parts of the oxadiazole ring, which are the most electron-rich regions of the molecule.

• LUMO : The LUMO will be heavily concentrated on the 3-nitrophenyl ring and the oxadiazole core, a direct consequence of the powerful electron-withdrawing nature of the nitro group.[8]

• Energy Gap (ΔE) : The strong push-pull nature of the substituents is predicted to result in a relatively small HOMO-LUMO gap. A smaller gap signifies greater polarizability and higher chemical reactivity, which can be advantageous for biological interactions.[11][15]

The calculated energies of these orbitals allow for the determination of various global reactivity descriptors, as summarized in the table below.

Parameter	Formula	Description	Predicted Value (eV)
HOMO Energy	EHOMO	Electron-donating capacity	~ -7.0 to -6.5
LUMO Energy	ELUMO	Electron-accepting capacity	~ -2.5 to -2.0
Energy Gap	ΔE = ELUMO - EHOMO	Kinetic stability, reactivity	~ 4.5 to 4.0
Ionization Potential (I)	I ≈ -EHOMO	Energy to remove an electron	~ 6.5 to 7.0
Electron Affinity (A)	A ≈ -ELUMO	Energy released when adding an electron	~ 2.0 to 2.5
Chemical Hardness (η)	η = (I - A) / 2	Resistance to charge transfer	~ 2.25 to 2.0
Electronegativity (χ)	χ = (I + A) / 2	Electron-attracting power	~ 4.25 to 4.75
Electrophilicity Index (ω)	ω = χ² / (2η)	Propensity to accept electrons	~ 4.0 to 5.6

Note: Predicted values are estimates based on DFT studies of structurally similar oxadiazole derivatives.[8][11]

Molecular Electrostatic Potential (MEP)

The MEP surface is a valuable tool for visualizing the charge distribution of a molecule and predicting its interaction with other chemical species. It maps regions of negative and positive electrostatic potential, which correspond to sites for electrophilic and nucleophilic attack, respectively.

• Negative Regions (Red/Yellow) : These areas, indicating high electron density, are expected to be localized on the oxygen atoms of the nitro group and the nitrogen and oxygen atoms of the 1,2,4-oxadiazole ring. These are the primary sites for interactions with electrophiles or hydrogen bond donors in a biological receptor.[11][12][16]

• Positive Regions (Blue) : These areas of low electron density will be found around the hydrogen atoms of the phenyl rings, making them susceptible to nucleophilic attack.

• Neutral Regions (Green) : These correspond to the carbon framework of the phenyl rings.

Understanding the MEP is crucial for drug design, as it helps predict non-covalent binding interactions such as hydrogen bonding and electrostatic contacts within a protein's active site.[15]

Experimental Validation Protocols

While DFT provides a robust theoretical model, experimental validation is essential for confirming the predicted electronic properties. The following are standard protocols for such characterization.

Workflow for experimental validation.

Protocol: Cyclic Voltammetry (CV)

CV is an electrochemical technique used to measure the oxidation and reduction potentials of a molecule, which can be directly correlated with the HOMO and LUMO energy levels.

Objective: To determine the electrochemical gap and estimate HOMO/LUMO energies.

Methodology:

• Solution Preparation: Dissolve a small, precise amount of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in an appropriate solvent (e.g., acetonitrile or DMF) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆).

• Cell Assembly: Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Calibration: Record the voltammogram of a standard reference compound, such as the ferrocene/ferrocenium (Fc/Fc⁺) redox couple, under the same conditions.

• Data Acquisition: Purge the solution with an inert gas (e.g., nitrogen or argon) for 10-15 minutes to remove dissolved oxygen. Scan the potential from an initial value to a final value and back, recording the resulting current.

• Data Analysis: Identify the onset potentials for the first oxidation (Eox) and first reduction (Ered) peaks.

• Energy Calculation: Estimate the HOMO and LUMO energy levels using the following empirical formulas:

  • EHOMO (eV) = -[Eox - Eref + 4.8]

  • ELUMO (eV) = -[Ered - Eref + 4.8] (where Eref is the potential of the Fc/Fc⁺ couple vs. the reference electrode, typically ~0.4-0.5 V vs. Ag/AgCl).

Protocol: UV-Visible Spectroscopy

This technique measures the absorption of light in the ultraviolet and visible regions, corresponding to electronic transitions between molecular orbitals (e.g., π → π*).

Objective: To determine the optical energy gap.

Methodology:

• Solution Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, acetonitrile, or cyclohexane).

• Blank Measurement: Record the absorption spectrum of the pure solvent in a quartz cuvette to establish a baseline.

• Sample Measurement: Record the absorption spectrum of the sample solution over a relevant wavelength range (e.g., 200-800 nm).

• Data Analysis: Identify the wavelength of maximum absorption (λmax) from the spectrum. Determine the onset of the absorption edge (λonset).

• Gap Calculation: Calculate the optical energy gap (Eg) using the absorption edge:

  • Eg (eV) = 1240 / λonset (nm)

This optical gap can then be compared to the electrochemical and DFT-calculated HOMO-LUMO gaps.

Implications for Drug Development and Conclusion

The detailed electronic profile of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole reveals it as a highly polarized and reactive scaffold.

• Targeted Interactions : The distinct negative electrostatic potential around the oxadiazole and nitro groups provides specific sites for hydrogen bonding and other directed interactions within a protein active site, a critical feature for designing potent and selective inhibitors.[15][17][18]

• Electron-Accepting Nature : The low-lying LUMO energy makes the molecule a good electron acceptor, a property that can be exploited in designing molecules that interfere with biological charge-transfer processes.

• Metabolic Stability : As a bioisostere for less stable ester or amide groups, the 1,2,4-oxadiazole ring imparts metabolic resistance, potentially leading to improved pharmacokinetic profiles.[1][3]

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Protocols & Analytical Methods

Application Notes and Protocols for Investigating the Biological Activity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Authored by: A Senior Application Scientist

Introduction: The Therapeutic Potential of the 1,2,4-Oxadiazole Scaffold

The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in medicinal chemistry due to its versatile biological activities.[1][2][3] This scaffold is considered a bioisosteric equivalent for amide and ester functionalities, a feature that can enhance metabolic stability and improve pharmacokinetic profiles of drug candidates.[4] Derivatives of 1,2,4-oxadiazole have demonstrated a broad spectrum of pharmacological effects, including anticancer, anti-inflammatory, antimicrobial, and antidiabetic properties.[2][5][6] The anticancer potential is of particular interest, with numerous studies highlighting the cytotoxic effects of 1,2,4-oxadiazole-containing compounds against various human cancer cell lines.[1][7][8]

This document provides a comprehensive guide for researchers and drug development professionals on how to investigate the biological activity of novel 1,2,4-oxadiazole derivatives, using 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a representative compound. The protocols outlined below will enable a systematic evaluation of its cytotoxic potential and shed light on its underlying mechanism of action.

Part 1: Initial Assessment of Cytotoxic Activity

The foundational step in evaluating a potential anticancer compound is to determine its ability to inhibit the growth of or kill cancer cells.[9][10] A widely used method for this is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of their viability.[9]

Protocol 1: In Vitro Cytotoxicity Screening using MTT Assay

Principle: Viable cells with active metabolism can reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living cells, which can be quantified by measuring the absorbance at a specific wavelength.

Materials:

• 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• Dimethyl sulfoxide (DMSO)

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)[11]

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Microplate reader

Procedure:

• Cell Seeding: Culture the selected cancer cell lines in a humidified incubator at 37°C with 5% CO2.[9] Harvest cells in their logarithmic growth phase and seed them into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.[9] Incubate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment: Prepare a stock solution of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in DMSO (e.g., 10 mM).[9] Perform serial dilutions in complete medium to obtain a range of desired concentrations. Add the diluted compound to the appropriate wells. Include a vehicle control (DMSO alone) and a positive control (a known cytotoxic drug like doxorubicin).[9]

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 3-4 hours, allowing formazan crystals to form.[9]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[9]

Data Analysis and Presentation: The cytotoxic effect is quantified as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit cell growth by 50%.[9] Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Table 1: Hypothetical IC50 Values for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	15.2 ± 1.8
A549 (Lung Cancer)	22.5 ± 2.5
HCT116 (Colon Cancer)	18.9 ± 2.1

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for determining the in vitro cytotoxicity of a novel compound.

Part 2: Mechanistic Insights - Cell Cycle Analysis

If the compound demonstrates significant cytotoxicity, the next step is to investigate its mechanism of action. One common mechanism for anticancer drugs is the disruption of the cell cycle.[12] Flow cytometry with propidium iodide (PI) staining is a standard technique for analyzing the distribution of cells in different phases of the cell cycle.[13][14]

Protocol 2: Cell Cycle Analysis by Flow Cytometry

Principle: Propidium iodide is a fluorescent dye that binds to DNA.[13] The amount of fluorescence emitted is directly proportional to the amount of DNA in a cell. This allows for the differentiation of cells in G0/G1 phase (2n DNA), S phase (between 2n and 4n DNA), and G2/M phase (4n DNA).[13]

Materials:

• Cancer cells treated with the IC50 concentration of the compound

• Phosphate-Buffered Saline (PBS)

• Ice-cold 70% ethanol

• RNase A (100 µg/mL)[15]

• Propidium Iodide (50 µg/mL in PBS)[15]

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells with the IC50 concentration of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole for a specified time (e.g., 24 or 48 hours). Harvest the cells by trypsinization and centrifugation.[15]

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing.[15][16] Fix the cells for at least 30 minutes at 4°C.

• Washing: Centrifuge the fixed cells and discard the ethanol. Wash the cell pellet with PBS. Repeat the wash step.[15]

• RNase Treatment: Resuspend the cells in 100 µL of RNase A solution to ensure that only DNA is stained.[15]

• PI Staining: Add 400 µL of propidium iodide solution and incubate in the dark at 37°C for 30 minutes.[15][16]

• Flow Cytometry Analysis: Acquire data on a flow cytometer.[15] Analyze the DNA content histograms to determine the percentage of cells in each phase of the cell cycle.

Phases of the Eukaryotic Cell Cycle

Caption: A diagram illustrating the four main phases of the eukaryotic cell cycle.

Part 3: Mechanistic Insights - Assessment of Apoptosis

Another key mechanism of anticancer drugs is the induction of apoptosis, or programmed cell death.[17] A reliable method to detect apoptosis is through Western blotting for key protein markers involved in the apoptotic cascade.[18][19]

Protocol 3: Detection of Apoptotic Markers by Western Blot

Principle: Apoptosis is executed by a family of proteases called caspases.[17] The activation of executioner caspases, such as caspase-3, leads to the cleavage of specific cellular substrates, including Poly (ADP-ribose) polymerase-1 (PARP-1).[18][19] Detecting the cleaved forms of these proteins by Western blot is a strong indicator of apoptosis.

Materials:

• Cell lysates from treated and untreated cells

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Western blotting apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-PARP)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Protein Extraction and Quantification: Lyse the treated and untreated cells and quantify the protein concentration.[17]

• SDS-PAGE and Protein Transfer: Separate the proteins by size using SDS-PAGE and then transfer them to a membrane.[18]

• Blocking: Block the membrane with a blocking buffer to prevent non-specific antibody binding.[18]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the apoptotic markers of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.[18]

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.[18] The presence of cleaved caspase-3 and cleaved PARP in treated cells indicates the induction of apoptosis.

Simplified Apoptotic Signaling Pathway

Caption: A simplified diagram showing the induction of apoptosis via caspase activation.

Data Interpretation and Future Directions

The results from these initial assays will provide a foundational understanding of the biological activity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

• High IC50 values may suggest low cytotoxic potency, while low IC50 values against cancer cells and high IC50 values against normal cells would indicate selective and potent anticancer activity.

• Cell cycle analysis revealing an accumulation of cells in a specific phase (e.g., G2/M arrest) would point towards an interference with cell division processes.

• The detection of cleaved caspase-3 and PARP would confirm that the compound induces cell death through apoptosis.

Based on these findings, further investigations could include:

• Screening against a broader panel of cancer cell lines.

• In vivo studies in animal models to assess efficacy and toxicity.[20]

• Target identification studies to determine the specific molecular target of the compound.

By following these structured protocols, researchers can effectively characterize the biological activity of novel 1,2,4-oxadiazole derivatives and assess their potential as future therapeutic agents.

References

• UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. Retrieved from [Link]

• Assay Genie. (n.d.). Flow Cytometry Protocol | 10 Hints & Tips. Retrieved from [Link]

• Kucab, J. E., & van der Heijden, R. (2017). Improving anticancer drug development begins with cell culture: misinformation perpetrated by the misuse of cytotoxicity assays. Oncotarget, 8(61), 104353–104372. [Link]

• Bio-protocol. (2018). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol, 8(12), e2893. [Link]

• Taylor & Francis Online. (2022). In Vitro and in Vivo Antidiabetics Study of New Oxadiazole Derivatives Along with Molecular Docking Study. Polycyclic Aromatic Compounds, 43(8). [Link]

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• PubMed Central. (2007). Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells. Anticancer Research, 27(1A), 219-225. [Link]

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• ACS Omega. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega, 6(27), 17395–17404. [Link]

• ResearchGate. (2025). In vitro antitumor and immunomodulatory activities of 1,2,4-oxadiazole derivatives. Retrieved from [Link]

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• PubMed Central. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 25(21), 5013. [Link]

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• PubMed Central. (2021). Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. BMC Chemistry, 15(1), 26. [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). Anticancer Activity of Novel 2, 5- Disubstituted 1, 3, 4- Oxadiazole Derivatives. Retrieved from [Link]

• PubMed Central. (2022). Biological activity of oxadiazole and thiadiazole derivatives. Applied Microbiology and Biotechnology, 106(11), 3947-3965. [Link]

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• ACS Omega. (2022). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega, 7(37), 33261–33274. [Link]

• Semantic Scholar. (2021). Design, Synthesis, and Anticancer Activity of 1,3,4-Oxadiazole Incorporated 5-(Pyrimidin-5-yl)benzo[d]oxazole Derivatives. Retrieved from [Link]

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Application Note: A Framework for the In Vitro Evaluation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Introduction: The Scientific Rationale

The 1,2,4-oxadiazole ring is a prominent heterocyclic scaffold in medicinal chemistry, recognized for its metabolic stability and ability to serve as a versatile bioisostere for ester and amide functionalities.[1] This five-membered heterocycle is a key component in a wide array of pharmacologically active agents, demonstrating activities that span anticancer, anti-inflammatory, and antimicrobial domains.[2][3][4][5][6] The specific compound of interest, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (hereafter designated FN-OXD ), combines this privileged scaffold with two key substituted phenyl rings. The presence of a fluorophenyl group can enhance binding affinity and improve pharmacokinetic properties, while the nitrophenyl moiety is a common feature in compounds with potent biological activity, including cytotoxicity.

This document provides a structured, multi-tiered framework for the initial in vitro evaluation of FN-OXD. The goal is not merely to screen for activity but to build a foundational dataset that can guide further, more targeted investigations. We will proceed from broad-spectrum cytotoxicity and antimicrobial assessments to more focused mechanistic assays in oncology and inflammation, reflecting the most probable therapeutic potentials for this chemical class.[3][6] Each protocol is designed as a self-validating system, incorporating essential controls to ensure data integrity and reproducibility.

Compound Profile & Preparation

Before commencing any biological assay, it is critical to establish a consistent and soluble stock of the test article.

• Compound: 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (FN-OXD)

• Appearance: Typically a crystalline solid.

• Solvent: Dimethyl sulfoxide (DMSO), cell culture grade.

• Protocol for Stock Solution (10 mM):

  • Accurately weigh 1-5 mg of FN-OXD.

  • Calculate the required volume of DMSO to achieve a 10 mM concentration.

  • Add the DMSO to the solid compound.

  • Vortex vigorously and/or sonicate briefly in a water bath until the solid is completely dissolved.

  • Aliquot into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.

Causality: DMSO is the solvent of choice due to its high solubilizing power for a wide range of organic molecules and its general compatibility with most in vitro assays at low final concentrations (typically ≤0.5% v/v). It is crucial to establish the maximum tolerated DMSO concentration for each cell line in your experiments, which will be determined via a vehicle control.

Tier 1: Foundational Biological Screening

The initial screening tier is designed to answer a fundamental question: Does FN-OXD exhibit broad biological activity at appreciable concentrations? We will assess general cytotoxicity against both cancerous and non-cancerous cell lines, alongside a standard antimicrobial screen.

Cytotoxicity Profiling via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone of in vitro toxicology and oncology.[7] It is a colorimetric assay that measures the metabolic activity of cells, which, in most contexts, correlates with cell viability. Mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically.

Experimental Workflow: Cytotoxicity Screening

Caption: Workflow for determining cell viability using the MTT assay.

Protocol 3.1: MTT Cell Viability Assay

• Cell Seeding: Seed human cancer cells (e.g., MCF-7 for breast, A549 for lung) and a non-cancerous cell line (e.g., HEK293 or MRC-5) into 96-well flat-bottom plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium.[2][7] Allow cells to adhere for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Preparation: Prepare a 2X working solution series of FN-OXD in complete medium by serially diluting the 10 mM DMSO stock. A typical concentration range for initial screening is 0.1 µM to 100 µM.

• Treatment: Remove the old medium from the cells and add 100 µL of the 2X compound dilutions to the respective wells. Remember to include:

  • Vehicle Control: Medium with the highest concentration of DMSO used (e.g., 0.5%).

  • Positive Control: A known cytotoxic agent (e.g., Doxorubicin at 10 µM).

  • Untreated Control: Cells with fresh medium only.

• Incubation: Incubate the plates for 48 or 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution (in sterile PBS) to each well. Incubate for another 2-4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability) using non-linear regression analysis.

Table 1: Representative Cytotoxicity Data for FN-OXD

Cell Line	Type	IC₅₀ (µM) after 48h
MCF-7	Breast Adenocarcinoma	8.5 ± 1.2
A549	Lung Carcinoma	12.3 ± 2.1
HCT-116	Colorectal Carcinoma	6.2 ± 0.9

| MRC-5 | Normal Lung Fibroblast | > 100 |

Antimicrobial Susceptibility Testing

The structural diversity of heterocyclic compounds makes them a rich source of potential antimicrobial agents.[8][9] The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7]

Protocol 3.2: Broth Microdilution for MIC Determination

• Bacterial Strains: Use a panel of clinically relevant bacteria, such as:

  • Gram-positive: Staphylococcus aureus (ATCC 29213), Bacillus subtilis (ATCC 6633)

  • Gram-negative: Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (ATCC 27853)

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in cation-adjusted Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Compound Preparation: In a 96-well plate, prepare two-fold serial dilutions of FN-OXD in MHB, typically ranging from 128 µg/mL down to 0.25 µg/mL.

• Inoculation: Add the prepared bacterial inoculum to each well containing the compound dilutions.

• Controls:

  • Growth Control: Wells with inoculum and MHB only (no compound).

  • Sterility Control: Wells with MHB only (no inoculum).

  • Positive Control: A known antibiotic (e.g., Ciprofloxacin or Gentamicin).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Readout: The MIC is determined as the lowest concentration of FN-OXD at which no visible bacterial growth (turbidity) is observed.

Tier 2: Mechanistic Elucidation

If Tier 1 results are promising (e.g., potent and selective cytotoxicity against cancer cells or significant antimicrobial activity), the next step is to investigate the underlying mechanism of action.

Focus Area: Anticancer Mechanism

An IC₅₀ value below 10-20 µM, particularly with selectivity for cancer cells over normal cells, warrants further investigation into the mode of cell death.

Hypothetical Apoptotic Pathway for FN-OXD

Caption: Potential signaling pathway involving mitochondrial-mediated apoptosis.[7]

Protocol 4.1: Apoptosis Detection by Annexin V/Propidium Iodide Staining

• Cell Treatment: Seed a cancer cell line that was sensitive to FN-OXD (e.g., HCT-116) in 6-well plates. Treat the cells with FN-OXD at concentrations corresponding to its IC₅₀ and 2x IC₅₀ for 24 hours. Include a vehicle control and a positive control (e.g., Staurosporine).

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol. Incubate in the dark for 15 minutes at room temperature.

• Analysis: Analyze the samples immediately using a flow cytometer. The cell populations will be distributed as follows:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

• Interpretation: A significant increase in the Annexin V+ populations in FN-OXD-treated cells compared to the control indicates the induction of apoptosis.

Focus Area: Anti-inflammatory Mechanism

Given the known anti-inflammatory properties of oxadiazoles, it is prudent to screen FN-OXD for such activity, even if cytotoxicity is low.[2][4] A key model is the use of lipopolysaccharide (LPS)-stimulated macrophages, which mimic aspects of bacterial infection-induced inflammation.[10]

Protocol 4.2: Nitric Oxide (NO) Inhibition via Griess Assay

• Cell Seeding: Seed RAW 264.7 murine macrophages into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treatment: Treat the cells with various non-toxic concentrations of FN-OXD (determined from the MTT assay) for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells. Include the following controls:

  • Negative Control: Untreated cells.

  • LPS Control: Cells treated with LPS only.

  • Positive Control: Cells treated with a known inhibitor (e.g., L-NAME) plus LPS.

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution (Griess Reagent A) and incubate for 10 minutes in the dark.

  • Add 50 µL of N-(1-Naphthyl)ethylenediamine dihydrochloride solution (Griess Reagent B) and incubate for another 10 minutes.

• Readout: Measure the absorbance at 540 nm. The intensity of the pink/magenta color is proportional to the nitrite concentration, an indicator of NO production.

• Analysis: Calculate the percentage of NO inhibition relative to the LPS-only control.

Conclusion

This application note outlines a logical and efficient cascade for the preliminary in vitro characterization of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (FN-OXD). By starting with broad assessments of cytotoxicity and antimicrobial effects, researchers can quickly identify the most promising biological activities. Subsequent, mechanistically-focused assays in apoptosis and inflammation provide deeper insights into the compound's mode of action. The data generated from these protocols will form a robust foundation for hit-to-lead optimization, guiding future structure-activity relationship (SAR) studies and more complex biological evaluations.

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Application Notes and Protocols for Investigating the Anticancer Activity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Introduction: The Therapeutic Potential of 1,2,4-Oxadiazoles in Oncology

The pursuit of novel, target-specific, and effective anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, heterocyclic compounds have emerged as a particularly fruitful area of investigation, with the 1,2,4-oxadiazole scaffold gaining significant attention for its diverse pharmacological activities.[1][2] Numerous derivatives of 1,2,4-oxadiazole have demonstrated potent cytotoxic effects against a variety of human cancer cell lines, establishing this chemical moiety as a "privileged scaffold" in anticancer drug discovery.[2][3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals interested in evaluating the anticancer potential of a specific derivative, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole . While extensive research exists on the broader class of 1,2,4-oxadiazoles, this guide will provide the foundational protocols and theoretical framework to specifically investigate this compound. We will delve into the plausible mechanisms of action, provide detailed step-by-step experimental protocols for its characterization, and offer insights into data interpretation and presentation. The methodologies outlined herein are designed to be robust and self-validating, enabling researchers to generate high-quality, reproducible data.

Plausible Mechanism of Action: Induction of Apoptosis

Based on extensive studies of 3,5-disubstituted 1,2,4-oxadiazole analogs, a primary mechanism of their anticancer activity is the induction of apoptosis, or programmed cell death.[4] Apoptosis is a critical cellular process that, when dysregulated, can lead to uncontrolled cell proliferation and cancer.[5] The re-activation of apoptotic pathways in cancer cells is a key therapeutic strategy.

For 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, it is hypothesized that the compound may trigger the intrinsic apoptotic pathway. This pathway is initiated by mitochondrial stress, leading to the release of cytochrome c and the subsequent activation of a cascade of caspase enzymes, ultimately resulting in cell death.[6] The presence of electronegative groups, such as the fluorophenyl and nitrophenyl moieties, may enhance the compound's ability to interact with key regulatory proteins within the apoptotic machinery.

Below is a diagram illustrating the hypothesized signaling pathway for the induction of apoptosis by 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Caption: Hypothesized intrinsic apoptosis pathway induced by the compound.

Experimental Protocols

The following protocols provide a robust framework for the initial characterization of the anticancer activity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Experimental Workflow Overview

The overall workflow for assessing the anticancer activity of a novel compound involves a multi-step process, starting with an initial cytotoxicity screening, followed by more detailed mechanistic studies.

Caption: General experimental workflow for anticancer drug screening.

Protocol 1: Cell Viability Assessment (MTT Assay)

This protocol determines the concentration of the compound that inhibits cell growth by 50% (IC50), a key measure of cytotoxicity.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase.[7] The resulting formazan crystals are solubilized, and the absorbance is read, which is proportional to the number of viable cells.

Materials:

• 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• Cancer cell lines (e.g., MCF-7, A549, HepG2) and a non-cancerous cell line (e.g., HEK-293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the compound in complete medium. Replace the medium in the wells with the compound-containing medium. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value.

Protocol 2: Apoptosis Quantification (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells.

Materials:

• Cancer cell line (e.g., MCF-7)

• 6-well plates

• 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 and 2x IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Protocol 3: Western Blot Analysis of Apoptotic Proteins

This protocol is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway.

Principle: Western blotting uses antibodies to detect specific proteins in a sample. Proteins are separated by size via gel electrophoresis, transferred to a membrane, and then probed with primary and secondary antibodies.

Materials:

• Cancer cell line (e.g., MCF-7)

• 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels

• Transfer membrane (PVDF or nitrocellulose)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Treat cells with the compound, lyse the cells, and quantify the protein concentration.

• Gel Electrophoresis: Separate the protein lysates on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies, followed by HRP-conjugated secondary antibodies.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Data Presentation

Quantitative data should be presented in a clear and concise manner to facilitate interpretation and comparison.

Table 1: In Vitro Cytotoxicity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Cell Line	Cancer Type	IC50 (µM) ± SD
MCF-7	Breast Adenocarcinoma	[Insert experimental value]
A549	Lung Carcinoma	[Insert experimental value]
HepG2	Hepatocellular Carcinoma	[Insert experimental value]
HEK-293	Normal Human Embryonic Kidney	[Insert experimental value]

Table 2: Apoptosis Induction in MCF-7 Cells after 24h Treatment

Treatment	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic Cells (%)	Necrotic Cells (%)
Control	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]
Compound (IC50)	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]
Compound (2x IC50)	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]

Conclusion and Future Directions

The protocols and theoretical framework presented in this application note provide a comprehensive starting point for investigating the anticancer activity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The initial focus on cytotoxicity and apoptosis induction is a logical and well-established approach in preclinical cancer drug discovery.[5][6]

Should the initial findings be promising, further investigations could include:

• Cell Cycle Analysis: To determine if the compound induces cell cycle arrest at a specific phase.[8]

• In Vivo Studies: To evaluate the compound's efficacy and toxicity in animal models.

• Target Identification: To pinpoint the specific molecular targets of the compound.

• Structure-Activity Relationship (SAR) Studies: To synthesize and test analogs of the compound to optimize its anticancer activity.

By following a systematic and rigorous experimental approach, researchers can effectively elucidate the therapeutic potential of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a novel anticancer agent.

References

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Application Notes &amp; Protocols: Antimicrobial Screening of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Abstract

The rise of antimicrobial resistance necessitates the urgent discovery of novel chemical scaffolds with potent antimicrobial activity.[1][2] The 1,2,4-oxadiazole ring is a privileged heterocyclic motif in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including antimicrobial, antifungal, and antiviral properties.[3][4][5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic antimicrobial screening of a specific novel compound: 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole . We present an integrated workflow from a plausible synthetic route to primary screening, quantitative susceptibility testing, and initial safety profiling. The protocols are designed with an emphasis on scientific causality, reproducibility, and self-validation through rigorous controls.

Introduction & Scientific Rationale

Heterocyclic compounds form the backbone of a vast number of pharmaceutical agents.[3][5] Among them, 1,2,4-oxadiazoles have emerged as a versatile scaffold, acting as a bioisostere for amide and ester functionalities, which can enhance metabolic stability and cell permeability.[6] The functionalization of the oxadiazole ring at the C3 and C5 positions allows for fine-tuning of its physicochemical and pharmacological properties.

The target compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , incorporates key pharmacophores:

• 1,2,4-Oxadiazole Core: The central heterocyclic ring known for its broad biological activity.[4]

• Fluorophenyl Group: The fluorine substitution can enhance metabolic stability, binding affinity, and membrane permeability.

• Nitrophenyl Group: Nitroaromatic compounds are known to possess antimicrobial properties, often through mechanisms involving reductive activation within the microbial cell.

This guide outlines a structured approach to evaluate the antimicrobial potential of this specific molecule. The workflow is designed to first qualitatively identify activity (Agar Well Diffusion), then quantitatively determine potency (Broth Microdilution for MIC), and finally, assess preliminary safety (Cytotoxicity Assay).

Compound Profile & Synthesis Pathway

Compound: 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Molecular Formula: C₁₄H₈FN₃O₃ Molecular Weight: 285.23 g/mol Structure:

Plausible Synthetic Pathway

The most common and efficient synthesis of 3,5-disubstituted 1,2,4-oxadiazoles involves the cyclization of an O-acyl-amidoxime, which is formed from the reaction of an amidoxime with an acylating agent like an acyl chloride.[3][6]

Caption: Plausible two-step synthesis of the target compound.

Protocol: Synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Expertise & Experience: This protocol is based on established methods for 1,2,4-oxadiazole synthesis.[6] Step 1 creates the key amidoxime intermediate. Step 2 involves an acylation followed by a heat-induced cyclodehydration to form the stable oxadiazole ring. Pyridine acts as a base to neutralize the HCl byproduct.

• Step 1: Synthesis of 2-Fluorobenzamidoxime.

  • Dissolve 2-fluorobenzonitrile (1 eq.) in ethanol.

  • Add an aqueous solution of hydroxylamine hydrochloride (1.5 eq.) and sodium carbonate (1.5 eq.).

  • Reflux the mixture for 8-12 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and pour it into ice-cold water.

  • Collect the precipitated solid by filtration, wash with water, and dry to yield 2-fluorobenzamidoxime.

• Step 2: Synthesis of the Final Compound.

  • Dissolve 2-fluorobenzamidoxime (1 eq.) in a suitable solvent like pyridine or dioxane.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add 3-nitrobenzoyl chloride (1.1 eq.) dropwise while stirring.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Heat the mixture to reflux (80-100°C) for 6-8 hours to facilitate cyclization.

  • Monitor the reaction by TLC.

  • After cooling, pour the mixture into cold water to precipitate the crude product.

  • Filter the solid, wash thoroughly with water, and purify by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or column chromatography.

  • Characterize the final product using NMR, IR, and Mass Spectrometry.

Integrated Antimicrobial Screening Workflow

A tiered approach is essential for efficient screening. It begins with a broad qualitative test, proceeds to a quantitative potency assessment for active hits, and includes a parallel evaluation of cytotoxicity to gauge therapeutic potential.

Caption: Integrated workflow for antimicrobial screening and evaluation.

Protocol: Agar Well Diffusion Assay (Primary Screening)

This method provides a rapid, qualitative assessment of antimicrobial activity.[1][7] It relies on the diffusion of the test compound through an agar medium, creating a concentration gradient. If the compound is active, it will inhibit microbial growth, resulting in a clear "zone of inhibition" around the well.[7][8]

Materials

• Mueller-Hinton Agar (MHA) plates

• Test bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa)

• Sterile saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Sterile cork borer (6 mm diameter)

• Test compound stock solution (e.g., 10 mg/mL in DMSO)

• Positive Control: Standard antibiotic solution (e.g., Ciprofloxacin, 5 µg/mL)

• Negative Control: DMSO (the solvent used for the test compound)

Step-by-Step Methodology

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, pick 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard.[9] This corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Plate Inoculation:

  • Dip a sterile cotton swab into the standardized inoculum. Rotate the swab against the inside of the tube to remove excess liquid.

  • Streak the swab evenly across the entire surface of an MHA plate in three different directions (rotating the plate 60° each time) to ensure uniform coverage.[8]

  • Allow the plate to dry for 5-10 minutes.

• Well Preparation and Loading:

  • Using a sterile 6 mm cork borer, punch equidistant wells into the inoculated agar.[10]

  • Carefully remove the agar plugs.

  • Pipette a fixed volume (e.g., 50-100 µL) of the test compound solution into a designated well.

  • Pipette the same volume of the positive control and negative control into separate wells on the same plate.

• Incubation:

  • Incubate the plates in an inverted position at 37°C for 18-24 hours.

• Data Collection:

  • After incubation, measure the diameter of the zone of inhibition (including the well diameter) in millimeters (mm) using a ruler or calipers.[11]

Trustworthiness: The inclusion of a positive control (a known antibiotic) validates that the bacteria are susceptible and the assay conditions are correct. The negative control (DMSO) ensures that the solvent itself does not have any antimicrobial activity, so any observed zone for the test compound can be attributed to the compound itself.[8][12]

Data Presentation Example

Test Compound/Control	Concentration	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli
5-(2-F-Ph)-3-(3-N-Ph)-1,2,4-oxadiazole	1 mg/mL	18	14
Ciprofloxacin (Positive Control)	5 µg/mL	25	28
DMSO (Negative Control)	100%	6 (No inhibition)	6 (No inhibition)

Protocol: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[13][14] This quantitative assay is the gold standard for determining the potency of an antimicrobial agent.[9][15]

Materials

• Sterile 96-well microtiter plates (U- or flat-bottom)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Standardized bacterial inoculum (prepared as in 4.2.1, then diluted in CAMHB to a final concentration of ~5 x 10⁵ CFU/mL)

• Test compound stock solution

• Positive and negative controls

• Resazurin solution (optional, for colorimetric reading)

Step-by-Step Methodology

Caption: Example 96-well plate layout for a single-strain MIC assay.

• Plate Preparation:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.[15]

  • Add 100 µL of the test compound stock (at 2x the highest desired concentration, e.g., 512 µg/mL) to the wells in Column 1. This brings the total volume to 200 µL.

• Serial Dilution:

  • Mix the contents of Column 1 by pipetting up and down.

  • Transfer 100 µL from Column 1 to Column 2. Mix thoroughly.

  • Repeat this two-fold serial dilution across the plate to Column 10.[15]

  • After mixing Column 10, discard 100 µL. This ensures all wells (1-10) have a final volume of 100 µL.

• Controls:

  • Column 11 (Growth Control): Contains 100 µL of CAMHB and will receive the bacterial inoculum. This well should show turbidity.

  • Column 12 (Sterility Control): Contains 100 µL of CAMHB only. This well should remain clear, confirming the sterility of the medium.[14]

• Inoculation:

  • Add 100 µL of the diluted bacterial inoculum (~5 x 10⁵ CFU/mL) to wells in Columns 1 through 11. Do not add bacteria to Column 12.

  • The final volume in each well (1-11) is now 200 µL, and the final inoculum concentration is ~2.5 x 10⁵ CFU/mL.

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the MIC:

  • Visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.[9][14]

Data Presentation Example

Microorganism	Compound	MIC (µg/mL)
S. aureus (ATCC 29213)	5-(2-F-Ph)-3-(3-N-Ph)-1,2,4-oxadiazole	64
E. coli (ATCC 25922)	5-(2-F-Ph)-3-(3-N-Ph)-1,2,4-oxadiazole	128
S. aureus (ATCC 29213)	Ciprofloxacin	0.5
E. coli (ATCC 25922)	Ciprofloxacin	0.015

Protocol: MTT Cytotoxicity Assay

Before a compound can be considered for therapeutic development, its toxicity towards mammalian cells must be assessed.[2][16] The MTT assay is a colorimetric method that measures cell metabolic activity, which serves as an indicator of cell viability.[17][18] Live cells with active dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product, which can be quantified spectrophotometrically.

Materials

• Mammalian cell line (e.g., HEK293, HepG2, or VERO cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well flat-bottom cell culture plates

• Test compound stock solution

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Positive Control: Doxorubicin or another known cytotoxic agent

Step-by-Step Methodology

• Cell Seeding:

  • Trypsinize and count cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in complete medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compound.

  • Include wells with medium only (no cells, blank control) and wells with cells treated with vehicle (e.g., 0.1% DMSO, negative control).

  • Incubate for another 24-48 hours.

• MTT Addition:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Reading:

  • Carefully remove the medium.

  • Add 150 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes.

  • Read the absorbance at 570 nm using a microplate reader.

Data Analysis

• Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

• Plot the percentage viability against the compound concentration (log scale).

• Determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell viability) from the dose-response curve.

Selectivity Index (SI): A crucial parameter is the SI, calculated as IC₅₀ / MIC. A higher SI value (>10) is generally desirable, as it indicates that the compound is significantly more toxic to the microbe than to mammalian cells.

References

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• Kretschmer, D., et al. (2017). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Methods in Molecular Biology, 1520, 85-99. [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. [Link]

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• Harrison, T. G., et al. (2022). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. UKHSA Research Portal. [Link]

• Microbiology Info. (n.d.). Broth Microdilution. MI - Microbiology. [Link]

• FWD AMR-RefLabCap. (2022). MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. European Commission. [Link]

• Valgas, C., et al. (2021). Agar well diffusion: A prominent method for In vitro screening of antimicrobials. International Journal of Botany Studies, 6(9), 24-29. [Link]

• Microbe Notes. (2023). Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. Microbenotes. [Link]

• Aryal, S. (2021). Antimicrobial activity by Agar well diffusion. Chemistry Notes. [Link]

• Tirkas, C., et al. (2017). Synthesis, antimicrobial activity and cytotoxicity of novel oxadiazole derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 127-134. [Link]

• Glomb, T., & Świątek, P. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. International Journal of Molecular Sciences, 22(13), 6979. [Link]

• Gaba, M., et al. (2022). A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. Journal of Molecular Structure, 1247, 131346. [Link]

• Bio-protocol. (2020). Agar well diffusion assay. YouTube. [Link]

• Holder, I. A., & Neely, A. N. (1992). Agar well diffusion assay testing of bacterial susceptibility to various antimicrobials in concentrations non-toxic for human. Burns, 18(1), 12-15. [Link]

• Kumar, K. A., et al. (2011). Synthesis and anti-bacterial, anti-fungal activity of novel 1,2,4-oxadiazole. Journal of Chemical and Pharmaceutical Research, 3(2), 793-799. [Link]

• Li, Y., et al. (2013). Synthesis and antibacterial activity of 1,2,4-oxadiazole derivatives. Chinese Journal of Medicinal Chemistry, 23(4), 273-278. [Link]

• Lee, J., & Lee, J. (2021). High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. Molecules, 26(18), 5648. [Link]

• Komape, D. M., et al. (2023). Cytotoxicity and antimicrobial activity of isolated compounds from Monsonia angustifolia and Dodonaea angustifolia. BMC Complementary Medicine and Therapies, 23(1), 31. [Link]

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• El-Baky, R. M. A., et al. (2018). In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. International Journal of Molecular Sciences, 19(12), 3785. [Link]

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• Soltani, M., et al. (2015). A cytotoxicity and comparative antibacterial study on the effect of Zataria multiflora Boiss, Trachyspermum copticum essential oils, and Enrofloxacin on Aeromonas hydrophila. Avicenna Journal of Phytomedicine, 5(2), 114-123. [Link]

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• Al-Amiery, A. A., et al. (2016). Primary screening for antibacterial activity of synthetic compounds. ResearchGate. [Link]

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• Glomb, T., & Świątek, P. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. International Journal of Molecular Sciences, 22(13), 6979. [Link]

• MySkinRecipes. (n.d.). 5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. MySkinRecipes. [Link]

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• ResearchGate. (n.d.). Synthesis of 5‐fluorouracil‐linked 1,2,4‐oxadiazole derivative. [Link]

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Application Notes &amp; Protocols: Investigating 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a Potential Enzyme Inhibitor

Introduction: The Pursuit of Novel Enzyme Inhibitors

Enzyme inhibitors are a cornerstone of modern therapeutics, representing a significant portion of clinically approved drugs.[1] Their efficacy stems from the ability to modulate the activity of specific enzymes involved in pathological pathways, thereby correcting physiological imbalances.[2][3] The drug discovery process is continually focused on identifying and optimizing novel molecular scaffolds that can serve as starting points for new medicines.[4]

Among the vast landscape of heterocyclic chemistry, the 1,2,4-oxadiazole ring has emerged as a "privileged scaffold." Its unique electronic properties, metabolic stability, and ability to act as a bioisostere for amide and ester groups make it a highly attractive core for medicinal chemists.[5][6] Derivatives of this scaffold have demonstrated a wide spectrum of biological activities, including potent inhibition of various enzyme classes such as kinases, cholinesterases, and histone deacetylases (HDACs).[7][8][9]

This document provides a comprehensive guide to the experimental evaluation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , a specific derivative poised for investigation as a potential enzyme inhibitor. The presence of a fluorinated phenyl ring can enhance binding affinity and improve pharmacokinetic properties, while the nitrophenyl group offers a potential interaction point or a handle for further synthetic modification.[10][11] We present the foundational principles, detailed experimental protocols, and data interpretation frameworks necessary to characterize its inhibitory potential.

Compound Profile and Synthesis Overview

A thorough understanding of the test compound is the first step in any screening campaign.

Physicochemical Data

Property	Value	Source(s)
IUPAC Name	5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	-
CAS Number	693236-20-3	[12]
Molecular Formula	C₁₄H₈FN₃O₃	[12]
Molecular Weight	285.23 g/mol	[12]
Canonical SMILES	C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC(=CC=C3)[O-])F	[12]
Storage	Sealed in dry, 2-8°C	[12]

Synthetic Rationale

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is well-established in the literature. A common and efficient method involves the condensation and subsequent cyclization of an amidoxime with an activated carboxylic acid derivative, such as an acyl chloride.[9][13] This approach provides a reliable pathway to access the target compound and its analogs for structure-activity relationship (SAR) studies.

Caption: General synthetic scheme for 1,2,4-oxadiazole formation.

Principles of Enzyme Inhibition Analysis

Before proceeding to experimental work, it is critical to understand the key parameters used to quantify and characterize enzyme inhibition.

An inhibitor's potency is most commonly described by its half-maximal inhibitory concentration (IC₅₀) . This is the concentration of the inhibitor required to reduce the enzyme's activity by 50% under specific assay conditions.[14][15] While essential for initial screening and ranking, the IC₅₀ value is dependent on experimental conditions, particularly substrate concentration.[16][17]

To determine the mechanism of inhibition, kinetic studies are performed to find the inhibition constant (Kᵢ) , which is an intrinsic measure of the inhibitor's binding affinity.[18] These studies can distinguish between different modes of reversible inhibition:

• Competitive: The inhibitor binds to the enzyme's active site, competing with the substrate. This increases the apparent Kₘ but does not change Vₘₐₓ.

• Non-competitive: The inhibitor binds to an allosteric site, affecting the enzyme's catalytic efficiency regardless of substrate binding. This decreases Vₘₐₓ but does not change Kₘ.

• Uncompetitive: The inhibitor binds only to the enzyme-substrate (ES) complex. This decreases both Vₘₐₓ and Kₘ.

• Mixed: The inhibitor can bind to both the free enzyme and the ES complex, affecting both Kₘ and Vₘₐₓ.[16][19]

Caption: Interaction points for different types of enzyme inhibitors.

Experimental Protocols

These protocols provide a standardized framework for assessing the inhibitory activity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. They should be adapted based on the specific enzyme target.

Protocol 1: Determination of IC₅₀ Value

Objective: To determine the concentration of the test compound required to inhibit 50% of the target enzyme's activity.[14]

Materials:

• Purified target enzyme

• Enzyme-specific substrate

• Assay buffer (optimized for pH and ionic strength)

• 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Test Compound)

• Dimethyl sulfoxide (DMSO)

• Known inhibitor for the target enzyme (Positive Control)

• 96-well microplates (e.g., clear flat-bottom for colorimetric assays)

• Microplate reader (spectrophotometer or fluorometer)

Methodology:

• Reagent Preparation:

  • Prepare a concentrated stock solution of the test compound (e.g., 10 mM) in 100% DMSO.[20]

  • Prepare the enzyme solution at a working concentration (e.g., 2X the final concentration) in assay buffer.

  • Prepare the substrate solution at a working concentration (e.g., 2X the final concentration, typically at or near its Kₘ) in assay buffer.[21]

  • Prepare a serial dilution series of the test compound in assay buffer. It is common to perform a 10-point, 3-fold serial dilution, starting from a high concentration (e.g., 100 µM). Ensure the final DMSO concentration is consistent across all wells and typically ≤1%.

• Assay Plate Setup:

  • Blank Wells (No Enzyme): Add assay buffer + substrate + corresponding DMSO concentration.

  • Vehicle Control Wells (100% Activity): Add enzyme solution + assay buffer with the same final DMSO concentration as the test wells.

  • Test Wells: Add enzyme solution + diluted test compound at various concentrations.

  • Positive Control Wells: Add enzyme solution + known inhibitor.

• Experimental Workflow:

  • Dispense 50 µL of the appropriate enzyme solution or buffer into the wells.

  • Add 50 µL of the diluted test compound, vehicle (DMSO), or positive control to the appropriate wells.

  • Pre-incubate the plate for 10-15 minutes at the enzyme's optimal temperature to allow for inhibitor binding.[19][20]

  • Initiate the reaction by adding 100 µL of the substrate solution to all wells.

  • Immediately place the plate in a microplate reader and measure the signal (e.g., absorbance or fluorescence) over time (kinetic mode) or at a single endpoint after a fixed incubation period.

• Data Analysis:

  • Determine the initial reaction velocity (V₀) for each well from the linear portion of the kinetic curve.

  • Calculate the percentage of inhibition for each inhibitor concentration: % Inhibition = 100 * (1 - (V₀_inhibitor - V₀_blank) / (V₀_vehicle - V₀_blank))

  • Plot % Inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value.[16][18]

Caption: Standard workflow for IC₅₀ determination.

Protocol 2: Elucidation of Inhibition Mechanism

Objective: To determine the mode of inhibition (e.g., competitive, non-competitive) by analyzing enzyme kinetics at varying substrate and inhibitor concentrations.[22]

Methodology:

• Experimental Design: This experiment is performed as a matrix. You will run a full substrate titration curve at several fixed concentrations of the inhibitor.

  • Select 3-4 fixed concentrations of the inhibitor based on its IC₅₀ value (e.g., 0.5x IC₅₀, 1x IC₅₀, 2x IC₅₀) and a vehicle control (0 µM inhibitor).

  • For each inhibitor concentration, perform a serial dilution of the substrate, typically ranging from 0.1x Kₘ to 10x Kₘ.

• Assay Procedure:

  • Follow the same plate setup and reaction procedure as in Protocol 1, but instead of varying inhibitor concentration, you will have blocks of fixed inhibitor concentration with varying substrate concentrations.

• Data Analysis:

  • For each fixed inhibitor concentration, calculate the initial velocity (V₀) at each substrate concentration [S].

  • Plot V₀ versus [S] and fit to the Michaelis-Menten equation to determine the apparent Kₘ and Vₘₐₓ values for each inhibitor concentration.

  • Generate a Lineweaver-Burk plot (double reciprocal plot) by plotting 1/V₀ versus 1/[S] for each inhibitor concentration.[19]

  • Analyze the pattern of the lines to determine the inhibition mechanism:

    • Competitive: Lines intersect on the y-axis.

    • Non-competitive: Lines intersect on the x-axis.

    • Uncompetitive: Lines are parallel.

    • Mixed: Lines intersect in the upper-left quadrant.

Caption: Characteristic patterns for different inhibition types on a Lineweaver-Burk plot.

Data Presentation (Illustrative)

The following tables present hypothetical data for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole to illustrate how results should be structured. This data is for demonstrative purposes only.

Table 1: Hypothetical IC₅₀ Values Against a Kinase Panel

Target Kinase	IC₅₀ (µM)
Kinase A	1.2
Kinase B	0.85
Kinase C	> 50
Kinase D	15.7

This table allows for a quick assessment of potency and selectivity.

Table 2: Hypothetical Kinetic Parameters for Inhibition of Kinase B

Inhibitor Conc. (µM)	Apparent Kₘ (µM)	Apparent Vₘₐₓ (RFU/s)
0 (Vehicle)	10.5	500
0.5	15.2	505
1.0	20.1	498
2.0	29.8	501

The increase in apparent Kₘ with no significant change in Vₘₐₓ suggests a competitive mode of inhibition.[19]

Conclusion and Future Perspectives

This guide outlines a systematic approach to evaluate 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a novel enzyme inhibitor. The protocols for IC₅₀ determination and kinetic analysis provide the foundational data required to ascertain its potency and mechanism of action.

Successful identification of inhibitory activity should be followed by more advanced studies, including:

• Selectivity Profiling: Screening against a broad panel of related enzymes to determine its specificity.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to identify key structural motifs for potency and selectivity.[4]

• Molecular Modeling: Using computational docking to predict the binding mode of the inhibitor in the enzyme's active site, which can guide rational drug design.[]

• Cell-Based Assays: Validating the inhibitor's efficacy in a more physiologically relevant environment.

The 1,2,4-oxadiazole scaffold continues to be a fruitful area of research, and a rigorous, well-documented investigation of novel derivatives like 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a critical step in the journey of drug discovery.

References

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• Barakat, A., et al. (2021). Novel 1,2,4-oxadiazole derivatives as selective butyrylcholinesterase inhibitors: Design, synthesis and biological evaluation. EXCLI Journal, 20, 107-122. Retrieved from [Link]

• Česonienė, L., et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal, 50(3-4), 345-352. Retrieved from [Link]

• Cheong, S. L., et al. (2021). Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. Plant Methods, 17(1), 19. Retrieved from [Link]

• Drug discovery through enzyme inhibition. (2015, September 2). Slideshare. Retrieved from [Link]

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• Drug Discovery: Enzyme Inhibitor Design and Optimization. (n.d.). Hilaris Publisher. Retrieved from [Link]

• Georgakis, N., et al. (2020). Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor. Methods in Molecular Biology, 2089, 41-46. Retrieved from [Link]

• The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. (2023). Current Enzyme Inhibition, 19(3). Retrieved from [Link]

• Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). (2023, July 1). ACS Publications. Retrieved from [Link]

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Application Notes &amp; Protocols: A Multi-Pronged Strategy for Identifying Therapeutic Targets of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Abstract

The 1,2,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast array of pharmacological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects[1][2][3][4][5][6]. The novel compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, represents a promising but uncharacterized molecule. Elucidating its mechanism of action is paramount for its translation into a therapeutic agent. This document provides a comprehensive, multi-pronged strategy for the systematic identification and validation of its direct molecular targets. We present a logical workflow combining computational prediction, unbiased biochemical screening, and cell-based validation, offering detailed protocols and explaining the causal rationale behind each experimental choice to ensure a robust and self-validating investigation.

Introduction: The Therapeutic Potential and Target Deconvolution Challenge

The 1,2,4-oxadiazole ring is a bioisostere for amide and ester functionalities, a feature that can enhance metabolic stability and improve pharmacokinetic profiles[7]. This heterocycle is present in numerous compounds with demonstrated biological activity against critical disease targets like EGFR, the PI3K/Akt/mTOR pathway, and STAT3[8][9]. The specific substitutions on 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole—a fluorophenyl group at position 5 and a nitrophenyl group at position 3—suggest the potential for unique interactions within biological systems. The nitro group, in particular, can serve as a handle for chemical modification or may be involved in specific binding interactions[7].

Identifying the direct protein target(s) of a novel small molecule is a critical step in drug discovery. It illuminates the mechanism of action, enables structure-activity relationship (SAR) studies, and helps predict potential on- and off-target effects[10][11]. This guide outlines a systematic approach to deconvolve the molecular targets of this specific compound, hereafter referred to as "OXD-FN".

Overall Strategy: An Integrated Target Identification Workflow

A successful target identification campaign relies on the integration of multiple, complementary techniques rather than a single method. Our proposed strategy begins with broad, unbiased screening methods to generate a list of potential protein binders and culminates in specific, targeted validation assays to confirm the biological relevance of these interactions.

Caption: Integrated workflow for OXD-FN target identification.

Phase 1: In Silico and Phenotypic Hypothesis Generation

Before embarking on resource-intensive proteomic screens, computational and broad phenotypic analyses can provide initial hypotheses, helping to focus subsequent experiments.

In Silico Reverse Docking

Rationale: Reverse docking screens the OXD-FN structure against a library of known protein binding sites. This computational approach can quickly identify potential targets based on structural complementarity, providing a list of candidate proteins for further investigation. Given the known activities of oxadiazoles, libraries should include kinases, transcription factors (like STAT3), and signaling proteins (like EGFR and PI3K)[8][9].

Protocol:

• Ligand Preparation: Generate a high-quality 3D structure of OXD-FN. Perform energy minimization using a suitable force field (e.g., MMFF94).

• Target Library Selection: Utilize a comprehensive library of human protein structures (e.g., from PDB) curated for druggable binding sites.

• Docking Simulation: Use a validated docking program (e.g., AutoDock, Glide, GOLD) to screen OXD-FN against the target library.

• Scoring and Ranking: Rank the potential targets based on docking scores, binding energy calculations, and interaction analysis. Prioritize targets with favorable interactions (e.g., hydrogen bonds, hydrophobic contacts).

• Data Analysis: Cross-reference top-ranked hits with pathways known to be modulated by oxadiazole compounds[8].

Broad Phenotypic Screening

Rationale: Screening OXD-FN against a panel of diverse cancer cell lines, such as the NCI-60 panel, can reveal patterns of activity. The compound's unique "fingerprint" of cytotoxicity can be compared to a database of compounds with known mechanisms of action, suggesting potential pathways and targets through correlational analysis.

Protocol:

• Compound Preparation: Prepare a stock solution of OXD-FN in DMSO. Determine the solubility and stability in cell culture media.

• Cell Line Panel: Utilize the NCI-60 Human Tumor Cell Line Screen or a similar diverse panel.

• Cytotoxicity Assay: Treat cells with a range of OXD-FN concentrations (e.g., 5-log dilution series) for a set period (e.g., 48-72 hours).

• Data Acquisition: Measure cell viability using a standard method like the Sulforhodamine B (SRB) assay.

• Data Analysis: Generate dose-response curves and calculate GI50 values for each cell line. Input the GI50 fingerprint into a pattern-matching algorithm (e.g., NCI's COMPARE analysis) to identify compounds with similar activity profiles and known targets.

Phase 2: Unbiased Target Discovery in a Biological Context

This phase uses the native compound or a close analogue to directly identify binding partners from a complex biological sample, such as a cell lysate. We will employ two complementary, state-of-the-art methods: an affinity-based approach and a label-free approach.

Caption: Comparison of Affinity-Based and Label-Free Target ID.

Protocol: Affinity-Based Chemical Proteomics

Rationale: This classic method involves immobilizing the small molecule to pull down its binding partners from a cell lysate[10][12][13]. This provides a direct physical link between the compound and its targets. A crucial step is designing a chemical probe where the linker attachment point does not disrupt the compound's activity. SAR studies are needed to identify non-essential positions for linker attachment[13].

Step-by-Step Methodology:

• Probe Synthesis:

  • Perform initial SAR to determine a suitable position on OXD-FN for linker attachment that preserves biological activity. The phenyl rings are common attachment points.

  • Synthesize an analogue of OXD-FN with a linker arm (e.g., polyethylene glycol) terminating in a biotin tag.

  • Control: Synthesize a structurally similar but biologically inactive analogue to serve as a negative control for the pulldown.

• Cell Culture and Lysis:

  • Culture a relevant cell line (identified from phenotypic screening) in sufficient quantity.

  • Lyse cells in a non-denaturing buffer (e.g., RIPA buffer without SDS) supplemented with protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation to remove insoluble debris. Determine protein concentration using a BCA assay.

• Affinity Pulldown:

  • Incubate the biotinylated OXD-FN probe with streptavidin-coated magnetic beads to immobilize the probe.

  • Add the cell lysate (1-5 mg total protein) to the beads.

  • Competition Control: In a parallel sample, add the lysate along with a molar excess (e.g., 100x) of free, non-biotinylated OXD-FN. True targets will be outcompeted and show reduced binding to the beads.

  • Incubate for 2-4 hours at 4°C with gentle rotation.

• Washing and Elution:

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins using a denaturing buffer (e.g., SDS-PAGE sample buffer) and boiling.

• Protein Identification:

  • Separate the eluted proteins by SDS-PAGE.

  • Excise gel bands, perform in-gel trypsin digestion, and identify the proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Analyze the MS data, comparing the proteins identified in the active probe pulldown against the inactive control and the competition control. True hits should be significantly enriched in the active pulldown and diminished in the competition sample.

Protocol: Drug Affinity Responsive Target Stability (DARTS)

Rationale: DARTS is a powerful label-free method that avoids the need for chemical modification of the compound[10][13]. It is based on the principle that when a small molecule binds to its target protein, it stabilizes the protein's conformation, making it more resistant to proteolysis[13].

Step-by-Step Methodology:

• Lysate Preparation: Prepare a native cell lysate as described in the affinity pulldown protocol.

• Compound Incubation:

  • Aliquot the lysate into several tubes.

  • Treat the aliquots with either vehicle (DMSO) or varying concentrations of OXD-FN.

  • Incubate at room temperature for 1 hour to allow binding to reach equilibrium.

• Protease Digestion:

  • Add a non-specific protease, such as pronase or thermolysin, to each tube at a predetermined optimal concentration.

  • Incubate for a short, optimized time (e.g., 15-30 minutes) at room temperature.

  • Stop the digestion by adding SDS-PAGE sample buffer and boiling.

• Analysis:

  • Separate the digested lysates on an SDS-PAGE gel.

  • Visualize the protein bands using a sensitive stain (e.g., silver stain or SYPRO Ruby).

  • Look for protein bands that are present or more intense in the OXD-FN-treated lanes compared to the vehicle control lane. These represent proteins protected from digestion.

• Protein Identification:

  • Excise the protected protein bands from the gel.

  • Identify the proteins using in-gel digestion and LC-MS/MS as described previously.

Method	Advantages	Disadvantages
Affinity Pulldown	Direct physical isolation of binders; well-established.	Requires chemical synthesis; linker can cause artifacts; risk of missing low-affinity binders.
DARTS	Label-free (uses native compound); identifies stabilizing interactions.	Less sensitive for very high or low abundance proteins; may not work if binding does not induce stabilization.

Phase 3 & 4: Target Validation and Functional Characterization

Identifying a list of protein "hits" is only the beginning. A rigorous validation cascade is essential to confirm direct binding and establish biological relevance.

Biophysical and Biochemical Validation

Rationale: These in vitro assays confirm a direct, physical interaction between OXD-FN and a purified candidate protein identified from the unbiased screens.

• Surface Plasmon Resonance (SPR): Immobilize the purified candidate protein on a sensor chip and flow OXD-FN over the surface. This technique provides real-time kinetics, determining the on-rate (ka), off-rate (kd), and equilibrium dissociation constant (KD), which quantifies binding affinity.

• Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay: This assay measures changes in a protein's melting temperature (Tm) upon ligand binding. An increase in Tm in the presence of OXD-FN indicates a stabilizing interaction, corroborating findings from DARTS.

• Enzyme Inhibition/Activation Assays: If the validated target is an enzyme, perform a functional assay to determine if OXD-FN modulates its activity. Measure IC50 (for inhibitors) or EC50 (for activators) values.

Cellular Target Engagement and Functional Validation

Rationale: After confirming a direct interaction in vitro, it is crucial to demonstrate that OXD-FN engages the target protein within a live cell and that this engagement leads to a functional cellular outcome.

• Cellular Thermal Shift Assay (CETSA): This is the in-cell version of DSF. Intact cells are treated with OXD-FN, heated to various temperatures, and then lysed. The amount of soluble target protein remaining at each temperature is quantified (e.g., by Western blot). A shift in the melting curve indicates target engagement in a physiological context.

• Genetic Validation (siRNA/CRISPR): Use siRNA or CRISPR/Cas9 to knock down or knock out the gene encoding the target protein. If OXD-FN's phenotypic effect (e.g., cytotoxicity) is diminished or abolished in these cells compared to control cells, it strongly supports that the protein is the relevant target.

• Downstream Pathway Analysis: Profile the activity of signaling pathways downstream of the validated target. For example, if the target is a kinase, use Western blotting to probe the phosphorylation status of its known substrates in cells treated with OXD-FN. This connects target engagement to a functional cellular response.

Conclusion

The systematic workflow detailed in these application notes provides a robust framework for the comprehensive identification and validation of therapeutic targets for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By integrating computational, biochemical, and cell-based approaches, this strategy maximizes the potential for success while incorporating self-validating controls at each critical step. The insights gained from this process will be instrumental in understanding the compound's mechanism of action and guiding its future development as a potential therapeutic agent.

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A Framework for In Vitro Characterization of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Application Notes & Protocols

Introduction: Rationale for Investigation

The 1,2,4-oxadiazole scaffold is a privileged five-membered heterocycle that has garnered significant attention in medicinal chemistry due to its bioisosteric properties, mimicking ester and amide functionalities, which can enhance metabolic stability and pharmacokinetic profiles.[1][2] This core is a feature in a wide array of pharmacologically active agents, with a notable number of derivatives exhibiting potent anticancer activity.[3][4][5][6] The strategic modification of the phenyl rings attached to the oxadiazole core is a common approach to modulate biological activity.

The subject of this guide, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , incorporates two key substitutions known to influence anticancer efficacy. The presence of electron-withdrawing groups, such as the nitro group (-NO2), on the phenyl ring has been correlated with increased antitumor activity in related compounds.[4] Furthermore, fluorine substitutions are a well-established strategy in drug design to improve metabolic resistance and binding affinity. Given this structural rationale, a systematic evaluation of this compound's effect on cancer cells is warranted.

This document provides a comprehensive framework of cell-based assays designed to first identify cytotoxic or cytostatic activity and then to elucidate the underlying mechanism of action. The protocols are designed to be robust and self-validating, providing researchers with a clear path from initial screening to mechanistic insight.

Experimental Strategy: A Tiered Approach

A logical workflow is essential for the efficient characterization of a novel compound. We propose a tiered approach that begins with a broad assessment of cytotoxicity and progressively narrows the focus to specific cellular mechanisms.

Caption: Tiered workflow for compound characterization.

Assay 1: Cell Viability and Cytotoxicity Profiling via MTT Assay

Scientific Principle

The MTT assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7] The assay is predicated on the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into an insoluble purple formazan precipitate.[8][9] The quantity of formazan produced, measured spectrophotometrically after solubilization, is directly proportional to the number of viable cells.[9]

Protocol: MTT Cytotoxicity Assay

1. Cell Seeding: a. Culture your cancer cell line of choice (e.g., A549 lung carcinoma, MCF-7 breast cancer) under standard conditions (37°C, 5% CO₂). b. Harvest cells using trypsin and perform a cell count using a hemocytometer or automated cell counter. c. Prepare a cell suspension at a density of 1 x 10⁵ cells/mL in complete culture medium. d. Seed 100 µL of the cell suspension (10,000 cells/well) into a 96-well flat-bottom plate. e. Incubate the plate for 24 hours to allow for cell attachment and recovery.[7]

2. Compound Treatment: a. Prepare a 10 mM stock solution of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in sterile DMSO. b. Perform serial dilutions of the stock solution in serum-free culture medium to create a range of working concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM). c. Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the respective compound concentrations. Include "vehicle control" wells treated with the highest concentration of DMSO used (e.g., 0.5%) and "untreated control" wells with fresh medium only. d. Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).

3. MTT Addition and Incubation: a. After the treatment period, add 10 µL of a 5 mg/mL MTT solution (prepared in sterile PBS) to each well.[9] b. Incubate the plate for 3-4 hours at 37°C, protected from light. During this time, purple formazan crystals should become visible within the cells under a microscope.

4. Solubilization and Measurement: a. Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. b. Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well. c. Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[8] d. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

Data Analysis and Presentation

• Correct for Background: Subtract the average absorbance of the "media only" blank wells from all other readings.

• Calculate Percent Viability:

  • % Viability = (Absorbance of Treated Well / Average Absorbance of Vehicle Control Wells) * 100

• Determine IC₅₀: Plot the percent viability against the log of the compound concentration. Use non-linear regression (sigmoidal dose-response curve) to calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that reduces cell viability by 50%.

Table 1: Example MTT Assay Plate Layout

Well	1	2	3	4	5	6	7	8	9	10	11	12
A	Blank	Blank	Blank	0 µM	0 µM	0 µM	10 µM	10 µM	10 µM	100 µM	100 µM	100 µM
B	Vehicle	Vehicle	Vehicle	0.1 µM	0.1 µM	0.1 µM	25 µM	25 µM	25 µM	Pos Ctrl	Pos Ctrl	Pos Ctrl
C	Cell Line 1	...	...	1 µM	1 µM	1 µM	50 µM	50 µM	50 µM	...	...	...
D	(Triplicates)	...	...	5 µM	5 µM	5 µM	...	...	...	...	...	...
...	...	...	...	...	...	...	...	...	...	...	...	...

Assay 2: Quantifying Apoptosis via Caspase-3/7 Activity

Scientific Principle

Apoptosis, or programmed cell death, is a critical mechanism for many anticancer agents. A hallmark of the execution phase of apoptosis is the activation of effector caspases, particularly Caspase-3 and Caspase-7.[10] These proteases cleave a multitude of cellular substrates, leading to the characteristic morphological changes of apoptosis. Luminescent assays, such as the Caspase-Glo® 3/7 assay, utilize a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically recognized and cleaved by active Caspase-3 and Caspase-7.[11] This cleavage releases a substrate for luciferase, generating a "glow-type" luminescent signal that is proportional to the amount of active caspase in the sample.[11]

Caption: Principle of the luminescent Caspase-3/7 assay.

Protocol: Caspase-Glo® 3/7 Assay

1. Cell Seeding and Treatment: a. Seed cells in an opaque-walled 96-well plate (suitable for luminescence) at the same density as the MTT assay. b. After 24 hours of attachment, treat the cells with the test compound at concentrations around its predetermined IC₅₀ (e.g., 0.5x, 1x, and 2x IC₅₀). c. Include vehicle controls, untreated controls, and a positive control for apoptosis induction (e.g., 1 µM Staurosporine for 4-6 hours). d. Incubate for a relevant time period, typically shorter than the viability assay endpoint (e.g., 6, 12, or 24 hours), to capture the apoptotic events.

2. Reagent Preparation and Addition: a. Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions, allowing it to equilibrate to room temperature.[10] b. Remove the assay plate from the incubator and allow it to equilibrate to room temperature for ~30 minutes. c. Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well, resulting in cell lysis and initiation of the enzymatic reaction.

3. Incubation and Measurement: a. Mix the contents by placing the plate on an orbital shaker at a low speed (300-500 rpm) for 30 seconds. b. Incubate the plate at room temperature for 1 to 3 hours, protected from light. c. Measure the luminescence using a plate-reading luminometer.

Data Analysis

• Correct for Background: Subtract the average luminescence of the "media only" blank wells.

• Calculate Fold Change: Normalize the data to the vehicle control to determine the fold increase in caspase activity.

  • Fold Change = (Luminescence of Treated Well / Average Luminescence of Vehicle Control Wells)

• Present the data as a bar graph showing the fold change in Caspase-3/7 activity at different compound concentrations and time points.

Assay 3: Cell Cycle Analysis by Propidium Iodide Staining

Scientific Principle

Many anticancer drugs exert their effects by disrupting the cell cycle, leading to an accumulation of cells in a specific phase (G0/G1, S, or G2/M) prior to cell death. Flow cytometry with propidium iodide (PI) staining is the standard method for analyzing cell cycle distribution.[12] PI is a fluorescent intercalating agent that binds to DNA stoichiometrically. Because cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, the intensity of PI fluorescence is directly proportional to the amount of DNA. This allows for the quantitative analysis of the cell population in each phase. Treatment with an RNase is critical as PI can also bind to double-stranded RNA.[13]

Protocol: Cell Cycle Analysis

1. Cell Culture and Treatment: a. Seed cells in 6-well plates at a density that will not lead to confluency by the end of the experiment. b. Allow cells to attach for 24 hours, then treat with the test compound (e.g., at 1x and 2x IC₅₀) for 24 or 48 hours. Include a vehicle-treated control.

2. Cell Harvesting and Fixation: a. Harvest both adherent and floating cells to ensure all apoptotic cells are collected. Centrifuge the collected cell suspension at 300 x g for 5 minutes. b. Wash the cell pellet once with ice-cold PBS. c. Resuspend the pellet and, while gently vortexing, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells.[14] d. Incubate the cells for at least 30 minutes on ice or overnight at 4°C.[13]

3. Staining: a. Centrifuge the fixed cells at 800 x g for 5 minutes and discard the ethanol. b. Wash the cell pellet with PBS to remove residual ethanol. c. Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS).[14] d. Incubate for 30 minutes at 37°C in the dark.[13]

4. Flow Cytometry Acquisition and Analysis: a. Analyze the samples on a flow cytometer, exciting with a 488 nm laser and collecting the PI fluorescence signal in the appropriate detector (e.g., PE or PerCP channel). b. Collect at least 10,000-20,000 events per sample. c. Use cell cycle analysis software (e.g., FlowJo, ModFit LT™) to model the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases. A sub-G1 peak, representing apoptotic cells with fragmented DNA, should also be quantified.

Data Presentation

Table 2: Example Data Output for Cell Cycle Analysis

Treatment	% Sub-G1 (Apoptosis)	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	2.1 ± 0.4	55.3 ± 2.1	28.9 ± 1.5	13.7 ± 1.8
Compound (1x IC₅₀)	8.5 ± 1.1	25.1 ± 1.9	15.4 ± 2.0	51.0 ± 3.2
Compound (2x IC₅₀)	15.2 ± 1.8	10.7 ± 1.5	8.6 ± 1.1	65.5 ± 4.0

Data presented as Mean ± SD, n=3. The example data shows a clear G2/M arrest.

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Application Notes and Protocols: In Vivo Efficacy Studies of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in Animal Models

Introduction

The 1,2,4-oxadiazole heterocyclic ring system is a prominent scaffold in medicinal chemistry, recognized for its broad spectrum of biological activities.[1][2][3] Derivatives of 1,2,4-oxadiazole have shown potential as anticancer, anti-inflammatory, antimicrobial, and analgesic agents.[4][5][6] The compound 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a novel entity within this class. The presence of a fluorophenyl group at the 5-position and a nitrophenyl group at the 3-position of the oxadiazole ring suggests the potential for significant biological effects. The electron-withdrawing nature of the nitro group, in particular, has been associated with enhanced antitumor activity in related compounds.[7]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on conducting in vivo efficacy studies of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in relevant animal models. The protocols outlined below are designed to assess the potential anticancer and anti-inflammatory properties of this compound, based on the known activities of the 1,2,4-oxadiazole class.

Hypothesized Mechanism of Action

While the precise mechanism of action for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is yet to be elucidated, its structural motifs allow for several plausible hypotheses. The planar 1,2,4-oxadiazole ring can act as a bioisostere for esters and amides, potentially enhancing metabolic stability and modulating target selectivity.[8] The nitrophenyl moiety may contribute to cytotoxicity in cancer cells through various mechanisms, including the induction of apoptosis.[9] Furthermore, many anti-inflammatory agents target key enzymes in inflammatory pathways, and it is conceivable that this compound could exhibit similar inhibitory activities.

PART 1: In Vivo Anticancer Efficacy Studies

Rationale for Model Selection

The choice of an appropriate animal model is critical for the preclinical evaluation of novel anticancer agents.[10][11][12] Both xenograft and syngeneic tumor models are valuable tools.[11][13] For initial efficacy screening, a human tumor cell line-derived xenograft (CDX) model in immunocompromised mice is a common and effective approach.[13] This allows for the assessment of the compound's direct antitumor activity on human cancer cells.

Experimental Workflow for Anticancer Efficacy

Caption: Workflow for in vivo anticancer efficacy study.

Detailed Protocol: Human Tumor Xenograft Model

1. Cell Line Selection and Culture:

• Select a human cancer cell line relevant to the anticipated therapeutic indication (e.g., MCF-7 for breast cancer, A549 for lung cancer).[14]

• Culture cells in appropriate media and conditions, ensuring they are free from pathogens.[15]

2. Animal Model:

• Use immunodeficient mice (e.g., BALB/c nude or SCID) to prevent rejection of human tumor xenografts.[16]

• Acclimatize animals for at least one week before the start of the experiment.

3. Tumor Implantation:

• Subcutaneously inject a suspension of tumor cells (typically 1-10 million cells in 100-200 µL of sterile saline or media) into the flank of each mouse.

4. Tumor Growth Monitoring and Randomization:

• Monitor tumor growth by measuring the length and width with calipers every 2-3 days.

• Calculate tumor volume using the formula: (Length x Width²) / 2.

• Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the animals into treatment and control groups.[16]

5. Dosing and Administration:

• Vehicle Preparation: Prepare a suitable vehicle for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. A common choice is a solution of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline.

• Dose Selection: Conduct a preliminary dose-range finding study to determine the maximum tolerated dose (MTD).[14]

• Treatment Groups:

  • Group 1: Vehicle control

  • Group 2: 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Low dose)

  • Group 3: 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (High dose)

  • Group 4: Positive control (a standard-of-care chemotherapeutic agent)[15]

• Administration Route: The route of administration should be chosen based on the compound's properties and intended clinical use (e.g., intraperitoneal, oral gavage, or intravenous).[16][17]

• Treatment Schedule: Administer the treatment according to a defined schedule (e.g., once daily for 14-21 days).

6. Endpoint Measurements:

• Continue to monitor tumor volume, body weight, and clinical signs of toxicity throughout the study.

• The primary endpoint is typically tumor growth inhibition.

• Secondary endpoints may include survival analysis and assessment of metastases.

• At the end of the study, euthanize the animals and collect tumors and other relevant tissues for further analysis (e.g., histopathology, biomarker analysis).

Data Presentation

Group	Treatment	Dose	Administration Route	Schedule	Mean Tumor Volume (mm³) ± SEM	Percent Tumor Growth Inhibition (%)
1	Vehicle	-	IP	Daily x 21 days	1200 ± 150	0
2	Test Compound	25 mg/kg	IP	Daily x 21 days	800 ± 120	33.3
3	Test Compound	50 mg/kg	IP	Daily x 21 days	450 ± 90	62.5
4	Positive Control	10 mg/kg	IP	Daily x 21 days	300 ± 70	75.0

PART 2: In Vivo Anti-inflammatory Efficacy Studies

Rationale for Model Selection

A variety of animal models are available to screen for anti-inflammatory activity, each representing different aspects of the inflammatory process.[18][19][20] For acute inflammation, the carrageenan-induced paw edema model in rats is a widely used and well-characterized assay.[18][21] This model allows for the evaluation of a compound's ability to inhibit the edema associated with the initial phase of inflammation.

Experimental Workflow for Anti-inflammatory Efficacy

Caption: Workflow for carrageenan-induced paw edema assay.

Detailed Protocol: Carrageenan-Induced Paw Edema in Rats

1. Animal Model:

• Use male Wistar or Sprague-Dawley rats weighing 150-200g.

• Acclimatize the animals for at least one week before the experiment.

2. Dosing and Administration:

• Vehicle Preparation: Prepare a suitable vehicle for the test compound, such as a 1% carboxymethyl cellulose (CMC) suspension.

• Treatment Groups:

  • Group 1: Vehicle control

  • Group 2: 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Low dose)

  • Group 3: 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (High dose)

  • Group 4: Positive control (e.g., Indomethacin or Diclofenac)

• Administration: Administer the test compound and controls orally or intraperitoneally 60 minutes before the carrageenan injection.

3. Induction of Inflammation:

• Inject 0.1 mL of a 1% sterile carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

4. Measurement of Paw Edema:

• Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours post-injection).

5. Data Analysis:

• Calculate the percentage increase in paw volume (edema) for each animal at each time point compared to its baseline volume.

• Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group using the formula:

  • % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

Data Presentation

Group	Treatment	Dose (mg/kg)	Mean Paw Volume Increase (mL) at 3h ± SEM	Percent Inhibition of Edema (%)
1	Vehicle	-	0.85 ± 0.08	0
2	Test Compound	50	0.55 ± 0.06	35.3
3	Test Compound	100	0.38 ± 0.05	55.3
4	Indomethacin	10	0.30 ± 0.04	64.7

Ethical Considerations

All animal experiments must be conducted in accordance with the guidelines of the Institutional Animal Care and Use Committee (IACUC) and relevant national and international regulations.[14][15] Efforts should be made to minimize animal suffering and to use the minimum number of animals necessary to obtain statistically significant results.

Conclusion

The protocols detailed in these application notes provide a robust framework for the initial in vivo evaluation of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The selection of appropriate animal models and endpoints is crucial for obtaining meaningful data on the potential anticancer and anti-inflammatory efficacy of this novel compound. The results from these studies will be instrumental in guiding further preclinical development and understanding the therapeutic potential of this promising 1,2,4-oxadiazole derivative.

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Application Notes and Protocols for the Pharmacokinetic Profiling of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Introduction: The 1,2,4-oxadiazole scaffold is a prominent heterocycle in medicinal chemistry, recognized for its metabolic stability and ability to serve as a bioisosteric replacement for amide and ester functionalities.[1][2][3][4][5] The compound 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, hereafter referred to as OXD-FN, is a novel investigational molecule. A thorough understanding of its pharmacokinetic (PK) profile—encompassing Absorption, Distribution, Metabolism, and Excretion (ADME)—is paramount for its progression as a potential therapeutic agent.[6][7] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the essential in vitro and in vivo studies to elucidate the pharmacokinetic characteristics of OXD-FN. The protocols herein are designed to be self-validating and are grounded in established scientific principles and regulatory expectations.[7][8][9][10]

Part 1: Foundational Physicochemical and ADME Profiling

A drug's journey through the body is fundamentally governed by its physicochemical properties. These initial assays are critical for interpreting subsequent in vitro and in vivo data.

1.1 Aqueous Solubility Assessment

Expertise & Experience: Solubility is a critical determinant of oral absorption.[11][12] Poor aqueous solubility can lead to low bioavailability, hindering a drug's therapeutic potential.[11] For OXD-FN, which possesses two aromatic rings, a degree of lipophilicity is expected, making solubility assessment crucial. We will employ the gold-standard shake-flask method to determine thermodynamic solubility, which measures the equilibrium concentration of the compound in a saturated solution.[11][13][14]

Protocol 1: Thermodynamic Solubility Determination via Shake-Flask Method [11][14]

• Preparation: Prepare a series of buffers at physiologically relevant pH values (e.g., pH 2.0, 4.5, 6.8, and 7.4).

• Incubation: Add an excess amount of OXD-FN to each buffer in sealed vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection: After equilibration, visually confirm the presence of undissolved solid. Carefully collect the supernatant after centrifugation or filtration (using a filter that does not bind the compound).

• Quantification: Analyze the concentration of OXD-FN in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15]

• Data Reporting: Express solubility in µg/mL or µM.

1.2 Intestinal Permeability Evaluation

Expertise & Experience: For orally administered drugs, crossing the intestinal epithelium is a prerequisite for entering systemic circulation.[16] The Caco-2 cell permeability assay is a widely accepted in vitro model that mimics the human intestinal barrier.[16][17][18][19][20] These cells, derived from human colon adenocarcinoma, differentiate into a monolayer of polarized enterocytes with tight junctions and express relevant transporters.[16][17][19][20] This assay will help predict the in vivo absorption of OXD-FN.[17][18][19]

Protocol 2: Caco-2 Bidirectional Permeability Assay [17][19][20]

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) to ensure the integrity of the cell monolayer.

• Apical to Basolateral (A-B) Permeability:

  • Add OXD-FN (at a non-toxic concentration, e.g., 10 µM) to the apical (donor) chamber.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (receiver) chamber.

  • Replace the collected volume with fresh buffer.

• Basolateral to Apical (B-A) Permeability:

  • Add OXD-FN to the basolateral (donor) chamber.

  • Collect samples from the apical (receiver) chamber at the same time points.

• Quantification: Analyze the concentration of OXD-FN in all samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests the involvement of active efflux transporters.

Data Presentation: Expected In Vitro ADME Profile of OXD-FN

Parameter	Assay	Expected Outcome for a Druggable Compound	Rationale for OXD-FN
Solubility	Thermodynamic Shake-Flask	>10 µM	The planar aromatic structure may limit aqueous solubility.
Permeability	Caco-2 Assay	Papp (A-B) > 10 x 10⁻⁶ cm/s	The lipophilic nature may favor passive diffusion.
Efflux Ratio	Caco-2 Assay	< 2	To avoid being a substrate of efflux pumps like P-gp.

Part 2: Distribution Characteristics

Once absorbed, a drug's distribution determines its concentration at the site of action and in various tissues. Plasma protein binding is a key determinant of this process.

2.1 Plasma Protein Binding (PPB)

Expertise & Experience: Only the unbound fraction of a drug is pharmacologically active and available for metabolism and excretion.[21][22][23][24] High plasma protein binding can limit the free drug concentration, affecting efficacy.[21][24] Equilibrium dialysis is considered the gold standard for determining the percentage of a compound bound to plasma proteins.[22][23][25]

Protocol 3: Plasma Protein Binding by Rapid Equilibrium Dialysis (RED) [21][22][23][24][25]

• Device Preparation: Prepare a Rapid Equilibrium Dialysis (RED) device, which consists of two chambers separated by a semipermeable membrane.

• Sample Addition: Add plasma (from relevant species, e.g., human, rat, mouse) spiked with OXD-FN to one chamber and phosphate-buffered saline (PBS) to the other.[21][25]

• Equilibration: Incubate the device at 37°C with shaking for a sufficient time (typically 4-6 hours) to allow the unbound drug to reach equilibrium across the membrane.[21][23][24]

• Sample Collection: After incubation, collect aliquots from both the plasma and buffer chambers.

• Quantification: Determine the concentration of OXD-FN in both aliquots by LC-MS/MS.

• Calculation: Calculate the fraction unbound (fu) and the percentage of plasma protein binding.

Visualization of the RED Assay Workflow

Caption: Workflow for Plasma Protein Binding Assay using RED.

Part 3: Metabolism and Metabolic Stability

Metabolism is a crucial process that transforms drugs into more water-soluble compounds for excretion. The rate and pathways of metabolism significantly influence a drug's half-life and potential for drug-drug interactions.[6]

3.1 In Vitro Metabolic Stability

Expertise & Experience: The liver is the primary site of drug metabolism.[26][27] In vitro systems like liver microsomes and hepatocytes are used to predict in vivo hepatic clearance.[6][26][27][28][29] Liver microsomes contain Phase I enzymes (e.g., cytochrome P450s), while hepatocytes contain both Phase I and Phase II enzymes, offering a more complete picture of metabolic pathways.[6][26][27] Evaluating the metabolic stability of OXD-FN in these systems is essential for predicting its in vivo half-life.[26][28]

Protocol 4: Metabolic Stability in Liver Microsomes [6][26][28]

• Reaction Mixture Preparation: Prepare an incubation mixture containing liver microsomes (from human and other relevant preclinical species) in a phosphate buffer.

• Pre-incubation: Pre-incubate the mixture at 37°C.

• Initiation of Reaction: Add OXD-FN to the mixture and initiate the metabolic reaction by adding the cofactor NADPH.

• Time-course Sampling: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: Stop the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile).

• Sample Processing: Centrifuge the samples to precipitate proteins.

• Quantification: Analyze the remaining concentration of OXD-FN in the supernatant using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of remaining OXD-FN versus time. From the slope of the linear regression, calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[28]

Visualization of Metabolic Stability Determination

Caption: Key steps in determining in vitro metabolic stability.

Data Presentation: Metabolic Stability Parameters

Parameter	Calculation	Significance
In Vitro Half-life (t½)	0.693 / slope	Indicates the speed of metabolic degradation.
Intrinsic Clearance (CLint)	(0.693 / t½) * (volume of incubation / amount of microsomal protein)	Represents the intrinsic ability of the liver to metabolize the drug.

Part 4: In Vivo Pharmacokinetic Study

In vivo studies in animal models are essential to understand the complete ADME profile of OXD-FN in a living system and to establish the relationship between dose, exposure, and response.

4.1 Single-Dose Pharmacokinetic Study in Rodents

Expertise & Experience: A rodent model (e.g., Sprague-Dawley rats) is typically used for initial in vivo PK studies. This study will provide crucial information on key PK parameters like Cmax, Tmax, AUC, clearance, and half-life after intravenous (IV) and oral (PO) administration. The IV arm is critical for determining absolute bioavailability.

Protocol 5: In Vivo Pharmacokinetic Study in Rats

• Animal Acclimatization: Acclimatize male Sprague-Dawley rats for at least one week before the study.

• Dose Administration:

  • IV Group: Administer a single bolus dose of OXD-FN (e.g., 1-2 mg/kg) via the tail vein.

  • PO Group: Administer a single oral gavage dose of OXD-FN (e.g., 5-10 mg/kg).

• Blood Sampling: Collect serial blood samples (e.g., via the jugular vein cannula) at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of OXD-FN in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate the key pharmacokinetic parameters.

Data Presentation: Key In Vivo Pharmacokinetic Parameters

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration	Related to efficacy and potential toxicity.
Tmax	Time to reach Cmax	Indicates the rate of absorption.
AUC (Area Under the Curve)	Total drug exposure over time	A measure of the extent of absorption.
t½ (Half-life)	Time for plasma concentration to decrease by half	Determines dosing interval.
CL (Clearance)	Volume of plasma cleared of the drug per unit time	Indicates the efficiency of drug elimination.
Vd (Volume of Distribution)	Apparent volume into which the drug distributes	Indicates the extent of tissue distribution.
F% (Absolute Bioavailability)	(AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100	The fraction of the oral dose that reaches systemic circulation.

Conclusion

The systematic application of these protocols will generate a robust pharmacokinetic profile for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This comprehensive dataset is indispensable for making informed decisions in the drug development process, including candidate selection, dose prediction for further non-clinical and clinical studies, and understanding the potential for drug-drug interactions. Adherence to these scientifically rigorous and validated methodologies will ensure the generation of high-quality, reliable data essential for the successful advancement of this promising compound.

References

• Hubatsch, I., Ragnarsson, E. G., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Nature Protocols, 2(9), 2111–2119. [Link]

• PubChem. Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. [Link]

• JRC Big Data Analytics Platform. DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. [Link]

• Drug Discovery News. Navigating new regulatory guidelines for drug metabolism studies. [Link]

• ResearchGate. A review of methods for solubility determination in biopharmaceutical drug characterisation. [Link]

• Creative Bioarray. Caco-2 Permeability Assay Protocol. [Link]

• Bio-protocol. How to Conduct an In Vitro Metabolic Stability Study. [Link]

• SlideShare. SOLUBILITY AND DISSOLUTION FOR DRUG. [Link]

• BioIVT. Plasma Protein Binding Assay. [Link]

• Sygnature Discovery. Plasma Protein Binding - Technical Notes. [Link]

• PubMed. Caco-2 cell permeability assays to measure drug absorption. [Link]

• Visikol. Plasma Protein Binding Assay. [Link]

• Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

• Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O. [Link]

• Duke University. Preclinical Regulatory Requirements. [Link]

• Corning. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. [Link]

• Creative Bioarray. In Vitro Metabolic Stability. [Link]

• Creative Biolabs. Metabolic Stability Assay. [Link]

• FDA. Step 2: Preclinical Research. [Link]

• Karger. FDA Requirements for Preclinical Studies. [Link]

• PubMed Central. Biological activity of oxadiazole and thiadiazole derivatives. [Link]

• MDPI. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. [Link]

• NIH. Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. [Link]

• IRIS UniPA. Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. [Link]

• ResearchGate. Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Welcome to the dedicated technical support guide for the synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This document is designed for researchers, medicinal chemists, and process development scientists. Here, we move beyond simple protocols to address the nuances of this synthesis, offering field-proven insights and systematic troubleshooting strategies to help you navigate challenges and optimize your experimental outcomes.

The 1,2,4-oxadiazole ring is a highly valued scaffold in modern drug discovery, frequently employed as a bioisostere for amide and ester functionalities to enhance metabolic stability and modulate physicochemical properties.[1] The successful synthesis of this specific, disubstituted derivative hinges on the efficient coupling of two key intermediates: 3-nitrobenzamidoxime and an activated form of 2-fluorobenzoic acid, followed by a critical cyclodehydration step. This guide provides a comprehensive framework for executing this synthesis with precision and control.

Overall Synthetic Pathway

The synthesis is a two-step process starting from commercially available precursors. First, 3-nitrobenzamidoxime is prepared from 3-nitrobenzonitrile. This amidoxime is then acylated with 2-fluorobenzoyl chloride, and the resulting intermediate undergoes in-situ thermal cyclodehydration to yield the target oxadiazole.

Caption: Overall synthetic route to the target compound.

Detailed Experimental Protocols

These protocols are designed as a robust starting point. Optimization may be required based on your specific lab conditions and reagent purity.

Protocol 1: Synthesis of 3-Nitrobenzamidoxime

This procedure details the conversion of a nitrile to an amidoxime, a crucial nucleophile for the subsequent step.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 3-nitrobenzonitrile (1.0 eq.), hydroxylamine hydrochloride (1.2 eq.), and potassium carbonate (1.2 eq.).

• Solvent Addition: Add a 10:1 mixture of ethanol and water. The mixture should be sufficiently dilute to ensure stirring is possible.

• Reaction: Heat the mixture to reflux (approx. 80-85°C) for 18-24 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting nitrile.[2]

• Work-up: After cooling to room temperature, pour the reaction mixture into a beaker of cold water.

• Isolation: The product, 3-nitrobenzamidoxime, will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum. The typical melting point is around 180-182°C.[3]

• Characterization: Confirm the structure using ¹H NMR and Mass Spectrometry. The crude product is often of sufficient purity for the next step.

Protocol 2: Synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

This is the key coupling and cyclization step. The reaction involves the O-acylation of the amidoxime followed by a heat-induced intramolecular cyclodehydration.[4]

Step-by-Step Methodology:

• Reaction Setup: To a solution of 3-nitrobenzamidoxime (1.0 eq.) in a suitable anhydrous solvent like toluene or pyridine, add 2-fluorobenzoyl chloride (1.1 eq.) dropwise at 0°C under an inert atmosphere (e.g., nitrogen or argon). If using toluene, add pyridine (1.5 eq.) to act as a base and catalyst.

• Acylation: Allow the reaction to warm to room temperature and stir for 2-4 hours. The formation of the O-acylamidoxime intermediate can be monitored by TLC.

• Cyclization: Heat the reaction mixture to reflux (approx. 110°C for toluene) for 8-12 hours. This thermal condition promotes the intramolecular cyclization with the elimination of water.[5]

• Work-up: Cool the reaction mixture to room temperature. If pyridine was used as the solvent, remove it under reduced pressure. Dilute the residue with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system like ethanol or isopropanol.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a direct Q&A format.

Q1: My amidoxime (Protocol 1) synthesis resulted in a very low yield. What went wrong?

A1: Low yield in amidoxime synthesis is a frequent issue. Here are the primary causes and solutions:

• Insufficient Base: Potassium carbonate is a mild base. Ensure it is anhydrous and used in at least stoichiometric amounts to neutralize the HCl generated from hydroxylamine hydrochloride. For less reactive nitriles, a stronger base like sodium ethoxide could be tested, but this may introduce side reactions.

• Incomplete Reaction: The conversion of nitriles to amidoximes can be slow. Confirm the disappearance of your starting material via TLC or LC-MS before work-up. If the reaction has stalled, extending the reflux time or adding a small amount of additional hydroxylamine and base may help.

• Hydrolysis: Excessive water or prolonged heating in the presence of a strong base can hydrolyze the nitrile starting material to the corresponding carboxylic acid or the amidoxime product back to a hydroxamic acid. Use the recommended 10:1 ethanol/water ratio to maintain a balance between solubility and minimizing hydrolysis.[2]

Q2: The final cyclization (Protocol 2) is failing or giving a low yield. TLC just shows the intermediate. How can I optimize it?

A2: The cyclodehydration of the O-acylamidoxime intermediate is the critical ring-forming step and often requires optimization.

• Thermal Insufficiency: The required temperature for cyclization can be higher than the boiling point of your solvent. If refluxing in toluene (~110°C) is ineffective, switching to a higher-boiling solvent like xylene (~140°C) or DMF is a logical next step.

• Base Catalysis: While thermal cyclization is common, bases can promote the reaction at lower temperatures. Re-evaluating your base is key. Strong, non-nucleophilic bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) can be effective. Alternatively, using tetrabutylammonium hydroxide (TBAH) at room temperature has been shown to be highly efficient for this transformation in aprotic solvents like THF or DMF.[5]

• Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times and improve yields by promoting efficient and uniform heating.[6] A typical starting point would be 120-150°C for 15-30 minutes in a sealed microwave vial.

Q3: I'm seeing multiple spots on my TLC after the acylation step, even before heating. What are the likely byproducts?

A3: The presence of multiple products post-acylation points to issues with regioselectivity or stability.

• N-Acylation vs. O-Acylation: Amidoximes have two nucleophilic sites: the oxygen and the nitrogen of the oxime. While O-acylation is kinetically favored and leads to the desired intermediate, competitive N-acylation can occur. N-acylated byproducts will not cyclize to form the 1,2,4-oxadiazole. To favor O-acylation, run the reaction at a lower temperature (0°C) and add the acyl chloride slowly.

• Di-acylation: Using a large excess of acyl chloride can lead to the acylation of both the O and N atoms. Ensure your stoichiometry is correct (1.0 to 1.1 equivalents of acyl chloride is usually sufficient).

Q4: My final product is impure and difficult to purify by column chromatography. What strategy do you recommend?

A4: Purification challenges often arise from byproducts with similar polarity to the desired product.

• Recrystallization: 1,2,4-oxadiazoles are often crystalline solids. Recrystallization is a powerful purification technique that can be more effective than chromatography for removing minor impurities. Experiment with different solvents such as ethanol, isopropanol, or ethyl acetate/hexane mixtures.

• Liquid-Liquid Extraction: A thorough acidic and basic wash during the work-up is critical. An acid wash (e.g., 1M HCl) will remove any remaining basic starting materials like pyridine, while a basic wash (e.g., sat. NaHCO₃) will remove any acidic byproducts like 2-fluorobenzoic acid (formed from hydrolysis of the acyl chloride).

Frequently Asked Questions (FAQs)

Q: Can I use 2-fluorobenzoic acid directly instead of 2-fluorobenzoyl chloride?

A: Yes, this is a common and often preferred alternative as it avoids handling reactive and moisture-sensitive acyl chlorides.[1] To use the carboxylic acid directly, you must activate it in-situ using a peptide coupling agent. Common choices include:

• EDCI/HOBt: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) with Hydroxybenzotriazole (HOBt).

• HBTU/DIEA: Hexafluorophosphate Benzotriazole Tetramethyl Uronium (HBTU) with a non-nucleophilic base like N,N-Diisopropylethylamine (DIEA). The reaction is typically performed in an aprotic solvent like DMF or DCM at room temperature to form the O-acylamidoxime intermediate, which is then cyclized as described previously.[7]

Q: Is it necessary to isolate the O-acylamidoxime intermediate?

A: It is generally not necessary and often not recommended. The O-acylamidoxime intermediate can be unstable. The most efficient methods proceed as a one-pot reaction where the intermediate is formed and then cyclized in the same vessel without isolation.[6] This improves workflow efficiency and often overall yield by minimizing handling losses.

Q: What are the best analytical techniques to monitor the reaction progress?

A:

• Thin Layer Chromatography (TLC): The most convenient method for real-time monitoring. Use a suitable mobile phase (e.g., 3:1 Hexane:Ethyl Acetate) and visualize under UV light. You should be able to distinguish the starting materials, the intermediate, and the final product based on their differing polarities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more definitive information. It allows you to track the consumption of reactants and the appearance of intermediates and products by their respective mass-to-charge ratios, confirming identities along the way.

Q: Are there any critical safety precautions I should be aware of?

A: Yes.

• Acyl Chlorides: 2-fluorobenzoyl chloride is corrosive and lachrymatory. It reacts violently with water and moisture. Handle it exclusively in a fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Pyridine and Toluene: These are flammable and toxic solvents. Ensure proper ventilation and avoid ignition sources.

• Hydroxylamine: Can be explosive, especially in concentrated form. Use hydroxylamine hydrochloride, which is a more stable salt.

Data & Mechanism Visualization

Table 1: Comparison of Cyclization Conditions

Method	Base/Catalyst	Solvent	Temperature	Typical Time	Advantages & Considerations
Thermal	Pyridine	Toluene/Xylene	110-140°C	8-24 h	Simple, traditional method. May require high temperatures and long reaction times.
Base-Catalyzed	TBAH	THF/DMF	Room Temp.	2-6 h	Mild conditions, high efficiency. Base is more expensive.[5]
Microwave	K₂CO₃ or None	DMF	120-150°C	15-45 min	Extremely fast, often improves yield. Requires specialized equipment.[6]
Coupling Agent	HBTU/DIEA	DMF	Room Temp. -> Heat	2h (acyl.) + 6h (cycl.)	Avoids acyl chloride; one-pot from carboxylic acid. Reagents are costly.[1]

Reaction Mechanism: Acylation and Cyclodehydration

The mechanism proceeds via nucleophilic attack of the amidoxime oxygen onto the electrophilic carbonyl carbon of the acyl chloride. The resulting tetrahedral intermediate collapses to form the O-acylated amidoxime. Subsequent intramolecular attack by the nitrogen atom onto the carbonyl carbon, followed by dehydration, closes the ring to form the stable aromatic 1,2,4-oxadiazole.

Caption: Simplified reaction mechanism pathway.

Troubleshooting Workflow

Use this flowchart to diagnose and resolve common synthesis issues systematically.

Caption: A decision tree for troubleshooting the synthesis.

References

• Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. Research Journal of Pharmacy and Technology.

• Synthesis of 1,2,4-oxadiazoles. Organic Chemistry Portal.

• Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Molecules.

• Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters.

• Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules.

• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Indian Journal of Pharmaceutical Education and Research.

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules.

• Synthesis of 1,2,4-oxadiazoles (a review). Pharmaceutical Chemistry Journal.

• Synthesis and Antifungal Activity of 1,2,4-Oxadiazole Derivatives. Molecules.

• Insights into adopted synthetic approaches for 1,2,4-oxadiazoles: A review. Results in Chemistry.

• 3-NITROBENZAMIDOXIME | 5023-94-9. ChemicalBook.

• Optimization of the synthesis of 3,5-substituted-1,2,4-oxadiazoles. ResearchGate.

• Synthesis of a p-Nitrobenzamidoxime. PrepChem.

• 2-Fluorobenzoyl chloride 99% | 393-52-2. Sigma-Aldrich.

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• 2. prepchem.com [prepchem.com]
• 3. 3-NITROBENZAMIDOXIME | 5023-94-9 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Purification of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Welcome to the technical support center for the purification of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (CAS No. 693236-20-3).[1] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the purification of this compound. Our goal is to equip you with the necessary knowledge to overcome common challenges and ensure the isolation of a highly pure product for your research endeavors.

Understanding the Chemistry of Purification

The successful purification of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole hinges on understanding its physicochemical properties and the nature of potential impurities. The 1,2,4-oxadiazole ring is a stable aromatic heterocycle, and the presence of two substituted phenyl rings imparts a significant degree of hydrophobicity to the molecule.[2][3] The fluoro and nitro functional groups introduce polarity and specific electronic characteristics that can be exploited during purification.

Common synthetic routes to 3,5-disubstituted-1,2,4-oxadiazoles, such as the reaction of an amidoxime with an acyl chloride, can sometimes lead to by-products and purification difficulties.[4] Therefore, a multi-step purification strategy involving both chromatography and recrystallization is often necessary to achieve high purity.

Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific challenges you may encounter during the purification of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Issue	Potential Cause	Recommended Solution & Scientific Rationale
Low or No Yield After Purification	Suboptimal Reaction Conditions: Incomplete conversion of starting materials or degradation of the product.	Optimize Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction progress and ensure complete consumption of the limiting reagent before workup. Control Reaction Temperature: Exothermic reactions can lead to side product formation. Maintain the recommended reaction temperature.[5]
Product Loss During Extraction: The compound may have some solubility in the aqueous phase, especially if the organic solvent is not chosen carefully.	Solvent Selection: Use a water-immiscible organic solvent like ethyl acetate or dichloromethane for extraction. Perform multiple extractions with smaller volumes of the organic solvent to maximize recovery. Brine Wash: After aqueous washes, a final wash with a saturated sodium chloride solution (brine) can help to "salt out" the product from any residual aqueous phase and aid in the separation of layers.
Product Decomposition: The 1,2,4-oxadiazole ring is generally stable, but harsh acidic or basic conditions during workup could potentially lead to degradation.	Neutral Workup: Aim for a neutral pH during the workup. If an acid or base wash is necessary, perform it quickly and at a low temperature.
Oily Product Instead of a Solid	Presence of Impurities: Residual solvents or low-melting by-products can prevent crystallization.	High Vacuum Drying: Ensure all residual solvents are removed by drying the crude product under high vacuum. Trituration: Stirring the oily product with a non-polar solvent in which the product is insoluble but the impurities are soluble (e.g., hexanes) can often induce solidification and remove some impurities.
Supersaturated Solution or Rapid Cooling During Recrystallization	Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote the formation of well-defined crystals. Scratching the Flask: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites for crystal growth. Seeding: If available, adding a small seed crystal of the pure compound can initiate crystallization.[6]
Persistent Impurities After Column Chromatography	Inappropriate Solvent System: The polarity of the mobile phase may not be optimal to resolve the product from closely related impurities.	Solvent System Optimization: Systematically vary the ratio of your mobile phase components (e.g., hexane and ethyl acetate) while monitoring the separation by TLC. The ideal solvent system should provide a retention factor (Rf) of approximately 0.3-0.4 for the desired product. Alternative Solvent Systems: If a hexane/ethyl acetate system is not effective, consider trying a different solvent system, such as dichloromethane/methanol, which offers different selectivity.[6]
Column Overloading: Applying too much crude material to the column can lead to poor separation.	Proper Loading: As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel used for the column.[6]
Streaking on TLC Plate	Acidic Nature of Silica Gel: The slightly acidic nature of standard silica gel can interact with basic nitrogen atoms in some heterocyclic compounds, causing streaking.	Use of a Basic Modifier: Adding a small amount of a basic modifier, such as triethylamine (~0.1-1%), to the mobile phase can neutralize the acidic sites on the silica gel and lead to sharper spots on the TLC plate.[6]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol provides a general guideline for the purification of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole using silica gel column chromatography.

Materials:

• Crude 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• Silica gel (230-400 mesh)

• Hexane (or cyclohexane)

• Ethyl acetate

• Glass column

• Collection tubes

• TLC plates, chamber, and UV lamp

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Carefully pour the slurry into the glass column, ensuring no air bubbles are trapped. Allow the silica to settle, and then drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Adsorb this solution onto a small amount of silica gel, and then evaporate the solvent. Carefully add the dried, product-adsorbed silica to the top of the column.

• Elution: Begin elution with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity by adding ethyl acetate. A common starting gradient is from 100% hexane to a 9:1 or 8:2 hexane/ethyl acetate mixture.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of the product by TLC.

• Product Isolation: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to obtain the purified product.

Workflow for Column Chromatography:

Caption: Workflow for Column Chromatography Purification.

Protocol 2: Purification by Recrystallization

Recrystallization is an effective final purification step to obtain a highly crystalline product. The choice of solvent is critical.

Materials:

• Purified 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole from chromatography

• Recrystallization solvent (e.g., dichloromethane, ethanol, or a mixture)

• Erlenmeyer flask

• Hot plate

• Ice bath

• Filtration apparatus (Büchner funnel, filter paper, and flask)

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the compound in various solvents at room temperature and upon heating. A good recrystallization solvent will dissolve the compound when hot but not when cold. For a structurally similar compound, 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, dichloromethane has been reported as a suitable recrystallization solvent.[7] Ethanol or isopropanol are also good candidates to try.

• Dissolution: Place the compound in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture gently with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Frequently Asked Questions (FAQs)

Q1: How can I confirm the identity and purity of my final product?

A1: The identity and purity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole should be confirmed using a combination of analytical techniques:

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound (285.23 g/mol ).[1]

• Infrared (IR) Spectroscopy: Characteristic peaks for the nitro group (around 1530 and 1350 cm-1), C=N of the oxadiazole ring, and C-F bond should be present.

• Melting Point: A sharp melting point range indicates high purity.

Q2: What are the potential side products in the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles?

A2: The most common synthesis involves the reaction of an amidoxime with an acylating agent. Potential side reactions and by-products include:

• Unreacted Starting Materials: Incomplete reaction will leave residual amidoxime and acylating agent (or the corresponding carboxylic acid if hydrolyzed).

• O-acylamidoxime Intermediate: Incomplete cyclization will result in the presence of the O-acylamidoxime intermediate.[2]

• Formation of Isomers: Depending on the reaction conditions, there is a possibility of forming other heterocyclic isomers, although this is less common for the standard synthetic routes to 1,2,4-oxadiazoles.

• Boulton-Katritzky Rearrangement: Under thermal stress, 3,5-disubstituted 1,2,4-oxadiazoles can potentially rearrange to other heterocyclic systems.[2]

Q3: My compound appears pure by TLC, but the NMR spectrum shows broad peaks. What could be the issue?

A3: Broad peaks in an NMR spectrum can be due to several factors:

• Paramagnetic Impurities: Even trace amounts of paramagnetic metals can cause significant line broadening.

• Aggregation: The compound may be aggregating at the concentration used for the NMR analysis. Try acquiring the spectrum at a lower concentration or a higher temperature.

• Slow Conformational Exchange: If there is restricted rotation around a bond, it can lead to the presence of multiple conformers that are slowly interconverting on the NMR timescale, resulting in broad peaks.

Q4: Can I use reversed-phase chromatography for purification?

A4: Yes, reversed-phase chromatography is a viable option, especially if the compound is difficult to purify using normal-phase silica gel chromatography. A C18 column with a mobile phase of water and acetonitrile or methanol would be a good starting point.[9]

Logical Framework for Purification Strategy

Caption: A logical workflow for the purification and analysis of the target compound.

References

• Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. (2020). PubMed Central. Retrieved January 17, 2026, from [Link]

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. (2025). PubMed. Retrieved January 17, 2026, from [Link]

• Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. (n.d.). IRIS UniPA. Retrieved January 17, 2026, from [Link]

• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. (n.d.). Indian Journal of Pharmaceutical Education and Research. Retrieved January 17, 2026, from [Link]

• Synthesis of 1,2,4-oxadiazoles (a review). (2005). ResearchGate. Retrieved January 17, 2026, from [Link]

• 1H and 13C NMR characterization of 1,3,4-oxadiazole derivatives. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• 3-(1-(4-fluorophenyl)-5-methyl- 1H-1,2,3-triazol-4-yl) - -ORCA. (2021). Cardiff University. Retrieved January 17, 2026, from [Link]

• Synthesis of 5-arylacetylenyl-1,2,4-oxadiazoles and their transformations under superelectrophilic activation conditions. (2021). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Synthesis, spectral characterization, and biological studies of 3,5-disubstituted-1,3,4-oxadiazole-2(3H)-thione derivatives. (n.d.). TÜBİTAK Academic Journals. Retrieved January 17, 2026, from [Link]

• Synthesis of 1,2,4-oxadiazoles. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Clean-up procedures for the analysis of heterocyclic aromatic amines (aminoazaarenes) from heat-treated meat samples. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• The mobile phases used in column chromatography and calculated values of the retention factor. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Synthesis of 5-arylacetylenyl-1,2,4-oxadiazoles and their transformations under superelectrophilic activation conditions. (2021). Beilstein Journal of Organic Chemistry. Retrieved January 17, 2026, from [Link]

• Design, synthesis, and characterization of a fluoro substituted novel pyrazole nucleus clubbed with 1,3,4-oxadiazole scaffolds and their biological applications. (n.d.). RSC Publishing. Retrieved January 17, 2026, from [Link]

• Synthesis and Antimicrobial Screening of Some Novel 2, 5-Disubstituted 1, 3, 4-oxadiazole Derivatives. (2015). ResearchGate. Retrieved January 17, 2026, from [Link]

• Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. (2021). MDPI. Retrieved January 17, 2026, from [Link]

• Supporting Information Reactions of 3-(p-substituted-phenyl)-5-chloromethyl-1,2,4- oxadiazoles with KCN leading to acetonitriles. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved January 17, 2026, from [Link]

• 13 C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. (n.d.). SciSpace. Retrieved January 17, 2026, from [Link]

• Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. (n.d.). Nacalai Tesque. Retrieved January 17, 2026, from [Link]

• Synthesis, spectral characterization, and biological studies of 3,5-disubstituted-1,3,4-oxadiazole-2(3H)-thione derivatives. (2021). ResearchGate. Retrieved January 17, 2026, from [Link]

• 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Design and Synthesis of 3-Aryl-5-Alicylic-[2][4][8]-oxadiazoles as Novel Platelet Aggregation Inhibitors. (2006). ResearchGate. Retrieved January 17, 2026, from [Link]

• Novel 5-Aryl-[2][4][8]triazoloquinazoline Fluorophores: Synthesis, Comparative Studies of the Optical Properties and ICT-Based Sensing Application. (2022). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Amines and Heterocycles Solutions to Problems. (n.d.). NC State University Libraries. Retrieved January 17, 2026, from [Link]

• Aromatic Heterocyclic Chemistry. (n.d.). Wiley. Retrieved January 17, 2026, from [Link]

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Technical Support Guide: Overcoming Solubility Challenges with 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in Biological Assays

Welcome to the technical support center for researchers utilizing 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This guide is designed to provide you with expert insights and field-proven protocols to overcome one of the most significant hurdles in its experimental use: poor aqueous solubility. As a member of the oxadiazole class of heterocyclic compounds, this molecule holds potential in various research areas due to the diverse biological activities of its scaffold.[1][2][3][4] However, its promising bioactivity can only be accurately assessed if it remains fully solubilized in your assay system.

This document moves beyond simple instructions, explaining the physicochemical principles behind each recommendation to empower you to design robust and reliable experiments.

Part 1: Understanding the Challenge - A Physicochemical Profile

The primary obstacle to working with 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is its inherent hydrophobicity. Its molecular structure, rich in aromatic rings and lacking easily ionizable groups, predisposes it to low solubility in aqueous buffers, a common characteristic for aryl-substituted oxadiazoles.[5] This can lead to compound precipitation, inaccurate concentration measurements, and ultimately, unreliable and non-reproducible biological data.[6]

Table 1: Physicochemical Properties of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Property	Value	Implication for Solubility
Molecular Formula	C₁₄H₈FN₃O₃	High carbon-to-heteroatom ratio suggests lipophilicity.
Molecular Weight	285.23 g/mol	N/A
Calculated LogP	3.4509	A LogP value >3 indicates high lipophilicity and poor water solubility.[7]
TPSA (Topological Polar Surface Area)	82.06 Ų	A moderate TPSA, but not sufficient to overcome the lipophilic character.[7]

The workflow below illustrates how poor solubility can fundamentally compromise experimental outcomes.

Caption: The path from poor solubility to unreliable experimental data.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section provides a systematic, question-driven approach to solving solubility issues, progressing from basic protocol optimization to advanced formulation strategies.

Q1: What is the recommended solvent for preparing a primary stock solution?

Answer: 100% Dimethyl Sulfoxide (DMSO) is the industry-standard choice for creating high-concentration stock solutions of hydrophobic compounds.[6] Its high solvating power for organic molecules makes it ideal for this initial step.

Protocol: Preparing a 10 mM Master Stock Solution

• Weighing: Accurately weigh out 2.85 mg of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (MW: 285.23).

• Solubilization: Add 1 mL of 100% anhydrous DMSO to the solid compound.

• Mixing: Vortex thoroughly for 1-2 minutes. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.[6][8] Ensure the solution is clear and free of any visible particulates.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C in tightly sealed tubes, preferably with desiccant to prevent moisture absorption by the DMSO.

Q2: My compound precipitates when I dilute the DMSO stock into my aqueous assay buffer. What should I do?

Answer: This is the most common failure point, known as "crashing out." It occurs when the compound moves from a highly favorable organic solvent (DMSO) to a highly unfavorable aqueous environment. The key is to manage this transition carefully. Follow this tiered troubleshooting workflow.

Caption: A tiered approach to resolving compound precipitation.

Tier 1: Optimize Your Dilution Protocol

Avoid single, large-volume dilutions directly from a high-concentration DMSO stock into an aqueous buffer. Instead, perform a multi-step serial dilution. This gradual reduction in DMSO concentration helps keep the compound in solution.

• Principle: By slowly decreasing the solvent strength, you avoid a sudden, drastic change in polarity that forces the compound to precipitate.

• Recommended Protocol:

  • Create an intermediate dilution of your 10 mM stock in 100% DMSO (e.g., to 1 mM).

  • Perform the next dilution into your assay buffer (e.g., from 1 mM to 100 µM). When doing this, add the small volume of DMSO stock to the larger volume of aqueous buffer while vortexing to ensure rapid mixing.

  • Continue with serial dilutions in the assay buffer, ensuring the final DMSO concentration remains as low as possible and consistent across all wells (including vehicle controls).

Tier 2: Control the Final DMSO Concentration

High concentrations of DMSO can be toxic to cells and interfere with your assay.[9][10] For cell-based assays, it is critical to keep the final concentration below 0.5%, and ideally at or below 0.1%.[11] Higher concentrations may be tolerated in short-term biochemical assays.

Table 2: Recommended Maximum DMSO Concentrations in Final Assay Volume

Assay Type	Recommended Max [DMSO]	Potential Issues Above Limit
Cell-based (long-term, >24h)	≤ 0.1%	Cytotoxicity, altered gene expression, differentiation induction.[12]
Cell-based (short-term, <24h)	≤ 0.5%	Reduced cell viability, membrane permeabilization.[13][14]
Biochemical (Enzyme Assays)	≤ 2%	Protein denaturation, direct enzyme inhibition/activation, signal interference.[9]
High-Throughput Screening (HTS)	0.5% - 1%	A common compromise, but requires careful validation with controls.[10]

If maintaining a low final DMSO concentration leads to precipitation, proceed to Tier 3.

Q3: My compound still isn't soluble enough for my target concentration. What are the next-level strategies?

Answer: When solvent optimization is insufficient, you must change the formulation strategy. The most effective and widely used method for non-ionizable hydrophobic compounds in research settings is complexation with cyclodextrins.

Strategy 1: Employ Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[15] They can encapsulate a hydrophobic "guest" molecule, like our oxadiazole, forming an inclusion complex that is water-soluble.[16][17] For biological assays, 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly recommended due to its high aqueous solubility and low cellular toxicity.[13][18]

Protocol: Preparing a 1 mM Stock using HP-β-CD

• Prepare Cyclodextrin Solution: Prepare a 45% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., PBS or cell culture media without serum). This may require gentle warming to fully dissolve.

• Initial Compound Solubilization: Dissolve your 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in a minimal amount of a suitable organic solvent like ethanol or DMSO.

• Form the Complex: Add the dissolved compound solution dropwise to the stirring HP-β-CD solution. The molar ratio of HP-β-CD to the compound should be high (e.g., 100:1 or greater) to favor complex formation.

• Equilibrate: Allow the mixture to stir overnight at room temperature, protected from light. This allows the encapsulation process to reach equilibrium.

• Filter & Store: Filter the solution through a 0.22 µm syringe filter to remove any non-encapsulated compound or aggregates. This final filtered solution is your aqueous stock. Store at 4°C for short-term use or aliquot and freeze at -20°C.

• Important Control: Remember to treat your vehicle control cells/reactions with the same final concentration of the HP-β-CD solution to account for any effects of the excipient itself.

Strategy 2: Use Co-Solvents

A co-solvent is a water-miscible organic solvent used in small amounts to increase the solubility of a compound in an aqueous solution.[19] While DMSO is a co-solvent, others can be used in combination.

• Examples: Ethanol, propylene glycol (PG), or polyethylene glycol 400 (PEG 400).[20][21]

• Application: You can create an intermediate stock in a mixture of DMSO and PEG 400 (e.g., 1:1 ratio) before the final dilution into the aqueous buffer. This can sometimes prevent precipitation more effectively than DMSO alone.

• Caution: Always run a vehicle control with the same final concentration of the co-solvent mixture to test for toxicity or assay interference.

Table 3: Comparison of Advanced Solubilization Strategies

Method	Mechanism	Pros	Cons
Co-Solvents (e.g., PEG 400)	Reduces polarity of the bulk solvent.	Simple to implement; can be effective.	Requires careful toxicity testing; may not achieve high concentrations.[20][21]
Cyclodextrins (HP-β-CD)	Encapsulates the hydrophobic molecule in a water-soluble shell.[15]	High solubilization capacity; low toxicity; widely used in formulations.[13][22]	More complex preparation; requires specific controls; can potentially extract lipids from cell membranes at very high concentrations.
Surfactants (e.g., Tween-20)	Forms micelles that entrap the compound.	Effective at increasing solubility.	Not recommended for cell-based assays due to cytotoxicity; can interfere with biochemical assays.[8]

Q4: How can I confirm my compound is truly dissolved in the final assay medium?

Answer: Visual inspection is the first and most crucial step. A truly solubilized compound will result in a perfectly clear solution.

• Visual Check: Hold your plate or tube up to a light source. Look for any signs of cloudiness, haziness, or crystalline precipitate.

• Centrifugation Test: Prepare your final dilution in a microcentrifuge tube. Spin at high speed (e.g., >14,000 x g) for 10-15 minutes. If a pellet forms, your compound has precipitated. The concentration in the supernatant will be lower than intended.

• Light Scattering (Advanced): If available, Dynamic Light Scattering (DLS) can detect the presence of nano-scale aggregates that may not be visible to the naked eye. This is an excellent QC step for ensuring a truly monomeric solution.

References

• Vertex AI Search Grounding API. (2011). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
• MDPI. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications.
• PMC - NIH. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs.
• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. J Formul Sci Bioavailab, 8, 212.
• PubMed. (n.d.). Biological assay challenges from compound solubility: strategies for bioassay optimization.
• Quora. (2017). What effects does DMSO have on cell assays?
• PMC - PubMed Central. (n.d.). Biological activity of oxadiazole and thiadiazole derivatives.
• ResearchGate. (n.d.). Effect of DMSO on assay performance. Binding experiments were performed...
• Vertex AI Search Grounding API. (n.d.). Considerations regarding use of solvents in in vitro cell based assays.
• PMC - NIH. (2020). A second generation of 1,2,4-oxadiazole derivatives with enhanced solubility for inhibition of 3-hydroxykynurenine transaminase (HKT)
• NIH. (n.d.). High-throughput quantification of the effect of DMSO on the viability of lung and breast cancer cells using an easy-to-use spectrophotometric trypan blue-based assay.
• MDPI. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture.
• MDPI. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes.
• ResearchGate. (2025). Considerations regarding use of solvents in in vitro cell based assays.
• Vertex AI Search Grounding API. (n.d.).
• Research Journal of Pharmacognosy. (n.d.). The effect of some cosolvents and surfactants on viability of cancerous cell lines.
• Wikipedia. (n.d.). Cosolvent.
• Vertex AI Search Grounding API. (n.d.). The effect of some cosolvents and surfactants on viability of cancerous cell lines.
• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?
• JoVE. (2025). Video: Bioavailability Enhancement: Drug Solubility Enhancement.
• PMC - NIH. (n.d.). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology.
• ACS Publications - American Chemical Society. (n.d.). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis | Molecular Pharmaceutics.
• ChemScene. (n.d.). 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.
• PubMed Central. (2019). Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches.
• OAText. (2016). Inclusion complex formation of cyclodextrin with its guest and their applications.
• PMC - NIH. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion.
• Journal of Pharmaceutical Science and Technology (JPST). (n.d.). Characterization of Cyclodextrin Inclusion Complexes – A Review.
• PMC - PubMed Central. (n.d.). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery.
• Vertex AI Search Grounding API. (2010). Biological Activities of 2, 5-Disubstituted – 1, 3, 4-Oxadiazoles.
• Bentham Science Publisher. (n.d.). 1,3,4-Oxadiazole Derivatives as Potential Biological Agents.

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Technical Support Center: Synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This resource is designed for researchers, chemists, and drug development professionals to address common challenges and optimize reaction outcomes. The 1,2,4-oxadiazole scaffold is a crucial bioisostere for amides and esters in medicinal chemistry, making efficient synthesis paramount.[1] This guide provides in-depth, experience-driven advice to enhance yield, purity, and reproducibility.

The primary synthetic route discussed involves the condensation of 3-nitrobenzamidoxime with 2-fluorobenzoyl chloride, followed by cyclodehydration. This is a robust and widely adopted method for creating 3,5-disubstituted 1,2,4-oxadiazoles.[2][3][4]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Q1: My overall yield is consistently low (<50%). What are the most likely causes and how can I improve it?

A low yield can stem from several factors throughout the two main stages of the synthesis: O-acylation and cyclodehydration.

Potential Cause 1: Purity of Starting Materials The reaction is highly sensitive to the purity of the starting materials.

• 3-Nitrobenzamidoxime: This can be prepared from 3-nitrobenzonitrile and hydroxylamine.[5] Ensure it is free from residual inorganic salts and hydroxylamine, which can interfere with the reaction.

• 2-Fluorobenzoyl Chloride: This reagent is moisture-sensitive and can hydrolyze to the unreactive 2-fluorobenzoic acid.[6][7] Using a freshly opened bottle or redistilled reagent is critical.

Solution:

• Recrystallize the 3-nitrobenzamidoxime before use.

• Use 2-fluorobenzoyl chloride from a new, sealed container or purify it by vacuum distillation.[6]

• Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon) to exclude moisture.

Potential Cause 2: Inefficient O-Acylation The first step, the formation of the O-acylamidoxime intermediate, is critical. Incomplete acylation is a common reason for low yield.

• Mechanism: The amidoxime's oxygen atom acts as a nucleophile, attacking the carbonyl carbon of the acyl chloride. A base is required to neutralize the HCl byproduct.[2][3]

• Problem: If the base is too weak or added incorrectly, the generated HCl can protonate the starting amidoxime, reducing its nucleophilicity and stalling the reaction.

Solution:

• Base Selection: Pyridine is often a good choice as it acts as both a base and a solvent.[8] Alternatively, a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIEA) in an anhydrous solvent (like THF or DCM) can be used.

• Reaction Conditions: Perform the addition of 2-fluorobenzoyl chloride slowly at a low temperature (0 °C) to control the exotherm and minimize side reactions. After the addition is complete, allow the reaction to warm to room temperature.[9]

Potential Cause 3: Incomplete Cyclodehydration The conversion of the O-acylamidoxime intermediate to the final 1,2,4-oxadiazole requires the removal of a water molecule.

• Problem: Insufficient energy (heat) or an inappropriate solvent can lead to incomplete ring closure. The intermediate may also degrade under prolonged heating.

Solution:

• Thermal Cyclization: Refluxing in a high-boiling solvent like toluene, xylene, or DMF is a common and effective method.[10]

• Microwave-Assisted Synthesis: This is a highly effective modern alternative. Microwave heating can dramatically reduce reaction times from hours to minutes and often improves yields by minimizing byproduct formation.[1][11][12]

Method	Typical Temperature	Typical Time	Typical Yield Range	Reference
Conventional Heating	110-150 °C (Reflux)	2-24 hours	50-85%	[10]
Microwave Irradiation	150-160 °C	10-20 minutes	70-95%	[12][13]

Q2: I am observing a significant side product in my TLC/LC-MS analysis. How can I identify and minimize it?

A: The most common side product is the uncyclized O-acylamidoxime intermediate. Other possibilities include products from N-acylation rather than O-acylation.

Identification:

• O-Acylamidoxime Intermediate: This compound will have a higher polarity than the final oxadiazole product and will thus have a lower Rf value on a normal-phase TLC plate. Its mass will be 18 amu (H₂O) higher than the final product.

• N-Acyl Product: This isomer is more difficult to distinguish but will not cyclize to the desired product. Detailed NMR analysis (¹H, ¹³C, HMBC) may be required for confirmation.

Minimization Strategies:

• Ensure Complete Cyclization: If the main impurity is the intermediate, the cyclization step is the issue. Increase the reaction time or temperature. Switching to microwave heating is highly recommended.[13]

• Favor O-Acylation: Low temperatures (0 °C) during the addition of the acyl chloride favor the thermodynamically preferred O-acylation.

• Purification: If side products are unavoidable, purification by column chromatography (silica gel) is usually effective. A gradient elution system, for example, starting with hexane/ethyl acetate (9:1) and gradually increasing the polarity, can separate the non-polar oxadiazole product from the more polar intermediate and side products.[14]

Frequently Asked Questions (FAQs)

Q1: What is the detailed reaction mechanism for this synthesis?

A: The synthesis proceeds via a two-step mechanism: nucleophilic acyl substitution followed by an intramolecular cyclodehydration.

// Reactants Amide [label=<

3-Nitrobenzamidoxime

]; Acyl [label=<

2-Fluorobenzoyl Chloride

];

// Intermediate Intermediate [label=<

O-Acylamidoxime Intermediate

];

// Product Product [label=<

1,2,4-Oxadiazole

];

// Invisible nodes for layout inv1 [shape=point, width=0]; inv2 [shape=point, width=0];

// Edges {Amide, Acyl} -> inv1 [style=invis]; inv1 -> Intermediate [label=" Step 1: O-Acylation\n (Base, e.g., Pyridine)\n -HCl", fontcolor="#34A853"]; Intermediate -> inv2 [style=invis]; inv2 -> Product [label=" Step 2: Cyclodehydration\n (Heat, e.g., Reflux)\n -H₂O", fontcolor="#EA4335"]; } dot Caption: Key steps of the 1,2,4-oxadiazole synthesis.

• Step 1: O-Acylation: The hydroxyl group of the 3-nitrobenzamidoxime attacks the electrophilic carbonyl carbon of 2-fluorobenzoyl chloride. The tetrahedral intermediate collapses, expelling a chloride ion. A base (e.g., pyridine) scavenges the liberated HCl, driving the reaction to completion to form the O-acylamidoxime intermediate.[2][3]

• Step 2: Cyclodehydration: Upon heating, the nitrogen atom of the amino group attacks the imine carbon. This is followed by a proton transfer and the elimination of a water molecule to form the stable, aromatic 1,2,4-oxadiazole ring.[15]

Q2: Can I perform this as a one-pot synthesis? What are the advantages?

A: Yes, one-pot procedures are well-documented and highly efficient.[10][15] In a typical one-pot protocol, the acylation is performed first in a suitable solvent. Once complete (often confirmed by TLC), the reaction mixture is directly heated to induce cyclization without isolating the intermediate.

• Advantages:

  • Time and Resource Efficiency: Reduces the number of steps, workups, and purification procedures.

  • Higher Throughput: Ideal for library synthesis in drug discovery.

  • Avoids Instability: The O-acylamidoxime intermediate can sometimes be unstable, and avoiding its isolation can improve overall yield.[16]

• Considerations: Optimization can be more challenging as conditions must be compatible with both reaction stages. A solvent that is suitable for both acylation at low temperatures and cyclization at high temperatures (e.g., pyridine, DMF, or toluene) must be chosen.[8][10]

Q3: Are there alternative reagents if 2-fluorobenzoyl chloride is problematic?

A: Yes. If the acyl chloride is difficult to handle or leads to side reactions, you can use the corresponding carboxylic acid (2-fluorobenzoic acid) with a peptide coupling agent.

• Method: The carboxylic acid is activated in situ to form a highly reactive species that readily acylates the amidoxime.

• Common Coupling Agents:

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with HOBt (Hydroxybenzotriazole).[14]

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) with a base like DIEA.[13]

• Benefit: These reactions are often cleaner, proceed under mild conditions, and avoid the generation of HCl. They are particularly useful when working with sensitive substrates. The use of polymer-supported reagents in combination with microwave heating can further streamline this process, allowing for high yields and simple filtration-based purification.[12][13]

Q4: What are the key safety precautions for this synthesis?

A: Standard laboratory safety protocols should be strictly followed.

• Fume Hood: All steps should be performed in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Reagent Handling:

  • 2-Fluorobenzoyl Chloride: Corrosive and a lachrymator. Handle with extreme care.

  • Thionyl Chloride (if preparing the acyl chloride): Highly toxic and corrosive. Reacts violently with water.[6]

  • Pyridine/DMF: Can be toxic and are readily absorbed through the skin.

  • Bases (TEA, DIEA): Corrosive and have strong odors.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.

References

• Baykov, S. V., et al. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules, 26(15), 4593. [Link]

• Wang, S., et al. (2021). NHC-Catalyzed Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles from Amidoximes and Aldehydes. Organic Letters, 23(17), 6958–6963. [Link]

• American Chemical Society. (n.d.). NHC-Catalyzed Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles from Amidoximes and Aldehydes. Organic Letters. [Link]

• PrepChem. (2023). Synthesis of 2-fluorobenzoyl chloride. [Link]

• Płazińska, A., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 25(10), 2303. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. [Link]

• Baykov, S. V., et al. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. MDPI. [Link]

• Rostamizadeh, S., et al. (2013). A new one-pot synthesis of 1,2,4-oxadiazoles from aryl nitriles, hydroxylamine and crotonoyl chloride. Journal of Chemical Sciences, 125(4), 731–735. [Link]

• Kumar, D., et al. (2009). Synthesis and anticancer activities of novel 3,5-disubstituted-1,2,4-oxadiazoles. Bioorganic & Medicinal Chemistry Letters, 19(10), 2739-41. [Link]

• Wang, T., et al. (2016). Base-mediated one-pot synthesis of 1,2,4-oxadiazoles from nitriles, aldehydes and hydroxylamine hydrochloride without addition of extra oxidant. Organic & Biomolecular Chemistry, 14, 9814-9822. [Link]

• ResearchGate. (n.d.). Two Novel Syntheses of Substituted 1,2,4-Oxadiazoles from Amidoximes. [Link]

• ResearchGate. (n.d.). Synthesis of Substituted 1,2,4-Oxadiazoles from Substituted Acid Chlorides and Amidoximes under Mild Conditions. [Link]

• ResearchGate. (n.d.). Optimization of the synthesis of 3,5-substituted-1,2,4-oxadiazoles. [Link]

• ResearchGate. (n.d.). Optimization of the flow synthesis of 1,2,4-oxadiazoles. [Link]

• Baxendale, I. R., et al. (2005). Rapid and efficient synthesis of 1,2,4-oxadiazoles utilizing polymer-supported reagents under microwave heating. Organic Letters, 7(5), 925-8. [Link]

• Kappe, C. O. (2009). Rapid Multistep Synthesis of 1,2,4-Oxadiazoles in a Single Continuous Microreactor Sequence. Journal of Combinatorial Chemistry, 11(1), 42-45. [Link]

• PubChem. (n.d.). 2-Fluorobenzoyl chloride. [Link]

• Boyarskiy, V. P., et al. (2022). Unusual Formation of 1,2,4-Oxadiazine Core in Reaction of Amidoximes with Maleic or Fumaric Esters. Molecules, 27(21), 7521. [Link]

• Baxendale, I. R., et al. (2005). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters, 7(5), 925-928. [Link]

• ResearchGate. (n.d.). Optimization of reduction reaction of 1,2,4-oxadiazole 1a. [Link]

• Chiacchio, U., et al. (2014). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Current Organic Chemistry, 18(3), 376-415. [Link]

• Chegg. (2018). Solved: Show the mechanism for preparation of 3-nitrobenzamide. [Link]

• Wipf, P., et al. (2016). Rapid, Microwave Accelerated Synthesis of[6][9][17]Triazolo[3,4-b][6][9][18]oxadiazoles from 4-Acylamino-1,2,4-Triazoles. Organic Letters, 18(15), 3806–3809. [Link]

• MySkinRecipes. (n.d.). 5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. [Link]

• American Chemical Society. (2005). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. [Link]

• Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-271. [Link]

• Wang, Y., et al. (2018). Synthesis and Antifungal Activity of 1,2,4-Oxadiazole Derivatives. Molecules, 23(11), 2749. [Link]

• de Souza, M. V. N., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8303. [Link]

• Incanate. (2024). Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities. [Link]

• ResearchGate. (n.d.). Synthesis and Synthetic Applications of 1,2,4-Oxadiazole-4-Oxides. [Link]

• Google Patents. (n.d.). CN104356022A - Synthetic method of N-methyl-4-(methyl amino)-3-nitrobenzamide.

• ResearchGate. (n.d.). Flow synthesis of 1,2,4-oxadiazole derivatives. [Link]

• ResearchGate. (n.d.). Synthesis of 5-fluorouracil-linked 1,2,4-oxadiazole derivative. [Link]

• PrepChem. (2023). Synthesis of p-Nitrobenzamidoxime. [Link]

• PharmaTutor. (n.d.). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. [Link]

• ResearchGate. (n.d.). Synthesis of 1,2,4-oxadiazoles (a review). [Link]

• Google Patents. (n.d.). CN106008197A - Preparation method for o-fluorobenzoyl chloride.

• ResearchGate. (n.d.). Patent No. (10). [Link]

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Technical Support Portal: Synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice, validated protocols, and mechanistic insights to help you navigate the common challenges associated with this synthesis, ensuring efficiency, high yields, and purity.

Synthesis Overview & Core Mechanism

The construction of the 1,2,4-oxadiazole ring is a cornerstone of medicinal chemistry, often used as a stable bioisostere for amide or ester functionalities.[1][2] The most reliable and widely adopted method for synthesizing 3,5-disubstituted 1,2,4-oxadiazoles, including the target compound, involves the condensation of an amidoxime with an activated carboxylic acid derivative, followed by a cyclodehydration step.[3][4]

For the target molecule, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, the key precursors are 3-nitrobenzamidoxime and an activated form of 2-fluorobenzoic acid , typically 2-fluorobenzoyl chloride .

The reaction proceeds via two fundamental stages:

• O-Acylation: The nucleophilic nitrogen of the amidoxime attacks the electrophilic carbonyl carbon of the acyl chloride, forming a key O-acylamidoxime intermediate.

• Cyclodehydration: This intermediate undergoes an intramolecular cyclization with the elimination of a water molecule to form the stable 1,2,4-oxadiazole ring. This step is often the most challenging and typically requires thermal energy or catalysis.[1][5]

Caption: Diagnostic workflow for troubleshooting common synthesis issues.

Q1: My reaction yields are consistently low, and the crude material looks messy. Where should I start investigating?

A: Low yields and multiple side products often trace back to the quality of your starting materials and reaction conditions.

• Purity of 3-Nitrobenzamidoxime: Amidoximes can be unstable. Ensure it is pure and free from nitrile or hydroxylamine starting materials. If in doubt, recrystallize before use.

• Quality of 2-Fluorobenzoyl Chloride: Acyl chlorides are highly susceptible to hydrolysis. Use a recently purchased bottle or distill it immediately before the reaction. The presence of 2-fluorobenzoic acid will not only consume base but can complicate purification.

• Anhydrous Conditions: Moisture is the primary enemy. Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent hydrolysis of the acyl chloride.

Q2: My TLC/LC-MS analysis shows three major spots: my two starting materials and a major intermediate. How do I drive the reaction to completion?

A: This is a classic sign of incomplete cyclodehydration. The O-acylamidoxime intermediate forms readily but fails to cyclize. [1][6]

• Increase Thermal Energy: The cyclization step is a dehydration reaction that often requires significant heat. If you are running the reaction in a solvent like pyridine or THF, consider switching to a higher-boiling solvent such as toluene or xylene and refluxing for several hours (monitor by TLC/LC-MS).

• Extend Reaction Time: Some cyclizations are simply slow. If you see the intermediate being consumed (even slowly), extending the reflux time from a few hours to overnight may be sufficient.

• Catalytic Approach: If high temperatures are not viable due to substrate sensitivity, a chemical catalyst can be effective. Tetrabutylammonium fluoride (TBAF) is an excellent catalyst for promoting the cyclization of O-acylamidoximes at or near room temperature. [5][7]It acts as a strong base in aprotic solvents, facilitating the proton transfers needed for cyclization.

Q3: I see a significant amount of 2-fluorobenzoic acid in my crude product. What causes this and how can I prevent it?

A: This is a direct result of the hydrolysis of 2-fluorobenzoyl chloride. This occurs when the acyl chloride reacts with trace water in the solvent, on the glassware, or in the base (e.g., pyridine).

• Prevention:

  • Strict Anhydrous Technique: As mentioned in Q1, this is critical.

  • Controlled Addition: Add the 2-fluorobenzoyl chloride dropwise to the solution of the amidoxime and base at a low temperature (e.g., 0 °C). This allows the desired acylation reaction, which is typically very fast, to outcompete the hydrolysis reaction.

  • Use High-Purity Reagents: Use freshly opened bottles of anhydrous solvents and bases.

Q4: The final product is proving difficult to purify. What are the likely impurities and what is the best purification strategy?

A: The most common impurities are unreacted 3-nitrobenzamidoxime, the O-acylamidoxime intermediate, and 2-fluorobenzoic acid. The choice between chromatography and recrystallization depends on the nature and quantity of these impurities.

• For removing 2-fluorobenzoic acid: An aqueous workup with a mild base (e.g., saturated sodium bicarbonate solution) will deprotonate the carboxylic acid, allowing it to be extracted into the aqueous layer. The neutral oxadiazole product will remain in the organic layer (e.g., ethyl acetate, DCM).

• For separating the intermediate and starting material:

  • Silica Gel Chromatography: This is the most reliable method. A gradient elution starting with a non-polar solvent system (e.g., 9:1 Hexanes:Ethyl Acetate) and gradually increasing polarity will effectively separate the non-polar product from the more polar intermediate and highly polar amidoxime.

  • Recrystallization: If the crude product is >85% pure, recrystallization can be very effective. Solvents to try include ethanol, isopropanol, or a mixture like ethyl acetate/hexanes.

Validated Experimental Protocols

These protocols provide a reliable starting point for synthesis. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

SOP 1: Two-Step Synthesis (Intermediate Isolation)

This method offers greater control and is useful when optimizing the cyclization step separately.

Step 1: O-Acylation to form O-(2-fluorobenzoyl)-3-nitrobenzamidoxime

• Dissolve 3-nitrobenzamidoxime (1.0 eq) in anhydrous pyridine (5-10 mL per gram of amidoxime) in an oven-dried flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add 2-fluorobenzoyl chloride (1.05 eq) dropwise over 15 minutes.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC. Upon consumption of the amidoxime, pour the reaction mixture into cold water.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and dry under vacuum. This is your crude O-acylamidoxime intermediate.

Step 2: Cyclodehydration

• Place the dried intermediate into a flask equipped with a reflux condenser.

• Add a high-boiling solvent such as toluene or xylene (10 mL per gram).

• Heat the mixture to reflux (approx. 110-140 °C) and maintain for 4-12 hours, monitoring for the disappearance of the intermediate by TLC.

• Once complete, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the resulting solid residue by column chromatography or recrystallization.

SOP 2: One-Pot Synthesis Procedure

This streamlined approach is more efficient for routine synthesis. [6][8]

• Dissolve 3-nitrobenzamidoxime (1.0 eq) in anhydrous pyridine (10 mL per gram) in an oven-dried flask under a nitrogen atmosphere and cool to 0 °C.

• Slowly add 2-fluorobenzoyl chloride (1.05 eq) dropwise.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Heat the reaction mixture to reflux (approx. 115 °C for pyridine) and maintain for 6-16 hours. Monitor the conversion of the intermediate to the final product by TLC/LC-MS.

• After cooling, pour the mixture into a beaker of ice water to precipitate the crude product.

• Filter the solid, wash with water, and dry.

• Purify the crude product as required.

Data Summary & Expected Results

Parameter	Value	Source
Chemical Formula	C₁₄H₈FN₃O₃	[9]
Molecular Weight	285.23 g/mol	[9]
Appearance	Expected to be a solid (e.g., white to pale yellow powder)	General physical properties
Expected Yield	60-85% (post-purification)	Based on similar syntheses [10]
Storage	Room temperature, sealed, in a dry environment	[9]

Frequently Asked Questions (FAQs)

• Q: What is the specific role of the base (e.g., pyridine, triethylamine) in the O-acylation step?

  • A: The base serves two critical functions. First, it acts as a solvent. Second, and more importantly, it acts as an acid scavenger. The reaction between the amidoxime and acyl chloride releases one equivalent of hydrochloric acid (HCl). The base neutralizes this HCl, preventing it from protonating the starting amidoxime (which would render it non-nucleophilic) and driving the reaction forward.

• Q: Can I use 2-fluorobenzoic acid with a coupling agent (like EDC or CDI) instead of 2-fluorobenzoyl chloride?

  • A: Yes, absolutely. Using a carboxylic acid and a coupling agent is a very common and often milder alternative to using an acyl chloride. [1][11]Reagents like carbonyldiimidazole (CDI) or standard peptide coupling agents (EDC, HBTU) can activate the carboxylic acid in situ, which then reacts with the amidoxime. This approach avoids the generation of HCl and can be beneficial if your substrates are acid-sensitive. [1][2]

• Q: How stable is the final 1,2,4-oxadiazole product?

  • A: The 1,2,4-oxadiazole ring is generally considered to be robust and chemically stable. It is significantly more resistant to hydrolysis (both acidic and basic) than corresponding esters or amides, which is a primary reason for its use as a bioisostere in drug design. [1][2]It is stable to common purification techniques and can be stored at room temperature for extended periods without degradation.

References

• Baykov, S., et al. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules, 26(11), 3139. [Link]

• Baykov, S. V., et al. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. MDPI. [Link]

• Ahmad, S., et al. (2013). A new one-pot synthesis of 1,2,4-oxadiazoles from aryl nitriles, hydroxylamine and crotonoyl chloride. Journal of Chemical Sciences, 125(4), 731–735. [Link]

• Pinga, K. N. (2015). Synthesis of Substituted 1,2,4-Oxadiazoles from Substituted Acid Chlorides and Amidoximes under Mild Conditions. ResearchGate. [Link]

• Sidneva, E. N., et al. (2020). Synthesis of 1,2,4-oxadiazoles by cyclization of substituted N- (2-aminobenzoyl)amidoximes in a superbasic medium. ResearchGate. [Link]

• Kumar, R., et al. (2023). Insights into adopted synthetic approaches for 1,2,4-oxadiazoles: A review. ResearchGate. [Link]

• Pace, A. (2013). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Arkivoc. [Link]

• Kayukova, L. A. (2005). SYNTHESIS OF 1,2,4-OXADIAZOLES (A REVIEW). ResearchGate. [Link]

• Monforte, F., et al. (2016). Synthesis and Synthetic Applications of 1,2,4-Oxadiazole-4-Oxides. ResearchGate. [Link]

• Turska, K., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. PMC. [Link]

• MySkinRecipes. 5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. MySkinRecipes. [Link]

• Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. [Link]

• Organic Chemistry Portal. Synthesis of 1,2,4-oxadiazoles. Organic Chemistry Portal. [Link]

• Kumar, S., et al. (2021). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. Research Journal of Pharmacy and Technology. [Link]

• Kayukova, L. A. (2005). Synthesis of 1,2,4-oxadiazoles (a review). ResearchGate. [Link]

• Slepukhin, P. A., et al. (2021). Synthesis of 1,2,4-Oxadiazoles Based on Diffractaic Acid. MDPI. [Link]

• ResearchGate. (2023). Synthesis of 5‐fluorouracil‐linked 1,2,4‐oxadiazole derivative. ResearchGate. [Link]

• El-Sayed, N. F., et al. (2024). Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities. Drug Discovery and Development. [Link]

• Brain, C. T., & Paul, J. M. (2004). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters, 6(11), 1713–1715. [Link]

• Singh, S., et al. (2023). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

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Technical Support Center: Recrystallization Methods for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Prepared by: Senior Application Scientist, Chemical Process Development

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole via recrystallization. The following question-and-answer format addresses common challenges and provides systematic protocols to achieve high purity and yield.

Part 1: Foundational Principles & Solvent Selection

This section addresses the critical first step in any successful recrystallization: choosing the right solvent system. The unique structure of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole—featuring a rigid heterocyclic core, polar nitro and fluoro groups, and nonpolar phenyl rings—necessitates a careful and logical approach.

Q1: How do I begin selecting a recrystallization solvent for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole?

A1: The fundamental principle of solvent selection is "like dissolves like."[1][2] Your target molecule possesses both polar (nitro, fluoro, oxadiazole nitrogen and oxygen atoms) and nonpolar (two phenyl rings) characteristics. This dual nature suggests that solvents of intermediate polarity are excellent starting points.

The ideal solvent for a single-solvent recrystallization should exhibit the following properties[2][3]:

• High solubility at elevated temperatures: The compound should dissolve completely in a minimal amount of boiling or near-boiling solvent.

• Low solubility at low temperatures: As the solution cools, the compound's solubility should decrease significantly, allowing for the formation of pure crystals.

• Favorable impurity solubility profile: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or highly soluble in the cold solvent (so they remain in the liquid phase, or mother liquor, after crystallization).[2]

• Chemical inertness: The solvent must not react with the compound.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the final crystals during drying.[1]

Given the compound's calculated LogP of 3.45, it has moderate lipophilicity, indicating poor solubility in water but good potential solubility in various organic solvents.[4]

Q2: What specific solvents should I screen for this compound?

A2: A systematic screening process using a range of solvents with varying polarities is the most effective strategy.[3] Based on the structure of your compound, the following solvents are recommended for initial testing.

Solvent	Boiling Point (°C)	Polarity Index	Rationale
Ethanol	78	5.2	A moderately polar protic solvent, often effective for compounds with hydrogen bond acceptors like the oxadiazole ring. Recrystallization from ethanol has been reported for other oxadiazole derivatives.[5]
Isopropanol (IPA)	82	4.3	Slightly less polar than ethanol; can sometimes provide a better solubility differential between hot and cold conditions.
Acetone	56	5.1	A polar aprotic solvent. Its low boiling point can sometimes be a drawback, offering a small temperature range for solubility changes.[1]
Ethyl Acetate	77	4.4	A solvent of intermediate polarity, often a good starting point for moderately polar compounds.
Toluene	111	2.4	A nonpolar aromatic solvent. May be effective if the compound is highly soluble in other solvents at room temperature. Its higher boiling point provides a wide temperature gradient.
Acetonitrile	82	6.2	A polar aprotic solvent that can be effective for purifying compounds with aromatic rings.[6]
Methanol	65	6.6	A polar protic solvent. Often used for recrystallizing polar heterocyclic compounds.[7][8]
Hexanes/Heptane	~69 / ~98	~0.0	Nonpolar solvents. Unlikely to be a good single solvent, but are excellent candidates as an "anti-solvent" in a mixed-solvent system.

Q3: What is the most efficient workflow for screening these solvents?

A3: A small-scale, parallel screening approach is most efficient. This minimizes the consumption of your crude material while quickly identifying promising candidates.

Protocol: Small-Scale Solvent Screening

• Preparation: Arrange several small test tubes (e.g., 10 x 75 mm), one for each solvent to be tested.

• Aliquot Compound: Place a small, consistent amount of your crude 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole into each test tube (e.g., ~20-30 mg).

• Room Temperature Test: Add the first solvent dropwise to one tube at room temperature, agitating after each drop, until you have added ~0.5 mL. Observe the solubility.

  • Observation 1: If the compound dissolves completely at room temperature, the solvent is unsuitable as a single recrystallization solvent.[9] It may, however, be useful as the "solvent" in a mixed-solvent pair.

  • Observation 2: If the compound is sparingly soluble or insoluble, proceed to the next step.

• Heating Test: Gently heat the suspension in a water or sand bath towards the solvent's boiling point. Add more solvent dropwise if needed, aiming for the minimum volume required to achieve complete dissolution.[10]

  • Observation 3: If the compound dissolves completely upon heating, this is a promising candidate solvent.

  • Observation 4: If the compound remains insoluble even in a large volume of boiling solvent (e.g., >3 mL for 30 mg), it is not a suitable solvent.

• Cooling Test: For promising candidates from Step 4, allow the clear, hot solution to cool slowly to room temperature, and then in an ice-water bath.

  • Observation 5: Abundant crystal formation upon cooling indicates an excellent solvent choice.

  • Observation 6: Poor or no crystal formation suggests the compound is too soluble even when cold, or that the solution is not sufficiently concentrated.

This entire process can be visualized with the following decision-making workflow:

Caption: General workflow for purification by recrystallization.

Part 3: Troubleshooting Common Issues

Even with careful planning, unexpected issues can arise. This section provides solutions to the most common problems encountered during the recrystallization of organic compounds.

Q7: My compound separated as an oil instead of forming crystals. What went wrong and how do I fix it?

A7: This phenomenon, known as "oiling out," occurs when the solute comes out of solution at a temperature above its melting point, or if the solution is supersaturated with impurities. [11] Troubleshooting Steps:

• Re-dissolve: Reheat the solution until the oil completely redissolves.

• Add More Solvent: Add a small amount of additional hot solvent to decrease the saturation point. [11][12]For a mixed-solvent system, add more of the "good solvent."

• Cool Slower: Allow the solution to cool much more slowly. You can insulate the flask to slow heat loss. This gives the molecules more time to align into an ordered crystal lattice.

• Scratch the Flask: Gently scratching the inside of the flask with a glass rod at the air-solvent interface can create nucleation sites that initiate crystallization. [13][12]

Q8: The solution has cooled, but no crystals have formed. What should I do?

A8: This is a common problem caused by either using too much solvent or the solution becoming supersaturated. [12] Troubleshooting Steps:

• Induce Nucleation: First, try scratching the inside of the flask with a glass rod. [11]If that doesn't work, add a "seed crystal"—a tiny speck of the original crude solid—to the solution to provide a template for crystal growth. [13]2. Reduce Solvent Volume: If nucleation techniques fail, you likely used too much solvent. [12]Gently heat the solution to boil off some of the solvent, thereby increasing the concentration. Then, attempt to cool and crystallize again.

• Cool to a Lower Temperature: Ensure your ice bath is as cold as possible. Adding salt to the ice-water mixture can lower its temperature further.

Caption: Decision tree for common recrystallization problems.

Q9: My final yield is very low. How can I improve it?

A9: A low yield is typically caused by one of several factors.

Improvement Strategies:

• Use Less Solvent: The most common reason for low yield is using too much solvent during the initial dissolution step, which leaves a significant amount of product in the mother liquor. [13][11]Strive to use the absolute minimum amount of boiling solvent.

• Ensure Adequate Cooling: Make sure you have cooled the solution in an ice bath for a sufficient amount of time (e.g., 15-20 minutes) to maximize precipitation.

• Minimize Wash Volume: When washing the crystals after filtration, use a minimal amount of ice-cold solvent. Using warm solvent or too much solvent will redissolve some of your product. [13]* Check the Mother Liquor: After filtration, you can try to obtain a "second crop" of crystals by boiling off some of the solvent from the mother liquor and re-cooling. Note that this second crop may be less pure than the first.

Q10: My final product is still colored. How can I remove colored impurities?

A10: If your product has a persistent color, it is likely due to highly conjugated, colored impurities that co-crystallize with your product.

Decolorization Protocol:

• After dissolving your crude product in the minimum amount of hot solvent, remove the flask from the heat source and allow it to cool slightly to stop the boiling.

• Add a very small amount of activated charcoal (Norit) to the solution (typically 1-2% of the solute's mass). The charcoal will adsorb the colored impurities. [14]3. Reheat the solution to a boil for a few minutes.

• Perform a hot gravity filtration to remove the charcoal. The resulting filtrate should be colorless or significantly less colored.

• Proceed with the cooling and crystallization steps as described in the main protocols.

References

• Mixed-solvent recrystallisation. University of York, Department of Chemistry. [Link]

• Mohrig, J. R., et al. (1976). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education, 53(1), 43. [Link]

• Recrystallization using two solvents. (2012, May 7). YouTube. [Link]

• Recrystallization with two solvents. (2019, December 18). Reddit. [Link]

• Mixed Solvent Recrystallization. Department of Chemistry, University of California, Irvine. [Link]

• What is the best solvent for recrystallization? (2017, February 16). Quora. [Link]

• Recrystallization (chemistry). Wikipedia. [Link]

• Recrystallization. Wired Chemist. [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022, July 8). YouTube. [Link]

• Solvent Choice. University of York, Department of Chemistry. [Link]

• Karczmarzyk, Z., et al. (2021). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 26(21), 6639. [Link]

• Problems with Recrystallisations. University of York, Department of Chemistry. [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

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• Tips & Tricks: Recrystallization. University of Rochester, Department of Chemistry. [Link]

• Brain, C. T., et al. (2005). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters, 7(2), 197–200. [Link]

• Li, Y., et al. (2018). Synthesis and Antifungal Activity of 1,2,4-Oxadiazole Derivatives. Molecules, 23(10), 2497. [Link]

• Recrystallization. University of California, Los Angeles, Department of Chemistry and Biochemistry. [Link]

• Kumar, K. S., et al. (2021). Novel Series of 1,3,4- Oxadiazole Derivatives: Evaluation of Thermal Properties and Antibacterial Activity. ChemistrySelect, 6(2), 243-249. [Link]

• da Silva, I. M., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8344. [Link]

• Ben-M'barek, Y., et al. (2023). Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions. CrystEngComm, 25(47), 6603-6614. [Link]

• Flow synthesis of 1,2,4‐oxadiazole derivatives. ResearchGate. [Link]

• Kumar, S., et al. (2013). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. BioMed Research International, 2013, 174567. [Link]

• Different Method for the Production of Oxadiazole Compounds. JournalsPub. [Link]

• 5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. MySkinRecipes. [Link]

• 5-(2-Fluorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole. PubChem. [Link]

• Pace, A., et al. (2016). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. European Journal of Organic Chemistry, 2016(3), 379-397. [Link]

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Technical Support Center: Chromatographic Purification of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the chromatographic purification of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Compound 1 ). We will move beyond standard protocols to address the specific challenges posed by this molecule's unique physicochemical properties, offering troubleshooting advice and scientifically-grounded solutions.

Understanding the Target Molecule: Physicochemical Profile

Effective purification begins with a thorough understanding of the target molecule. Compound 1 is a substituted 1,2,4-oxadiazole, a heterocyclic scaffold of significant interest in medicinal chemistry, often used as a bioisostere for esters and amides to improve metabolic stability.[1][2] Its structure, featuring a fluorophenyl ring and a nitrophenyl ring, imparts specific properties that directly influence chromatographic behavior.

Table 1: Physicochemical Properties of Compound 1

Property	Value	Implication for Chromatography
Molecular Formula	C₁₄H₈FN₃O₃	-
Molecular Weight	285.23 g/mol	Affects diffusion rates but is less critical for retention than polarity.
CAS Number	693236-20-3	For unambiguous identification.
Calculated LogP	3.45	Indicates significant hydrophobicity and non-polar character; suggests strong retention in Reverse-Phase (RP) systems and high mobility in Normal-Phase (NP) systems.[3]
Topological Polar Surface Area (TPSA)	82.06 Ų	The nitro and oxadiazole groups provide polarity, enabling interaction with polar stationary phases (NP) and polar mobile phases (RP).[3]
Hydrogen Bond Acceptors	5	Can engage in secondary interactions with active sites on silica gel (silanols), potentially causing peak tailing.[3]
Hydrogen Bond Donors	0	Lack of acidic protons reduces strong acidic interactions with basic sites on the stationary phase.[3]

| pKa (Predicted) | Acidic: ~7-8 (potential C-H acidity) | The 1,2,4-oxadiazole ring itself is known to be most stable in a pH range of 3-5 and can be susceptible to ring-opening at higher or lower pH.[4] This is a critical parameter for RP-HPLC method development. |

General Purification Strategy: A Two-Stage Approach

A robust purification strategy for Compound 1 typically involves a two-stage process: initial bulk purification via flash chromatography followed by high-resolution polishing with preparative HPLC if high purity (>98%) is required.

Caption: General two-stage purification workflow for Compound 1.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of Compound 1 and similar heterocyclic molecules.

Category 1: Normal-Phase Flash Chromatography (Silica Gel)

Question: My compound is streaking badly on the TLC plate and the column, leading to poor separation. What's happening?

Answer: Streaking is often caused by one of three factors: sample insolubility, strong secondary interactions with the silica stationary phase, or compound degradation.

• Causality: The slightly acidic nature of standard silica gel can interact strongly with the basic nitrogen atoms and the polar nitro group of your molecule.[5][6] If the compound is not fully soluble in the mobile phase, it will streak as it moves up the plate or down the column.

• Troubleshooting Steps:

  • Solubility Check: Ensure your crude material is fully dissolved before loading. If loading directly onto the column (wet loading), use the minimum amount of a strong, volatile solvent like dichloromethane (DCM) and ensure it is fully adsorbed before starting the elution. For stubborn solubility issues, consider "dry loading": pre-adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.[7][8]

  • Solvent System Modification:

    • Add a small amount (0.1-1%) of a polar modifier like methanol to your eluent (e.g., Hexane:Ethyl Acetate with 1% MeOH). This can disrupt the strong secondary interactions with silica active sites.

    • For basic compounds, adding a small amount of triethylamine (TEA) (0.1-0.5%) can neutralize acidic silica sites and dramatically improve peak shape.[6]

  • Stationary Phase Check: Perform a stability test by spotting your compound on a TLC plate, letting it sit for 30-60 minutes, and then eluting. If a new spot appears or the original spot streaks, your compound may be degrading on silica.[5] In this case, consider using a deactivated stationary phase like alumina (neutral or basic) or deactivated silica gel.[5]

Question: I can't separate my product from a closely-related impurity. My TLC shows two spots, but they co-elute on the column.

Answer: This is a common challenge when impurities have very similar polarities to the target compound. The higher loading and different dynamics of column chromatography compared to TLC can reduce the apparent separation.

• Causality: The resolving power of flash chromatography is limited. A small ΔRf (difference in retention factor) on TLC may not be sufficient for baseline separation on a column, especially if the column is overloaded or packed improperly.[5]

• Troubleshooting Steps:

  • Optimize Eluent Polarity: The ideal Rf for the target compound for difficult separations is lower than the typical 0.3-0.4 range. Aim for an Rf of ~0.20-0.25 in your chosen solvent system. This increases the compound's interaction time with the stationary phase, providing more opportunity for separation.

  • Try Different Solvent Systems: Do not rely solely on the Hexane:EtOAc system. Test alternative solvent systems with different selectivities, such as Dichloromethane:Methanol or Toluene:Acetone. The goal is to find a system that maximizes the ΔRf between your product and the impurity.

  • Improve Column Technique:

    • Column Dimensions: Use a longer, narrower column for better resolution.

    • Packing: Ensure the column is packed perfectly without air bubbles or channels, as these destroy resolution.[8][9]

    • Loading: Load the sample in the smallest possible volume to create a narrow starting band.[7]

  • Gradient Elution: If using an automated flash system, switch from an isocratic (constant solvent) method to a shallow gradient elution. A slow, gradual increase in polarity can effectively resolve closely eluting compounds.[8]

Caption: Troubleshooting decision tree for poor separation in flash chromatography.

Category 2: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Question: My peak shape is poor (tailing or fronting) in RP-HPLC. How can I fix this?

Answer: Poor peak shape in RP-HPLC is a classic problem, especially for molecules with functional groups like Compound 1 . It typically points to secondary chemical interactions, pH issues, or column problems.

• Causality:

  • Tailing: Often caused by the interaction of basic nitrogen atoms in the oxadiazole ring with residual, acidic silanol groups on the C18 stationary phase. This creates a secondary, stronger retention mechanism that "drags" the peak out.

  • Fronting: Usually a sign of column overloading or poor sample solubility in the mobile phase.

• Troubleshooting Steps:

  • Control the Mobile Phase pH: This is the most critical step. The 1,2,4-oxadiazole ring is most stable at pH 3-5.[4] Operating in this range also protonates residual silanols on the stationary phase, minimizing unwanted interactions.

    • Protocol: Add 0.1% formic acid or 0.05% trifluoroacetic acid (TFA) to both your aqueous (A) and organic (B) mobile phases (e.g., Water + 0.1% Formic Acid and Acetonitrile + 0.1% Formic Acid). This will set the pH in the optimal range, improving both peak shape and compound stability.[10][11]

  • Reduce Sample Load: Inject a 10-fold dilution of your sample. If the peak shape improves and becomes more symmetrical, you were likely overloading the column.

  • Check Sample Solvent: Ensure your sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase. Dissolving a non-polar compound in a very strong organic solvent (like 100% ACN) when the starting mobile phase is 90% water can cause poor peak shape.

  • Try a Different Column: If problems persist, consider an end-capped C18 column or a different stationary phase like Phenyl-Hexyl, which can offer different selectivity for aromatic compounds.[12]

Question: My compound's retention time is drifting between injections. What is the cause?

Answer: Retention time instability indicates that the column has not reached equilibrium or that the mobile phase composition or flow rate is changing.

• Causality: The hydrophobic C18 stationary phase requires sufficient time to equilibrate with the mobile phase. Changes in temperature, pressure, or solvent composition will alter analyte retention.

• Troubleshooting Steps:

  • Column Equilibration: Before starting your run sequence, ensure the column is equilibrated with the initial mobile phase for at least 10-15 column volumes. For a standard 4.6 x 150 mm column at 1 mL/min, this means equilibrating for at least 20-30 minutes.

  • Mobile Phase Preparation: Ensure your mobile phase solvents are thoroughly mixed and degassed. If you are mixing solvents online with the pump, ensure the pump's proportioning valves are working correctly.

  • Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient lab temperature can cause significant retention time shifts. A common operating temperature is 40°C.[13][14]

  • Check for Leaks: Inspect the system for any small leaks, which can cause pressure fluctuations and affect the flow rate.

Recommended Starting Protocols

Protocol 1: Flash Chromatography Method Development

• TLC Analysis:

  • Dissolve a small amount of the crude product in DCM or ethyl acetate.

  • Spot the solution on at least three different TLC plates.

  • Develop the plates in solvent systems of varying polarity. Good starting systems are:

    • System A: 20% Ethyl Acetate in Hexane

    • System B: 30% Ethyl Acetate in Hexane

    • System C: 10% Methanol in Dichloromethane

  • Visualize the plates under UV light (254 nm).

  • Select the solvent system that provides an Rf value of approximately 0.3-0.4 for Compound 1 and gives the best separation from impurities.

• Column Preparation and Elution:

  • Choose an appropriate size silica gel column.

  • Pack the column using the selected eluent.

  • Load the sample using the dry loading method for best results.[7]

  • Begin elution, collecting fractions and monitoring by TLC to pool the pure product.

Protocol 2: RP-HPLC Method Development

• System Setup:

  • Column: C18, 5 µm, 4.6 x 150 mm.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (or determine λmax via photodiode array detector).

  • Column Temperature: 40 °C.[13]

• Gradient Elution (Scouting Run):

  • Inject a small amount of a dilute solution of the sample.

  • Run a fast linear gradient, for example: 10% B to 95% B over 10 minutes.

  • This run will determine the approximate percentage of organic solvent required to elute your compound.

• Method Optimization:

  • Based on the scouting run, develop a focused gradient or an isocratic method. For example, if the compound eluted at 6 minutes in the scouting run (corresponding to ~60% B), you could try an isocratic run at 55% B or a shallow gradient from 45% B to 65% B over 15 minutes for better resolution.

References

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Industry News. [Link]

• CoLab. (2024). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. [Link]

• Agrahari, V., et al. (2013). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Research J. Pharm. and Tech., 6(5), 459-464. [Link]

• Aslam, M., et al. (2020). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. Bioinorganic Chemistry and Applications. [Link]

• Yıldırım, S., et al. (2023). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega. [Link]

• Kumar, A., et al. (2023). Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities. ACS Omega. [Link]

• Li, H., et al. (2012). Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. Journal of Pharmaceutical Sciences, 101(8), 2732-2743. [Link]

• Chrom Tech, Inc. (2024). Reverse Phase Chromatography Techniques. [Link]

• Moravek. (n.d.). Exploring the Different Mobile Phases in HPLC. [Link]

• Amer, H. H., et al. (2018). Synthesis of some new 1,3,4-oxadiazole derivatives bearing sugars and α-aminophosphonate derived from 4-nitrophenol as anticancer agents. National Journal of Physiology, Pharmacy and Pharmacology, 8(9), 1277-1287. [Link]

• LibreTexts Chemistry. (2021). 12.5: High-Performance Liquid Chromatography. [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• Reddit. (2019). r/Chempros: troubleshooring flash chromatography purification. [Link]

• ResearchGate. (2024). (PDF) RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. [Link]

• Molecules. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. [Link]

• Hawach. (2023). Several Problems of Flash Column Chromatography. [Link]

• PubChem. 5-(2-Fluorophenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole. [Link]

• Danheiser, R. L. (2021). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 98, 315-333. [Link]

• Carino, A., et al. (2019). Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Journal of Medicinal Chemistry, 62(7), 3545-3564. [Link]

• MySkinRecipes. 5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. [Link]

• Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry, 4, 11-16. [Link]

• ResearchGate. (2017). Rearrangements of 1,2,4-Oxadiazole: “One Ring to Rule Them All”. [Link]

• S-A. El-Subbagh, H., et al. (2023). 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. European Journal of Medicinal Chemistry, 258, 115598. [Link]

• Pace, A., et al. (2017). REARRANGEMENTS OF 1,2,4-OXADIAZOLE: ''ONE RING TO RULE THEM ALL''. Targets in Heterocyclic Systems, 21. [Link]

• MDPI. (2023). 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. [Link]

• Slabyi, Y., et al. (2017). Physical-chemical properties of 5-(3-fluorophenyl)-4-amino-1,2,4-triazole-3-thiol s-derivatives. Current issues in pharmacy and medicine: science and practice, 10(2), 101-104. [Link]

• PubMed Central. (2021). Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. [Link]

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• International Journal of Pharmaceutical Sciences and Research. (2017). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. [Link]

• IRIS UniPA. (2017). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. [Link]

• National Institutes of Health. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. [Link]

• Google Patents. (2016).

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• ResearchGate. (2019). How can I purify two different-substituted aromatic compounds?. [Link]

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Stability testing of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole under different conditions

Welcome to the technical support center for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound. Here you will find frequently asked questions (FAQs) and troubleshooting guides to assist you in your experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Q1: What are the primary stability concerns for a 1,2,4-oxadiazole derivative like this one?

A1: The 1,2,4-oxadiazole ring is a five-membered heterocycle that can be susceptible to certain degradation pathways.[1][2] Key concerns include:

• Hydrolysis: The oxadiazole ring can undergo hydrolytic cleavage, particularly under acidic or basic conditions.[3][4][5][6] This can lead to the formation of aryl nitriles and other degradation products.[3]

• Photodegradation: Aromatic systems and nitro groups can absorb UV-Vis light, potentially leading to photochemical reactions and degradation.[7][8][9][10][11] The presence of a nitroaromatic group suggests a potential for photosensitivity.[12]

• Thermal Degradation: Nitroaromatic compounds can be susceptible to thermal decomposition, which may involve complex reaction pathways.[13][14][15][16]

• Oxidative Degradation: While the core ring is relatively stable to oxidation, the peripheral functional groups and the overall electronic nature of the molecule could make it susceptible to oxidative stress.

Q2: My compound appears to be degrading in my aqueous formulation. What is the likely cause?

A2: Aqueous formulations can present a challenging environment for 1,2,4-oxadiazole derivatives. The most probable cause of degradation is pH-dependent hydrolysis. The 1,2,4-oxadiazole ring is known to be most stable in a pH range of 3-5.[3] Outside of this range, both acidic and basic conditions can catalyze ring opening.[3] It is crucial to control the microenvironmental pH of your formulation to ensure stability.[3]

Q3: I am observing unexpected peaks in my HPLC analysis after storing the compound. How can I identify these?

A3: The appearance of new peaks in your chromatogram indicates the formation of degradation products. To identify these, a forced degradation study is recommended.[12][17][18][19] This involves subjecting the compound to various stress conditions (acid, base, oxidation, heat, light) to intentionally induce degradation. By analyzing the stressed samples using a stability-indicating HPLC method coupled with a mass spectrometer (LC-MS), you can identify the mass of the degradation products and propose their structures.[20][21]

Q4: How can I develop a stability-indicating HPLC method for this compound?

A4: A stability-indicating method is one that can separate the parent drug from its degradation products, allowing for accurate quantification of both.[22][23] The key steps are:

• Perform Forced Degradation: Stress the compound under various conditions to generate a mixture of the parent drug and its degradants.

• Method Development: Use the stressed sample to develop an HPLC method. Key parameters to optimize include:

  • Column: A C18 column is a good starting point.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is typically used.[20]

  • Detection Wavelength: Use a photodiode array (PDA) detector to monitor at multiple wavelengths and assess peak purity.

• Method Validation: Once a suitable separation is achieved, the method must be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your stability studies.

Troubleshooting Guide 1: Unexpected Degradation in Solution

Issue: You observe a rapid loss of the parent compound in your solution-based assay or formulation, even under seemingly mild conditions.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps	Scientific Rationale
Incorrect pH	1. Measure the pH of your solution. 2. Adjust the pH to be within the optimal range of 3-5 using appropriate buffers.[3] 3. Re-evaluate the stability at the adjusted pH.	The 1,2,4-oxadiazole ring is susceptible to both acid and base-catalyzed hydrolysis, which leads to ring opening.[3] Maintaining the pH within the stable range minimizes this degradation pathway.
Presence of Nucleophiles	1. Identify any potential nucleophiles in your formulation (e.g., certain excipients, buffers). 2. If possible, replace the nucleophilic component with a non-nucleophilic alternative.	Nucleophilic attack on the carbon atoms of the oxadiazole ring can initiate ring cleavage.[1]
Photodegradation from Ambient Light	1. Protect your solutions from light using amber vials or by wrapping them in aluminum foil.[11] 2. Compare the stability of the light-protected sample to a sample exposed to ambient light.	The nitroaromatic and fluorophenyl moieties can absorb light, leading to photochemical degradation.[12]

Troubleshooting Guide 2: Difficulty in Achieving Sufficient Degradation in Forced Degradation Studies

Issue: You are not observing significant degradation (e.g., <5%) under standard forced degradation conditions, making it difficult to develop a stability-indicating method.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps	Scientific Rationale
Insufficiently Harsh Conditions	1. Acid/Base Hydrolysis: Increase the concentration of the acid/base (e.g., from 0.1 M to 1 M) or increase the temperature (e.g., to 60-80 °C).[12][24] 2. Oxidation: Increase the concentration of hydrogen peroxide (e.g., up to 30%) or extend the exposure time.[24] 3. Thermal: Increase the temperature in increments, but be mindful of the compound's melting point.	Forced degradation studies are designed to accelerate the degradation process to identify potential degradation products.[17][18] If the initial conditions are too mild, the rate of degradation may be too slow to observe within a reasonable timeframe.
Poor Solubility in Stress Media	1. Use a co-solvent (e.g., acetonitrile or methanol) to increase the solubility of the compound in the aqueous stress medium.[12] Ensure the co-solvent is stable under the stress conditions.	For a reaction to occur, the compound must be in solution. Poor solubility will limit the interaction with the stress agent (e.g., acid, base, oxidizing agent).

III. Experimental Protocols

This section provides detailed protocols for key stability-indicating experiments.

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole to facilitate the development of a stability-indicating analytical method.

Materials:

• 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (NaOH), 1 M

• Hydrogen peroxide (H₂O₂), 3% v/v

• HPLC grade water, acetonitrile, and methanol

• pH meter

• Heating block or water bath

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 M HCl. Heat at 60 °C for 24 hours.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 M NaOH. Keep at room temperature for 24 hours.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place a solid sample of the compound in an oven at 80 °C for 48 hours.

  • Photolytic Degradation: Expose a solution of the compound (in a quartz cuvette) and a solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[7][8][10] A dark control sample should be stored under the same conditions but protected from light.[11]

• Sample Analysis:

  • After the specified time, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration with the mobile phase and analyze by HPLC-PDA and LC-MS.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop a reversed-phase HPLC method capable of separating 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole from its degradation products.

Instrumentation & Columns:

• HPLC system with a gradient pump, autosampler, and PDA detector.

• C18 column (e.g., 4.6 x 150 mm, 5 µm).

Initial HPLC Conditions:

Parameter	Condition
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	PDA scan from 200-400 nm, monitor at a suitable wavelength (e.g., λmax of the parent compound)
Injection Volume	10 µL

Method Optimization:

• Inject a mixture of the stressed samples.

• If co-elution is observed, adjust the gradient slope, mobile phase composition (e.g., try methanol instead of acetonitrile), or pH of mobile phase A.

• Assess peak purity of the parent compound in the stressed samples using the PDA detector.

IV. Visualizations

Experimental Workflow for Stability Testing

Caption: Troubleshooting logic for unexpected degradation.

V. References

• ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. (2021, December 13). Atlas-mts.com. [Link]

• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. (n.d.). PubMed. [Link]

• Thermal Stability Characteristics of Nitroaromatic Compounds. (n.d.). DTIC. [Link]

• ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. (1998, January 1). EMA. [Link]

• ICH Q1B: Complete Guide to Photostability Testing | Step-by-Step Explained #pharmaceuticals. (2024, November 17). YouTube. [Link]

• Quality Guidelines. (n.d.). ICH. [Link]

• Photostability testing theory and practice. (2021, July 28). Q1 Scientific. [Link]

• Analytical Techniques In Stability Testing. (2025, March 24). Separation Science. [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. (n.d.). Hovione. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1). [Link]

• Unstable Small Molecule Therapeutic Analysis. (2020, March 19). KCAS Bio. [Link]

• Biological activity of oxadiazole and thiadiazole derivatives. (n.d.). PMC - PubMed Central. [Link]

• Nitroaromatic Compounds, from Synthesis to Biodegradation. (n.d.). PMC - NIH. [Link]

• core components of analytical method validation for small molecules-an overview. (2025, August 10). [Link]

• Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds. (n.d.). PMC. [Link]

• Forced Degradation Studies. (2016, December 14). MedCrave online. [Link]

• Targeting YAP Degradation by a Novel 1,2,4-Oxadiazole Derivative via Restoration of the Function of the Hippo Pathway. (n.d.). NIH. [Link]

• Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). (2023, July 21). PubMed. [Link]

• Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). (2023, July 1). ACS Publications. [Link]

• Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). (n.d.). PMC - NIH. [Link]

• A Brief Study on Forced Degradation Studies with Regulatory Guidance. (n.d.). [Link]

• Kinetics and mechanisms of thermal decomposition of nitroaromatic explosives. (n.d.). ACS Publications. [Link]

• 1,2,4-Oxadiazole-Bearing Pyrazoles as Metabolically Stable Modulators of Store-Operated Calcium Entry. (2021, March 10). ACS Medicinal Chemistry Letters. [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18). [Link]

• Biodegradation of Nitroaromatic Compounds and Explosives. (n.d.). CSWAB.org. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). [Link]

• Competing ring-photoisomerization pathways in the 1,2,4-oxadiazole series. An unprecedented ring-degenerate photoisomerization. (n.d.). PubMed. [Link]

• Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. (n.d.). [Link]

• Rearrangements of 1,2,4-Oxadiazole: “One Ring to Rule Them All”. (n.d.). ResearchGate. [Link]

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. (n.d.). PMC - PubMed Central. [Link]

• Forced Degradation Study: An Important Tool in Drug Development. (n.d.). Asian Journal of Research in Chemistry. [Link]

• Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. (2025, April 1). PMC - PubMed Central - NIH. [Link]

• A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. (2022, January 5). PMC - NIH. [Link]

• Photochemical behaviour of some 1,2,4-oxadiazole derivatives. (n.d.). RSC Publishing. [Link]

• Metabolism of five membered nitrogen containing heterocycles. (n.d.). Hypha Discovery Blogs. [Link]

• An Appealing, Robust Access to Furo-Fused Heteropolycycles. (n.d.). PMC - NIH. [Link]

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Troubleshooting inconsistent results in biological assays with 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Welcome to the technical support center for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshoot common issues that may arise during the use of this compound in biological assays. As a member of the 1,2,4-oxadiazole class of heterocyclic compounds, this small molecule holds potential in various therapeutic areas, including oncology and inflammation research, due to the role of this scaffold as a bioisostere for amide and ester functionalities, which can enhance metabolic stability.[1][2] This guide provides in-depth troubleshooting advice and frequently asked questions to help you achieve consistent and reliable results in your experiments.

I. Troubleshooting Guide: Inconsistent Results & Assay Failures

This section addresses specific experimental challenges in a question-and-answer format, providing not just solutions but also the scientific reasoning behind them.

Q1: I'm observing high variability between my replicate wells. What are the likely causes and how can I fix this?

High variability in biological assays can be frustrating and can mask the true effect of the compound. The root causes often fall into three categories: compound-related issues, experimental system-related issues, or assay-related issues.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for an inactive compound.

Detailed Breakdown:

• Compound Integrity: Ensure your compound has not degraded.

  • Solution: Prepare fresh stock solutions and avoid repeated freeze-thaw cycles by making single-use aliquots. [4]* Target Availability: The intended molecular target may not be present or active in your chosen cell line.

  • Solution: Confirm the expression of the target protein using methods like Western blotting or qPCR. If the target is an enzyme, ensure the pathway it belongs to is active in your experimental model. [4]* Insufficient Potency or Incubation Time: The compound may require higher concentrations or a longer incubation period to exert its effect.

  • Solution: Perform a dose-response experiment over a wide range of concentrations. [5]Also, consider a time-course experiment to determine the optimal incubation time. [4]

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions about the properties and handling of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Q3: What is the best solvent to use for this compound?

Given its chemical structure, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is likely to be soluble in organic solvents such as DMSO and ethanol. For biological assays, DMSO is the most common choice for creating high-concentration stock solutions. It is crucial to keep the final concentration of DMSO in the assay medium low (typically below 0.5%) to avoid solvent-induced toxicity. [4]

Q4: How should I store the compound and its solutions?

• Solid Compound: Store the solid material at 2-8°C, sealed from moisture and light. [6]* Stock Solutions: Store stock solutions in DMSO at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles, which can lead to degradation. [4]

Q5: Are there any known off-target effects of 1,2,4-oxadiazole-containing compounds?

While specific off-target effects for this particular compound are not widely documented, the 1,2,4-oxadiazole scaffold is known to be present in a wide range of biologically active molecules. [7]It is always good practice to include appropriate controls to assess potential off-target effects.

• Recommended Controls:

  • Use a structurally dissimilar compound that targets the same protein to confirm that the observed phenotype is due to on-target activity. [3] * Perform a rescue experiment by overexpressing a resistant mutant of the target protein, which should reverse the effect of the compound. [3]

III. Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (10 mM in DMSO):

  • Accurately weigh out a precise amount of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (MW: 285.23 g/mol ).

  • Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot into single-use tubes and store at -20°C or -80°C.

• Working Solutions:

  • On the day of the experiment, thaw a single aliquot of the stock solution.

  • Perform serial dilutions in your cell culture medium to achieve the desired final concentrations. Ensure thorough mixing at each dilution step.

Protocol 2: Cell Viability Assay (Example using Resazurin)

This protocol provides a general framework for assessing the cytotoxic or anti-proliferative effects of the compound.

• Cell Seeding:

  • Seed your cells in a 96-well plate at a pre-determined optimal density. Allow the cells to adhere overnight.

• Compound Treatment:

  • Add the prepared working solutions of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole to the appropriate wells. Include vehicle control (DMSO) and positive control wells.

• Incubation:

  • Incubate the plate for the desired duration (e.g., 48 hours).

• Resazurin Addition:

  • Add Resazurin solution to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Data Acquisition:

  • Measure the fluorescence using a microplate reader. [4]

IV. Compound Data Summary

Property	Value	Source
Molecular Formula	C₁₄H₈FN₃O₃	[6]
Molecular Weight	285.23 g/mol	[6]
Purity	≥98%	[6]
Storage	2-8°C (solid)	[6]
Predicted LogP	3.45	[6]

V. References

• Technical Support Center: Troubleshooting Inactivity of Small Molecule Inhibitors - Benchchem. Available at:

• Technical Support Center: Troubleshooting Experimental Variability with Small Molecule Inhibitors - Benchchem. Available at:

• Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds - PMC. Available at:

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture - MDPI. Available at:

• Chemistry and Pharmacological Importance of 1,3,4-Oxadiazole Derivatives | Open Access Journals - Research and Reviews. Available at:

• Assay Troubleshooting | MB - About. Available at:

• TROUBLESHOOTING GUIDE FOR ENZYMATIC ASSAY KITS | Abcam. Available at:

• Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential - ResearchGate. Available at:

• Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities. Available at:

• 693236-20-3 | 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole | ChemScene. Available at:

• 5-(4-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole - MySkinRecipes. Available at:

• Small Molecule Inhibitors Selection Guide - Biomol GmbH. Available at:

• Biological Activities of 2, 5-Disubstituted – 1, 3, 4-Oxadiazoles. Available at:

• 1,3,4- Oxadiazole, A Complete Review on Biological Activities of Newly Synthesized Derivatives. Available at:

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC - PubMed Central. Available at:

• 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole - NIH. Available at:

• The Strategic Utility of 3,5-Bis(3-nitrophenyl)-1,2,4-oxadiazole as a Versatile Synthetic Intermediate - Benchchem. Available at:

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years - PubMed. Available at:

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• 2. 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. resources.biomol.com [resources.biomol.com]
• 6. chemscene.com [chemscene.com]
• 7. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Introduction: This guide is designed for researchers, scientists, and drug development professionals actively working to enhance the oral bioavailability of challenging compounds, using 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a representative model. The principles, troubleshooting steps, and protocols outlined here are broadly applicable to many poorly soluble molecules classified under the Biopharmaceutics Classification System (BCS) as Class II or IV.[1][2][3] Our objective is to provide a logical, scientifically-grounded framework for systematically overcoming solubility and dissolution-rate limitations to achieve desired in-vivo exposure.

Part 1: Initial Assessment & Frequently Asked Questions (FAQs)

This section addresses the foundational questions and characterization steps that should precede any advanced formulation work. A thorough understanding of the Active Pharmaceutical Ingredient (API) is the bedrock of a successful formulation strategy.

Question: My compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, is showing very low oral bioavailability in my initial animal studies. What is the likely cause?

Answer: The molecular structure, characterized by multiple aromatic rings and a rigid oxadiazole core, strongly suggests that your compound is highly crystalline and lipophilic. This combination typically results in very poor aqueous solubility. Low bioavailability in such cases is almost always a consequence of dissolution rate-limited absorption .[4][5] Before the drug can permeate the gut wall and enter systemic circulation, it must first dissolve in the gastrointestinal fluids. If the dissolution rate is slower than the GI transit time, the majority of the administered dose will be excreted without being absorbed. Your compound likely falls into BCS Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).[1][6][7]

Question: What are the critical first steps I should take to characterize the problem?

Answer: Before attempting any formulation strategy, you must establish a baseline understanding of your API's physicochemical properties. This data will guide your selection of the most appropriate enhancement technology.

• Confirm Crystalline Form (Polymorph Screen): Use X-ray Powder Diffraction (XRPD) to confirm the crystalline nature of your material. It's also crucial to perform a polymorph screen, as different crystal forms can have vastly different solubilities and stabilities.[4]

• Determine Aqueous Solubility: Measure the equilibrium solubility in biorelevant media, such as Simulated Gastric Fluid (SGF), Fasted-State Simulated Intestinal Fluid (FaSSIF), and Fed-State Simulated Intestinal Fluid (FeSSIF). This will reveal any pH-dependent solubility and predict behavior in the stomach versus the intestine.[8]

• Assess Permeability: An in-vitro Caco-2 permeability assay is the standard method to estimate intestinal permeability.[9][10] This will help you definitively classify your compound as BCS Class II or IV, which is a critical decision point.

• Evaluate Thermal Properties: Use Differential Scanning Calorimetry (DSC) to determine the melting point (Tm) and Glass Transition Temperature (Tg) if an amorphous form can be generated. This data is vital for selecting thermally-driven formulation processes like Hot Melt Extrusion.[11]

Part 2: Troubleshooting Formulation Strategies

Once you have baseline data, you can select a formulation strategy. This section is structured as a series of troubleshooting guides for the most common and effective bioavailability enhancement techniques.

Decision Workflow for Formulation Strategy

The following diagram illustrates a logical workflow for selecting an appropriate formulation strategy based on initial API characterization.

Caption: Decision workflow for selecting a bioavailability enhancement strategy.

Guide 1: Amorphous Solid Dispersions (ASDs)

ASDs are a powerful technique where the crystalline API is molecularly dispersed within a polymer matrix in an amorphous state.[12] This eliminates the crystal lattice energy, dramatically increasing aqueous solubility and dissolution rate.[13]

Mechanism of Bioavailability Enhancement by ASDs

Caption: The "Spring and Parachute" mechanism of ASDs.

Question: I tried making an ASD using spray drying, but my powder is not fully amorphous. What went wrong?

Answer: Incomplete conversion to an amorphous state during spray drying is a common issue.[14] Here are the primary causes and troubleshooting steps:

• Cause 1: Insufficiently Rapid Solvent Evaporation. The core principle of spray drying for ASDs is to "flash dry" the droplets so fast that the API molecules are kinetically trapped by the polymer before they can arrange into a crystal lattice.[15][16]

  • Solution: Increase the inlet temperature and/or the drying gas flow rate. This enhances the rate of solvent evaporation. Be cautious not to exceed the thermal degradation temperature of your API or polymer.

• Cause 2: Poor Drug-Polymer Miscibility. If the drug and polymer are not sufficiently miscible, the drug can phase-separate during drying and crystallize.[17]

  • Solution: You may need to screen for a different polymer. Strong interactions, like hydrogen bonding between the drug and polymer, are crucial for stability.[9][10] Consider polymers like PVP/VA 64, HPMCAS, or Soluplus®, which are known to be good glass formers and interact with a wide range of APIs.[18][19]

• Cause 3: Incorrect Solvent System. The solvent must fully dissolve both the API and the polymer to create a true solution for spraying.[16]

  • Solution: Ensure you are using a solvent system (e.g., acetone, methanol, or combinations) that provides good solubility for both components. High solution viscosity can also lead to poor atomization and incomplete drying; you may need to decrease the solids loading.[16]

Question: My ASD shows a great dissolution profile initially, but the drug concentration crashes quickly. How do I fix this?

Answer: This indicates that while you are successfully generating a supersaturated state (the "spring"), the polymer is failing to prevent rapid recrystallization of the API in the aqueous dissolution media (the "parachute" is failing).

• Cause: Inadequate Precipitation Inhibition. The chosen polymer may not be effective at maintaining supersaturation for your specific API in the GI environment.

  • Solution 1: Change Polymers. This is the most effective solution. Polymers like HPMCAS are specifically designed to maintain supersaturation of poorly soluble drugs in the intestine.[17][18] Screen different polymers using a standardized in-vitro dissolution test that can predict in-vivo performance.[20]

  • Solution 2: Optimize Drug Loading. High drug loading can overwhelm the polymer's ability to stabilize the supersaturated solution. Try reducing the drug loading in the ASD (e.g., from 25% w/w to 15% w/w) to see if this prolongs the supersaturated state.

  • Solution 3: Add a Surfactant. Incorporating a small amount of a surfactant (e.g., Polysorbate 80, Vitamin E TPGS) into the formulation can sometimes help stabilize the dissolved drug.

Table 1: Common Polymers for Amorphous Solid Dispersions

Polymer	Common Acronym	Key Properties & Use Cases
Polyvinylpyrrolidone/Vinyl Acetate	PVP/VA 64	Excellent solubilizer, good for spray drying and HME. Widely used.[9][18]
Hypromellose Acetate Succinate	HPMCAS	pH-dependent solubility. Excellent precipitation inhibitor in the intestine.[18]
Soluplus® (PVP-VA-PEG graft copolymer)	-	Amphiphilic nature, acts as a solubilizer and has some surfactant properties.[19]
Polyvinylpyrrolidone	PVP K30	High glass transition temperature (Tg), good for stabilizing amorphous drugs.[9]

Guide 2: Lipid-Based Formulations (LBFs)

LBFs enhance bioavailability by dissolving the drug in a lipid, surfactant, and/or co-solvent mixture. Upon contact with GI fluids, these formulations self-emulsify to create fine droplets (micelles or nanoemulsions), which keep the drug in a solubilized state for absorption.[21][22] This approach is particularly effective for highly lipophilic (greasy) compounds and can also overcome permeability issues (BCS Class IV).[23]

Question: I'm developing a Self-Emulsifying Drug Delivery System (SEDDS), but it forms large, unstable globules instead of a fine emulsion when mixed with water. What's wrong?

Answer: This is a classic sign of a poorly optimized SEDDS formulation. The goal is spontaneous and fine emulsification.

• Cause 1: Imbalance of Surfactant and Co-solvent. The ratio of oil, surfactant (emulsifier), and co-solvent is critical. The surfactant concentration may be too low to effectively reduce the interfacial tension between the oil and aqueous phases.

  • Solution: Systematically vary the ratios of your components using a ternary phase diagram approach. Screen different surfactants (e.g., Cremophor® EL, Kolliphor® RH 40) and co-solvents (e.g., Transcutol®, Propylene Glycol) to find a combination that provides a large microemulsion region.

• Cause 2: Poor Drug Solubility in the Vehicle. If the drug precipitates out of the lipid vehicle before emulsification can occur, it cannot be effectively delivered.

  • Solution: Perform equilibrium solubility studies of your API in a range of different oils (e.g., long-chain vs. medium-chain triglycerides), surfactants, and co-solvents. Select the excipients that provide the highest solubility for your API.

Question: My lipid formulation works well in fasted-state simulated media, but performance drops significantly in fed-state media. Why?

Answer: This suggests your formulation is susceptible to food effects, which is common with LBFs.

• Cause: Interaction with Food Components. The lipids and bile salts present in the fed state can interact with your formulation. It's possible that the drug is partitioning into the food lipids, or that the emulsification process is disrupted.

  • Solution: Test your formulation's performance in both FaSSIF and FeSSIF to understand the potential for food effects early. You may need to adjust the surfactant/co-solvent ratio to create a more robust system that is less dependent on endogenous bile salts for emulsification. Using surfactants with a higher Hydrophilic-Lipophilic Balance (HLB) value can sometimes mitigate these effects.

Guide 3: Particle Size Reduction (Micronization/Nanonization)

For dissolution rate-limited compounds (BCS Class II), increasing the surface area available for dissolution can enhance bioavailability.[4][24] This is governed by the Noyes-Whitney equation. Reducing particle size from microns to nanometers can dramatically increase the dissolution rate.[25]

Question: I milled my API to a particle size of 5 microns, but I'm seeing particle agglomeration and poor wettability. How can I resolve this?

Answer: This is a very common problem with micronized hydrophobic powders. As particle size decreases, the surface energy increases, leading to a strong tendency for particles to re-agglomerate to minimize this energy.

• Cause 1: Increased Surface Energy. The newly created surfaces are high-energy and thermodynamically driven to stick together.

  • Solution: Incorporate a wetting agent or surfactant into your final formulation (e.g., in the tablet blend). A small amount of sodium lauryl sulfate (SLS) or Polysorbate 80 can improve particle wetting and deaggregation in the GI tract.

• Cause 2: Static Charges. Milling processes can induce significant static charges on the particles, causing them to clump together.

  • Solution: Ensure your milling and powder handling equipment is properly grounded. Controlling humidity in the processing suite can also help dissipate static charges.

Question: My particle size analysis results are inconsistent and vary from run to run. How can I troubleshoot my measurement method?

Answer: Inconsistent laser diffraction data often points to issues with the sample dispersion method rather than the instrument itself.[26]

• Cause: Inadequate Particle Dispersion. The primary goal is to measure individual particles, not agglomerates.

  • Solution: If using a wet dispersion method, ensure you have optimized the sonication time and power. The particles must be fully suspended and deagglomerated in the dispersant liquid. If using a dry powder feeder, you may be using too much or too little air pressure. Too little pressure won't break up agglomerates, while too much can actually fracture the primary particles, skewing the result to a finer size.[27] Compare your dry dispersion results to a well-dispersed liquid measurement to verify the correct pressure.[27]

Part 3: Key Experimental Protocols

Here we provide standardized, step-by-step methodologies for essential experiments in bioavailability enhancement.

Protocol 1: In-Vitro Dissolution Testing for ASDs

This protocol is designed to assess the "spring and parachute" performance of an amorphous solid dispersion.

• Apparatus: USP Apparatus 2 (Paddle) at 37 °C.

• Media Preparation:

  • Gastric Stage: 500 mL of Simulated Gastric Fluid (SGF, pH 1.2) without enzymes.

  • Intestinal Stage: Prepare a concentrated Fasted-State Simulated Intestinal Fluid (FaSSIF) buffer. This will be added later to shift the pH.

• Procedure:

  • Place the ASD formulation (amount equivalent to the target dose) into the SGF in the dissolution vessel.

  • Begin paddle rotation at 75 RPM.

  • Take samples (e.g., 1 mL) at 5, 15, and 30 minutes. Immediately filter samples through a 0.22 µm PVDF filter to remove any undissolved particles.

  • At the 30-minute mark, add the concentrated FaSSIF buffer to the vessel to shift the pH to 6.5, simulating the transition from the stomach to the intestine.

  • Continue taking filtered samples at 45, 60, 90, 120, and 240 minutes.

  • Analyze the concentration of the dissolved drug in each sample using a validated HPLC-UV method.

• Data Analysis: Plot drug concentration versus time. A successful formulation will show a rapid increase in concentration (the "spring") followed by a sustained high concentration for several hours (the "parachute"). A failing formulation will show a rapid drop in concentration after the pH shift, indicating precipitation.

Protocol 2: Characterization of SEDDS Formulations

This protocol assesses the self-emulsification efficiency and resulting droplet size of a lipid-based formulation.

• Emulsification Assessment:

  • Prepare 250 mL of deionized water in a glass beaker with a magnetic stirrer set to low speed (~100 RPM) at 37 °C.

  • Add 1 mL of the SEDDS formulation dropwise into the water.

  • Visually observe the emulsification process. A good formulation will disperse rapidly and spontaneously with little to no "globules" and result in a clear or bluish-white, translucent microemulsion. A poor formulation will appear milky and may have visible oil slicks.

• Droplet Size Analysis:

  • Prepare a dilution of the SEDDS in water (e.g., 1:250 v/v) by adding the formulation to water and gently inverting.

  • Measure the mean droplet size and Polydispersity Index (PDI) using a Dynamic Light Scattering (DLS) instrument (also known as a particle size analyzer).

  • Acceptance Criteria: For a nanoemulsion or microemulsion, the mean droplet size should ideally be below 200 nm with a PDI of < 0.3, indicating a narrow and uniform size distribution.

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Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole and Related Oxadiazole Scaffolds

The 1,2,4-oxadiazole ring is a prominent five-membered heterocycle that has garnered significant attention in medicinal chemistry. Its value lies in its metabolic stability and its ability to act as a bioisostere for amide and ester functionalities, enhancing the pharmacokinetic profiles of drug candidates. This guide provides a comparative analysis of the potential bioactivity of a specific, yet lesser-studied compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, by contextualizing it within the broader landscape of bioactive oxadiazole derivatives. While direct experimental data for this particular molecule is limited in publicly accessible literature, a robust understanding of its potential can be extrapolated from structurally related analogs. This guide will delve into the synthesis, potential anticancer, antimicrobial, and anti-inflammatory activities of this class of compounds, supported by experimental data from peer-reviewed studies.

General Synthesis of 3,5-Disubstituted-1,2,4-Oxadiazoles

The synthesis of 3,5-disubstituted-1,2,4-oxadiazoles is a well-established process in organic chemistry, typically involving the cyclization of an N-acylamidoxime. A common and reliable method is the reaction of an amidoxime with a carboxylic acid, often activated as an acid chloride or ester.[1][2] For the synthesis of our target molecule, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, the logical precursors would be 3-nitrobenzamidoxime and 2-fluorobenzoic acid (or its corresponding acyl chloride).

The general workflow for this synthesis is depicted below:

Caption: General synthetic workflow for 3,5-disubstituted-1,2,4-oxadiazoles.

Comparative Bioactivity Profile

The bioactivity of a molecule is intrinsically linked to its structural features. In 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, the key pharmacophores are the 1,2,4-oxadiazole core, the 2-fluorophenyl substituent at the 5-position, and the 3-nitrophenyl substituent at the 3-position. The fluorine atom can enhance metabolic stability and binding affinity through favorable electrostatic interactions, while the nitro group is a well-known modulator of biological activity.

Anticancer Activity

The 1,3,4-oxadiazole and 1,2,4-oxadiazole scaffolds are present in numerous compounds with demonstrated anticancer properties.[3][4] The mechanism of action is often through the inhibition of key enzymes or receptors involved in cell proliferation and survival.

A study on novel 3,5-disubstituted-1,2,4-oxadiazoles revealed that some compounds exhibited significant in vitro anti-proliferative activities against various cancer cell lines.[1] Notably, compounds with substitutions on the phenyl rings showed promising and sometimes selective cytotoxicity. For instance, some derivatives showed specificity towards pancreatic and prostate cancer cells.[1] Another report highlighted a 1,3,4-oxadiazole derivative containing a nitrophenyl group with moderate cytotoxicity against a breast cancer cell line (MCF-7).[5] Furthermore, fluorophenyl-containing oxadiazoles have also been investigated as potential anticancer agents.[6][7]

Compound/Derivative Class	Cancer Cell Line	Activity (IC50/GI50)	Reference
Nitrophenyl-1,3,4-oxadiazole derivative	MCF-7 (Breast)	17.5 µM	[5]
3,5-disubstituted-1,2,4-oxadiazoles	Pancreatic, Prostate	Selective Cytotoxicity	[1]
Fluorophenyl-1,3,4-oxadiazole derivatives	MCF-7 (Breast)	Potent Cytotoxicity	[6]
5-fluorouracil-linked 1,2,4-oxadiazole	Various	Anticancer	[8]

Based on this data, it is plausible that 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole could exhibit anticancer activity, potentially through synergistic effects of the fluorophenyl and nitrophenyl moieties.

Antimicrobial Activity

Oxadiazole derivatives have been extensively studied for their antimicrobial properties.[9][10] The presence of a halogen, such as fluorine, on a phenyl ring is a common strategy to enhance the antimicrobial potency of a compound.

Several studies have reported on the synthesis and evaluation of fluorophenyl-containing oxadiazoles as antibacterial and antifungal agents.[7][10] For example, a series of 2,4-dichloro-5-fluorophenyl containing 1,3,4-oxadiazoles showed good bactericidal and fungicidal activities.[10] Similarly, other research has demonstrated that compounds incorporating a fluorophenyl moiety exhibit moderate to good activity against various bacterial strains, including E. coli and S. aureus.[7]

Compound/Derivative Class	Microbial Strain	Activity (MIC)	Reference
2,4-dichloro-5-fluorophenyl-1,3,4-oxadiazoles	Various Bacteria & Fungi	Good Activity	[10]
Fluorophenyl-1,3,4-oxadiazole derivative	E. coli, S. aureus	20 µg/mL	[7]
5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thiol	E. coli, S. pneumoniae, P. aeruginosa	Stronger than ampicillin	[9]

The combination of the oxadiazole core with a fluorophenyl group in the target molecule suggests a strong potential for antimicrobial activity.

Anti-inflammatory Activity

Recent research has highlighted the potential of 1,2,4-oxadiazole derivatives as anti-inflammatory agents.[11] A key mechanism of action for some of these compounds is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[11][12] This pathway is a central regulator of the inflammatory response.

One study reported that certain 1,2,4-oxadiazole analogs of resveratrol showed significant inhibitory activities against NF-κB and the production of reactive oxygen species (ROS). Another study on a series of 1,2,4-oxadiazole derivatives found a compound that prominently inhibited the LPS-induced activation of NF-κB in RAW264.7 cells.

Compound/Derivative Class	Mechanism of Action	Key Findings	Reference
1,2,4-oxadiazole analogs of resveratrol	NF-κB inhibition, ROS scavenging	Potency surpassing resveratrol
Substituted 1,2,4-oxadiazoles	Inhibition of NF-κB activation	Blocked phosphorylation of p65	[11]
Flurbiprofen-based oxadiazole derivatives	COX-2 inhibition	Remarkable anti-inflammatory activity	[13]

Given that both fluorinated and nitrated organic compounds have been explored for their anti-inflammatory properties, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole represents a promising candidate for further investigation in this area.

Caption: Simplified NF-κB signaling pathway and potential inhibition by 1,2,4-oxadiazole derivatives.

Experimental Protocols

To facilitate further research and direct comparison, the following are standardized protocols for assessing the bioactivities discussed.

MTT Assay for In Vitro Cytotoxicity

This assay is a colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.

Caption: Workflow for the MTT cytotoxicity assay.

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Caption: Workflow for the broth microdilution MIC assay.

Conclusion

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A Comparative Guide to the Structure-Activity Relationship of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Analogs as Potential Anticancer Agents

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole analogs, a class of compounds with emerging potential in oncology research. We will delve into the synthetic rationale, comparative biological activities, and key structural modifications that influence their cytotoxic effects against various cancer cell lines. This document is intended for researchers, scientists, and drug development professionals seeking to understand and further explore this promising chemical scaffold.

Introduction: The Therapeutic Potential of the 1,2,4-Oxadiazole Scaffold

The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and analgesic properties.[1][2] Its rigid, planar structure and ability to act as a bioisostere for amide and ester functionalities make it an attractive scaffold for the design of novel therapeutic agents.[3] The 3,5-diaryl-1,2,4-oxadiazole core, in particular, has been the subject of numerous studies, demonstrating potent cytotoxic effects against a range of human cancer cell lines.[3][4]

The parent compound of interest, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, combines several key features that suggest its potential as an anticancer agent. The presence of a nitro group, a well-known electron-withdrawing group, and a fluorine atom can significantly influence the molecule's electronic properties, metabolic stability, and binding interactions with biological targets. This guide will explore how systematic modifications of this core structure impact its anticancer activity, providing a comparative analysis of various analogs.

Synthetic Strategy: A Versatile Approach to Analog Generation

The synthesis of 3,5-diaryl-1,2,4-oxadiazole analogs is typically achieved through a convergent synthetic route, offering flexibility for the introduction of diverse substituents on both phenyl rings. The most common and efficient method involves the cyclization of an O-acyl amidoxime intermediate.[3]

A general synthetic pathway is outlined below:

Caption: General synthetic scheme for 3,5-diaryl-1,2,4-oxadiazole analogs.

This two-step, one-pot approach allows for the facile generation of a library of analogs by varying the starting substituted benzonitriles and substituted benzoyl chlorides. The reaction conditions are generally mild and the desired products can be obtained in good yields.

Structure-Activity Relationship (SAR) Analysis: A Comparative Study

The anticancer activity of 3,5-diaryl-1,2,4-oxadiazole analogs is profoundly influenced by the nature and position of substituents on the two phenyl rings. By comparing the cytotoxic effects of various analogs against different cancer cell lines, we can delineate key SAR trends.

Influence of Substituents on the 3-Phenyl Ring

The electronic properties of the substituent on the phenyl ring at the 3-position of the oxadiazole core play a crucial role in modulating cytotoxic activity.

Compound ID	R1 (Position 3)	R2 (Position 5)	Cancer Cell Line	IC50 (µM)	Reference
Parent	3-NO₂	2-F	-	-	-
Analog 1	4-CF₃	3-Cl-Thiophen-2-yl	T47D (Breast)	Good Activity	[4]
Analog 2	5-Cl-Pyridin-2-yl	3-Cl-Thiophen-2-yl	MX-1 (Breast)	In vivo activity	[4]
Analog 3	H	5-FU linked	MCF-7 (Breast)	0.76 ± 0.044	[2]
Analog 4	3,4,5-(OCH₃)₃	5-FU linked	MCF-7 (Breast)	0.011 ± 0.009	[2]
Analog 5	4-NO₂	5-FU linked	MCF-7 (Breast)	Moderate Activity	[2]

Key Insights:

• Electron-Withdrawing Groups (EWGs): The presence of strong EWGs like the nitro (NO₂) group in the parent compound and trifluoromethyl (CF₃) in Analog 1 is often associated with potent anticancer activity.[4]

• Heterocyclic Rings: Replacement of the phenyl ring with a pyridine ring, as in Analog 2, can maintain or even enhance activity, suggesting that the nitrogen atom may be involved in key interactions with the biological target.[4]

• Electron-Donating Groups (EDGs): In contrast, the introduction of multiple electron-donating methoxy (OCH₃) groups, as seen in Analog 4, can lead to a significant increase in potency.[2] This suggests that the electronic requirements for optimal activity may be target-dependent.

• Unsubstituted Phenyl Ring: Interestingly, an unsubstituted phenyl ring at the 3-position (Analog 3) can still exhibit good activity, indicating that the core 3-phenyl-1,2,4-oxadiazole scaffold is a key pharmacophore.[2]

Influence of Substituents on the 5-Phenyl Ring

Modifications to the phenyl ring at the 5-position also have a substantial impact on the cytotoxic profile of these analogs.

Compound ID	R1 (Position 3)	R2 (Position 5)	Cancer Cell Line	IC50 (µM)	Reference
Parent	3-NO₂	2-F	-	-	-
Analog 6	4-CF₃	3-Cl-Thiophen-2-yl	T47D (Breast)	Good Activity	[4]
Analog 7	5-Cl-Pyridin-2-yl	3-Cl-Thiophen-2-yl	MX-1 (Breast)	In vivo activity	[4]
Analog 8	2-Methylbenzofuran-3-yl	Phenoxymethyl	HCT116 (Colon)	Good Activity	[5]
Analog 9	2-Methylbenzofuran-3-yl	4-Cl-Phenoxymethyl	HCT116 (Colon)	3.27 ± 1.1	[5]

Key Insights:

• Halogenation: The presence of a fluorine atom at the 2-position of the 5-phenyl ring in the parent compound is a common feature in many bioactive molecules, often enhancing metabolic stability and binding affinity. The introduction of a chlorine atom on a thiophene ring at this position in Analogs 6 and 7 also leads to potent compounds.[4]

• Bulky Substituents: The incorporation of a bulky and rigid benzofuran moiety at the 3-position, as in Analogs 8 and 9, can be well-tolerated and lead to significant cytotoxic activity.[5]

• Positional Isomers: The position of the substituent on the phenyl ring is critical. For instance, studies on other 1,2,4-oxadiazole series have shown that para-substituted compounds are often more active than their ortho- or meta-isomers.

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Conclusion and Future Directions

The 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole scaffold represents a promising starting point for the development of novel anticancer agents. The SAR studies compiled in this guide highlight the critical role of substituents on both aryl rings in modulating the cytotoxic activity of these analogs. The presence of electron-withdrawing groups, electron-donating groups, and heterocyclic moieties can all lead to potent anticancer compounds, suggesting that the optimal substitution pattern is likely dependent on the specific biological target.

Future research in this area should focus on:

• Systematic SAR studies: A more comprehensive and systematic exploration of the substituent effects on a single cancer cell line or a specific molecular target would provide a clearer understanding of the SAR.

• Mechanism of action studies: Elucidating the precise molecular targets and signaling pathways affected by these compounds is crucial for their rational design and development.

• In vivo evaluation: Promising candidates identified from in vitro studies should be advanced to in vivo animal models to assess their efficacy, pharmacokinetics, and toxicity profiles.

By leveraging the insights presented in this guide, researchers can further optimize the 3,5-diaryl-1,2,4-oxadiazole scaffold to develop novel and effective anticancer therapeutics.

References

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Validating the Mechanism of Action of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: A Comparative Guide to Target Deconvolution and Pathway Analysis

For researchers, scientists, and drug development professionals, the journey from a promising bioactive small molecule to a validated therapeutic candidate is both complex and critical. The compound 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, a member of the versatile 1,2,4-oxadiazole class of heterocycles, presents a compelling case for rigorous mechanistic validation.[1][2][3][4] Derivatives of this scaffold have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[5][6] However, the precise molecular target and mechanism of action for this specific analogue remain to be elucidated.

This guide provides a comprehensive, technically-grounded framework for the systematic validation of the mechanism of action (MoA) of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. Moving beyond a simple list of protocols, we will explore the causal logic behind experimental choices, establishing a self-validating workflow from initial target identification to in-depth pathway analysis. We will also objectively compare the methodologies and potential outcomes against alternative validation strategies, supported by experimental data paradigms.

Part 1: The Foundational Step - Unbiased Target Identification

Before a mechanism can be validated, the direct molecular target(s) of the compound must be identified.[7][8][9] Phenotypic screening may reveal a compound's effect on cells, but it does not explain the "how." The initial and most crucial step is to move from a "what it does" to a "what it binds to" understanding. This process, often termed target deconvolution or target fishing, is essential to avoid pursuing false-positive leads and to build a solid foundation for MoA studies.[10]

Strategy 1.1: Affinity-Based Chemical Proteomics

The most direct method to identify a compound's binding partners is to use the compound itself as bait to "fish" for its targets from a complex biological sample, such as a cell lysate.[11]

Experimental Protocol: Target Pulldown Assay

• Probe Synthesis: Synthesize an analogue of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole that incorporates a linker arm and a reactive group (e.g., an alkyne for click chemistry) or an affinity tag (e.g., biotin). The linker's position must be carefully chosen to minimize disruption of the compound's native binding interactions.

• Immobilization: Covalently attach the synthesized probe to a solid support, such as sepharose beads.

• Lysate Incubation: Prepare a native cell lysate from a relevant cell line (e.g., a cancer cell line if anticancer activity is observed). Incubate the lysate with the compound-immobilized beads.

• Competitive Elution (Validation): In a parallel experiment, pre-incubate the lysate with an excess of the free, untagged 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole before adding it to the beads. Proteins that are specifically bound to the probe will be outcompeted by the free compound and will not be pulled down.[12]

• Washing and Elution: Vigorously wash the beads to remove non-specific protein binders. Elute the specifically bound proteins.

• Protein Identification: Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Interpretation and Comparison:

Candidate target proteins will be those identified by LC-MS/MS in the primary pulldown but are significantly reduced or absent in the competitive elution sample. This comparative approach is critical for distinguishing true interactors from non-specific background binding.

Method	Principle	Pros	Cons
Affinity Pulldown	Uses an immobilized version of the compound to capture binding partners from cell lysates.	Unbiased; identifies direct physical interactions.	Requires chemical synthesis of a tagged probe; potential for steric hindrance from the tag; may miss transient or weak interactions.
Genetic Screens (e.g., CRISPR)	Identifies genes that, when knocked out, confer resistance or sensitivity to the compound.[13]	In-cell approach; identifies functionally relevant targets.	Identifies genetic interactors, which may not be the direct binding target; can be time-consuming.

Part 2: Target Engagement and Validation in a Cellular Context

Identifying a potential binding partner is only the first step. It is imperative to confirm that the compound engages this target within the complex milieu of a living cell.[9][10] The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical technique for verifying target engagement in situ.[14][15]

Strategy 2.1: Cellular Thermal Shift Assay (CETSA)

CETSA operates on the principle that when a ligand binds to its target protein, it confers thermal stability to the protein.[16] This stabilization can be measured by heating intact cells or cell lysates to various temperatures and quantifying the amount of the target protein that remains soluble.[17][18]

Workflow for Validating Target Engagement

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA Melt Curve

• Cell Treatment: Culture the selected cell line and treat with a predetermined concentration of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole or vehicle control (e.g., DMSO) for a specified time.

• Heating Step: Aliquot the treated cell suspensions into PCR tubes. Heat the tubes to a range of different temperatures for a short duration (e.g., 3 minutes), followed by cooling.[14]

• Lysis and Fractionation: Lyse the cells (e.g., via freeze-thaw cycles). Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Quantification: Collect the supernatant containing the soluble protein fraction. Quantify the amount of the putative target protein using a specific antibody via Western blotting or by mass spectrometry.

• Data Analysis: Plot the percentage of soluble protein remaining at each temperature for both the compound-treated and vehicle-treated samples. A positive result is a rightward shift in the melting curve for the compound-treated sample, indicating stabilization.[16]

Comparative Analysis: CETSA vs. Isothermal Dose-Response (ITDR)

Once a thermal shift is confirmed, an Isothermal Dose-Response (ITDR) experiment can be performed. In this variation, cells are treated with a range of compound concentrations and then heated to a single, constant temperature that causes significant, but not complete, protein denaturation.[17] This allows for the determination of an in-cell EC50 for target engagement.

Parameter	CETSA Melt Curve	Isothermal Dose-Response (ITDR)
Variable	Temperature	Compound Concentration
Output	Tagg (Aggregation Temperature) Shift	EC50 (Target Engagement)
Primary Use	Initial confirmation of target engagement.	Quantifying the potency of target binding in cells.

Part 3: Elucidating the Molecular Mechanism and Downstream Effects

With a validated target, the next phase is to characterize the functional consequences of the compound-target interaction. If the identified target is an enzyme, such as a kinase or protease, its inhibition is a likely mechanism.

Strategy 3.1: In Vitro Biochemical Assays

Biochemical assays using the purified target protein are the gold standard for confirming direct inhibition and determining kinetic parameters.[19][20]

Experimental Protocol: Enzyme Inhibition Assay

• Reagents: Obtain or produce high-purity recombinant target enzyme and its specific substrate.

• Assay Setup: In a microplate, combine the enzyme and a serial dilution of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in an appropriate assay buffer. Include controls with no inhibitor.

• Reaction Initiation: Start the reaction by adding the substrate.

• Detection: Monitor the rate of product formation over time using a suitable detection method (e.g., absorbance, fluorescence, or luminescence).

• Data Analysis: Calculate the initial reaction velocities and plot them against the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.[20]

Mechanism of Inhibition (MoI) Studies: To further characterize the interaction, MoI studies can be performed by measuring the IC50 at various substrate concentrations. This helps determine if the compound is a competitive, non-competitive, or uncompetitive inhibitor.[21]

Strategy 3.2: Profiling Downstream Signaling Pathways

If the target is part of a signaling cascade (e.g., a protein kinase), it is crucial to demonstrate that the compound modulates downstream signaling events in cells. Phosphoproteomics is an unbiased and powerful tool for this purpose.[22][23]

Workflow for Phosphoproteomic Analysis

Caption: Phosphoproteomics workflow to identify downstream effects.

Data Interpretation:

By comparing the phosphoproteomes of compound-treated versus vehicle-treated cells, one can identify specific phosphorylation sites that are significantly up- or down-regulated. This data can confirm inhibition of the target kinase (by showing decreased phosphorylation of its known substrates) and reveal novel downstream pathways affected by the compound.[24][25] This provides a global, unbiased view of the compound's impact on cellular signaling.

Comparison of Downstream Analysis Methods:

Method	Principle	Pros	Cons
Phosphoproteomics	Unbiased, mass spectrometry-based quantification of thousands of phosphorylation events.[11]	Global view of signaling; discovers novel pathways; highly quantitative.	Technically demanding; requires sophisticated instrumentation and bioinformatics.
Western Blotting	Antibody-based detection of specific phosphorylated proteins.	Relatively simple and accessible; good for validating specific hits from a proteomics screen.	Low-throughput; biased towards known pathways; semi-quantitative.

Part 4: Comparative Analysis with Alternative Compounds

To understand the unique properties of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, its performance should be benchmarked against alternative compounds. The choice of comparators depends on the validated mechanism.

• If the target is novel: Compare its cellular phenotype and potency (e.g., GI50 in a cancer cell line) to standard-of-care drugs for the relevant disease.

• If the target is known (e.g., Tubulin, based on similar compounds[26][27]): Compare its activity directly against well-characterized inhibitors of the same target (e.g., Paclitaxel, Colchicine).

Table: Hypothetical Comparative Data

Let's assume target validation confirms the compound inhibits a novel kinase, "Kinase X".

Compound	Target Engagement (ITDR EC50)	Biochemical Potency (IC50)	Cellular Potency (GI50)	Selectivity (vs. Kinase Y, Z)
5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	50 nM	15 nM	100 nM	>100-fold
Competitor A (Known Kinase X Inhibitor)	75 nM	25 nM	150 nM	>50-fold
Competitor B (Broad-Spectrum Kinase Inhibitor)	20 nM	5 nM	30 nM	<5-fold

This comparative data allows for an objective assessment of the compound's potency, selectivity, and cell permeability relative to alternatives, providing crucial context for its potential as a chemical probe or therapeutic lead. For broader selectivity profiling, competition binding assays using technologies like kinobeads can be employed to assess the compound's affinity against hundreds of kinases simultaneously.[12][28][29]

Conclusion

Validating the mechanism of action for a novel compound like 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a multi-faceted process that demands a logical, evidence-based progression from target identification to functional characterization. By integrating unbiased chemical proteomics, biophysical validation of target engagement with CETSA, quantitative biochemical assays, and global pathway analysis via phosphoproteomics, researchers can build a robust and defensible model of the compound's MoA. This systematic approach, grounded in causality and continuous validation, is essential for mitigating risks in drug development and for the successful translation of promising small molecules from the bench to the clinic.

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A Researcher's Guide to Profiling the Selectivity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

In the landscape of modern drug discovery, particularly in the development of kinase inhibitors, the principle of selectivity is paramount.[1][2] A therapeutic candidate's value is defined not only by its potent activity against its intended target but also by its inactivity against a host of other proteins, known as off-targets. Unintended interactions can lead to a variety of adverse effects, complicating clinical development and potentially causing patient harm.[3][4]

This guide provides a comprehensive framework for researchers and drug development professionals to evaluate the cross-reactivity of the novel compound 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole . The 1,2,4-oxadiazole moiety is a recognized scaffold in medicinal chemistry, appearing in compounds with a wide array of biological activities, including roles as kinase inhibitors for cancer therapy.[5][6][7] Given this background, we will proceed under the working hypothesis that our compound of interest is a kinase inhibitor. Our objective is to design and execute a rigorous, multi-faceted study to identify and characterize its potential off-target protein interactions, thereby building a robust profile of its selectivity.

The Imperative of Selectivity Profiling

The human kinome comprises over 500 protein kinases, many of which share structural similarities, particularly in the highly conserved ATP-binding pocket where most small-molecule inhibitors act.[2] This conservation is a primary reason for inhibitor cross-reactivity. A compound designed to inhibit a specific kinase, for instance, a key driver in a cancer signaling pathway, might inadvertently inhibit other kinases, leading to unexpected pathway modulation or outright toxicity.[3][8] Therefore, a systematic and early assessment of a compound's selectivity is not merely a regulatory requirement but a foundational step in understanding its therapeutic potential and safety profile.[1][9]

This guide will detail a logical, tiered approach to selectivity profiling, beginning with a broad screen to identify potential off-targets, followed by more focused quantitative assays, and culminating in cell-based functional assessments.

Experimental Design: A Tiered Strategy for Off-Target Identification

Our experimental workflow is designed to efficiently progress from a wide-angle view of the kinome to a high-resolution analysis of specific, unintended interactions. This approach ensures that resources are focused on the most biologically relevant off-targets.

Caption: Tiered workflow for assessing inhibitor cross-reactivity.

PART 1: In Vitro Biochemical Profiling

The initial phase of our investigation focuses on direct enzyme-inhibitor interactions using purified proteins. This provides the cleanest assessment of biochemical potency and selectivity.

Primary Target Potency Determination

Rationale: Before assessing off-target activity, it is crucial to establish a baseline potency for the compound against its intended primary target. This value, typically the half-maximal inhibitory concentration (IC50), will serve as the benchmark for calculating selectivity.

Protocol: Radiometric Kinase Assay (Example for a generic Ser/Thr Kinase)

• Prepare Kinase Reaction Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, and 0.01% Tween-20.

• Compound Dilution: Prepare a 10-point serial dilution of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in 100% DMSO, typically starting from 1 mM. Then, dilute these concentrations into the kinase reaction buffer.

• Reaction Setup: In a 96-well plate, combine the kinase, the specific peptide substrate, and the diluted compound.

• Initiate Reaction: Start the reaction by adding the ATP solution, which includes a tracer amount of [γ-³³P]ATP. The final ATP concentration should be at or near the Michaelis-Menten constant (Km) for the specific kinase to ensure a competitive binding assessment.

• Incubation: Allow the reaction to proceed at 30°C for a specified time (e.g., 60 minutes), ensuring the reaction stays within the linear range.

• Stop Reaction & Capture: Terminate the reaction by adding phosphoric acid. Transfer the reaction mixture to a filter plate (e.g., phosphocellulose) that captures the phosphorylated substrate.

• Washing: Wash the filter plate multiple times with phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Detection: Add scintillant to the dried plate and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Broad Kinome Selectivity Screening

Rationale: To efficiently identify potential off-targets, the compound is screened against a large, diverse panel of kinases representing the human kinome.[1] This is typically performed at a single, high concentration (e.g., 1 or 10 µM) to maximize the chances of detecting even weak interactions.

Protocol: Kinome-Wide Inhibition Screen

This protocol is typically outsourced to a specialized contract research organization (CRO) that maintains a large panel of kinase assays (e.g., Eurofins DiscoverX, Reaction Biology).

• Compound Submission: Provide the compound at a certified concentration.

• Screening: The CRO will perform binding or activity assays for your compound against their kinase panel (e.g., >400 kinases) at a fixed concentration (e.g., 10 µM).

• Data Reporting: Results are typically provided as percent inhibition relative to a vehicle control (DMSO). A common threshold for identifying a "hit" is >70% inhibition.

Off-Target IC50 Determination

Rationale: Any "hits" identified in the broad kinome screen must be validated. Determining the IC50 for each potential off-target allows for a quantitative comparison with the on-target potency.

Protocol: Follow the same biochemical assay protocol as described in section 1.1, substituting the primary target kinase with the identified off-target kinase and its corresponding optimal substrate and ATP concentration.

Data Presentation and Interpretation

Quantitative data should be summarized in a clear, tabular format to facilitate comparison. The selectivity index (SI) is a critical metric, calculated by dividing the off-target IC50 by the on-target IC50. A higher SI value indicates greater selectivity.

Table 1: Biochemical Potency and Selectivity Profile

Target Kinase	Family	On-Target/Off-Target	IC50 (nM)	Selectivity Index (SI)
Kinase X (Primary)	CMGC	On-Target	15	-
Kinase A	TK	Off-Target	250	16.7
Kinase B	AGC	Off-Target	1,200	80.0
Kinase C	CAMK	Off-Target	8,500	566.7
Kinase D	TK	Off-Target	>10,000	>667
Kinase E	STE	Off-Target	>10,000	>667

This table presents hypothetical data for illustrative purposes.

PART 2: Cell-Based Off-Target Validation

Rationale: Biochemical assays with purified enzymes lack the complexity of a cellular environment. Cell-based assays are essential to confirm that an off-target interaction observed in vitro translates into a functional effect in a physiological context.[1] This step helps to distinguish between biochemically active and biologically relevant off-targets.

Target Engagement Assays

Rationale: Before measuring downstream functional effects, it is important to confirm that the compound can bind to its intended off-target within the complex milieu of a living cell. Techniques like the Cellular Thermal Shift Assay (CETSA®) or NanoBRET™ provide direct evidence of target engagement.

Protocol: NanoBRET™ Target Engagement Assay

• Cell Line Engineering: Use a cell line that has been engineered to express the off-target kinase of interest as a fusion protein with NanoLuc® luciferase.

• Cell Plating: Plate the engineered cells in a white, 96-well assay plate.

• Compound Treatment: Treat the cells with a range of concentrations of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole for a specified period.

• Tracer Addition: Add the NanoBRET™ fluorescent tracer, which is designed to bind to the ATP pocket of the kinase.

• Detection: Add the NanoLuc® substrate and immediately measure both the donor (luciferase) and acceptor (tracer) emission signals.

• Data Analysis: Calculate the BRET ratio. Compound binding to the kinase will displace the tracer, leading to a decrease in the BRET signal. Plotting the BRET ratio against compound concentration allows for the determination of an IC50 value for target engagement in live cells.

Functional Pathway Analysis

Rationale: If the compound engages an off-target kinase in cells, the next critical question is whether this engagement leads to a functional consequence. This is often assessed by measuring the phosphorylation status of a known downstream substrate of the off-target kinase.

Caption: Off-target inhibition disrupting a cellular pathway.

Protocol: Western Blot for Substrate Phosphorylation

• Cell Culture and Treatment: Culture a relevant cell line known to have an active signaling pathway involving the off-target kinase. Treat the cells with various concentrations of the compound for an appropriate duration.

• Cell Lysis: Lyse the cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation states of proteins.

• Protein Quantification: Determine the total protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the phosphorylated form of the substrate protein.

  • Wash and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the resulting signal.

• Normalization: Strip the membrane and re-probe with an antibody against the total amount of the substrate protein to ensure equal loading.

• Analysis: Quantify the band intensities. A potent and relevant off-target effect would be demonstrated by a dose-dependent decrease in the phosphorylation of the substrate.

Table 2: Comparison of Biochemical vs. Cellular Potency

Target	Biochemical IC50 (nM)	Cellular Target Engagement IC50 (nM)	Cellular Functional IC50 (nM) (p-Substrate Inhibition)
Kinase X (Primary)	15	45	60
Kinase A	250	650	800
Kinase B	1,200	>10,000	Not Determined

This table presents hypothetical data for illustrative purposes.

Conclusion and Path Forward

This comprehensive, tiered approach provides a robust framework for characterizing the selectivity of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By systematically moving from broad, biochemical screening to focused, cell-based functional assays, researchers can build a high-confidence profile of the compound's on- and off-target activities.

The data generated through these experiments are critical for making informed decisions in a drug development program. A highly selective compound (e.g., SI > 100) is often a desirable outcome. However, in some cases, defined polypharmacology—the intentional inhibition of a small number of related kinases—can be therapeutically advantageous.[4] The key is to possess a thorough, quantitative understanding of a compound's interaction profile. This knowledge empowers researchers to interpret efficacy and toxicity data, design better molecules, and ultimately accelerate the development of safer and more effective medicines.

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• OracleBio. (n.d.). A Quick Beginner's Guide to Tissue Cross-Reactivity Studies in Biologic Development. [Link]

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A Methodological Guide for Assessing the Comparative Cytotoxicity of Novel Oxadiazole Compounds: A Case Study of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Abstract

The quest for novel anticancer agents with high efficacy against tumor cells and minimal toxicity to normal tissues is a central focus of modern drug discovery. The 1,2,4-oxadiazole scaffold has emerged as a promising heterocyclic core in medicinal chemistry, with numerous derivatives exhibiting significant antiproliferative and cytotoxic activities.[1][2] This guide presents a comprehensive, field-proven framework for evaluating the comparative cytotoxicity of a novel investigational compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , in normal versus cancer cell lines. We provide an in-depth, step-by-step experimental workflow, from cell line selection and cytotoxicity screening to mechanistic assays for apoptosis and cell cycle analysis. This document is designed to equip researchers, scientists, and drug development professionals with the rationale, protocols, and data interpretation strategies necessary to rigorously assess the therapeutic potential of new chemical entities.

Introduction: The Rationale for Selective Cytotoxicity

A hallmark of an ideal chemotherapeutic agent is its ability to selectively target and eliminate cancer cells while sparing healthy, normal cells.[3] This selectivity minimizes the debilitating side effects that limit the efficacy of many current cancer therapies. The therapeutic potential of a new compound is often quantified by its selectivity index (SI), calculated as the ratio of its cytotoxic concentration in normal cells to that in cancer cells (SI = IC50 in normal cells / IC50 in cancer cells).[4] A higher SI value indicates greater selectivity and a more promising therapeutic window.

The 1,2,4-oxadiazole nucleus is a five-membered heterocyclic ring that has garnered significant attention for its diverse biological activities, including anticancer properties.[5][6] Studies have shown that various oxadiazole derivatives can inhibit tumor cell growth, block the cell cycle, and induce apoptosis through mechanisms such as caspase activation and modulation of the Bcl-2 protein family.[1][7][8]

This guide uses the novel compound 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a case study to delineate a robust preclinical evaluation strategy. Lacking prior published data, this framework serves as a template for the initial in vitro characterization of any new potential anticancer agent.

Experimental Design & Rationale

A well-designed experimental plan is critical for generating reliable and interpretable data. Our approach is multi-faceted, beginning with a broad assessment of cytotoxicity and progressively narrowing down to the underlying cellular mechanisms.

Cell Line Selection

The choice of cell lines is fundamental to a comparative cytotoxicity study. The ideal approach is to use a cancer cell line and a normal cell line derived from the same tissue of origin to minimize confounding variables arising from different tissue-specific metabolic profiles.[9]

• Cancer Cell Line: A549 (Human Lung Carcinoma)

  • Rationale: A549 is a well-characterized and widely used human lung adenocarcinoma cell line. Lung cancer remains a leading cause of cancer-related mortality, making it a relevant model for therapeutic investigation.

• Normal Cell Line: BEAS-2B (Human Bronchial Epithelial Cells)

  • Rationale: BEAS-2B cells are a non-cancerous human bronchial epithelial cell line. As the normal counterpart to the lung carcinoma cells, they provide an excellent model for assessing selective cytotoxicity.[9]

Controls and Validating System

To ensure the trustworthiness of the results, every experiment must include a self-validating system of controls:

• Vehicle Control (0.1% DMSO): The investigational compound will be dissolved in dimethyl sulfoxide (DMSO). The vehicle control consists of cells treated with the same final concentration of DMSO as the highest dose of the compound, ensuring that any observed effects are due to the compound itself and not the solvent.

• Positive Control (Doxorubicin): Doxorubicin is a well-established chemotherapeutic agent with known cytotoxic effects. It serves as a benchmark to confirm that the assay systems are responding appropriately to a known cytotoxic agent.

Methodologies and Experimental Protocols

This section provides detailed, step-by-step protocols for the core assays. The causality behind key steps is explained to provide a deeper understanding of the methodology.

Workflow Overview

The overall experimental workflow is designed to logically progress from a general assessment of viability to a more detailed mechanistic investigation.

Caption: Experimental workflow for comparative cytotoxicity analysis.

Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability.[10] Metabolically active cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals.[10][11]

Materials:

• 96-well flat-bottom plates

• A549 and BEAS-2B cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed 1 x 10⁴ cells per well in 100 µL of complete medium into a 96-well plate.[12] Incubate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

• Compound Treatment: Prepare serial dilutions of the compound in culture medium. Replace the old medium with 100 µL of medium containing the desired concentrations of the compound (e.g., 0.1, 1, 10, 50, 100 µM). Include vehicle (0.1% DMSO) and positive (Doxorubicin) controls.

• Incubation: Incubate the plates for 48 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well for a final concentration of 0.5 mg/mL.[13]

• Formazan Formation: Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the soluble MTT into insoluble purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[13] Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[14]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the viability against the log of the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol: Annexin V/PI Apoptosis Assay

This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.[15] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane.[16] Annexin V, a protein with a high affinity for PS, is fluorescently labeled (e.g., with FITC) to detect these cells.[16] Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the intact membrane of live or early apoptotic cells, thus it only stains late apoptotic and necrotic cells.[15]

Materials:

• 6-well plates

• Treated and untreated cells

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 and 2x IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells (including any floating cells in the supernatant) by trypsinization and centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.[17]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[18]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[18]

  • Healthy cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Protocol: Cell Cycle Analysis

This method uses PI to stain the DNA of fixed and permeabilized cells. The amount of PI fluorescence is directly proportional to the amount of DNA. This allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• 6-well plates

• Treated and untreated cells

• Cold 70% ethanol

• PI staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 concentration for 24 hours.

• Cell Harvesting: Harvest and wash the cells with PBS as described for the apoptosis assay.

• Fixation: Resuspend the cell pellet (1 x 10⁶ cells) and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.[19] Fix for at least 30 minutes at 4°C.[19]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in 1 mL of PI staining solution containing RNase A (to degrade RNA and prevent its staining).[20]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry. The DNA content will be displayed as a histogram, allowing for the quantification of cells in the G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content) phases.

Data Presentation and Interpretation (Illustrative Data)

As this guide outlines a methodology for a novel compound, the following data is hypothetical and serves to illustrate how results should be presented and interpreted.

Cytotoxicity and Selectivity Index

The primary outcome of the MTT assay is the IC50 value for each cell line.

Cell Line	Compound	IC50 (µM) (Hypothetical Data)	Selectivity Index (SI)
A549 (Cancer)	5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	8.5	7.6
BEAS-2B (Normal)	5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	65.0
A549 (Cancer)	Doxorubicin (Positive Control)	0.5	4.0
BEAS-2B (Normal)	Doxorubicin (Positive Control)	2.0

Interpretation: The hypothetical data suggests that the novel oxadiazole compound is significantly more cytotoxic to the A549 cancer cells than to the normal BEAS-2B cells, with a selectivity index of 7.6. This is a favorable result, indicating a potentially wide therapeutic window compared to the positive control, Doxorubicin.

Apoptosis Induction

The Annexin V/PI assay quantifies the mode of cell death.

Treatment (A549 Cells)	Healthy (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)
Vehicle Control	95.1	2.5	2.4
Compound (IC50)	45.3	35.8	18.9
Compound (2x IC50)	15.2	55.6	29.2

Interpretation: The illustrative data shows a dose-dependent increase in the percentage of early and late apoptotic cells following treatment with the compound. This strongly suggests that the compound's cytotoxic effect is mediated primarily through the induction of apoptosis.

Putative Mechanism of Action & Signaling Pathway

Based on literature for other cytotoxic 1,2,4-oxadiazole derivatives, a plausible mechanism of action is the induction of the intrinsic apoptosis pathway.[7][8] This pathway is regulated by the Bcl-2 family of proteins and executed by caspases.[21][22]

Caption: Putative intrinsic apoptosis pathway induced by the compound.

Mechanistic Explanation: The compound may act by upregulating pro-apoptotic proteins like Bax and/or downregulating anti-apoptotic proteins like Bcl-2.[21][23] This shift in balance leads to mitochondrial outer membrane permeabilization (MOMP), releasing cytochrome c into the cytoplasm.[23] Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates the initiator caspase-9.[24] Caspase-9, in turn, activates the executioner caspase-3, which cleaves key cellular substrates, culminating in the morphological and biochemical hallmarks of apoptosis.[25]

Conclusion

This guide provides a robust and scientifically sound methodology for the initial preclinical evaluation of novel compounds like 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By following a logical progression from broad cytotoxicity screening to specific mechanistic assays, researchers can generate high-quality, reproducible data. The emphasis on comparative analysis using both cancer and normal cell lines is crucial for determining the therapeutic potential and selectivity of a new drug candidate. The illustrative results suggest that this particular oxadiazole derivative warrants further investigation as a potential selective anticancer agent.

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A Strategic Guide to Benchmarking 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: From Target Identification to Comparative Analysis

This guide provides a comprehensive framework for characterizing the novel compound 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. Recognizing that the specific biological target of this molecule is not yet defined in publicly available literature, we will first outline a robust strategy for target identification. Subsequently, we will present a detailed benchmarking protocol against known inhibitors of a highly relevant therapeutic target, Indoleamine 2,3-dioxygenase 1 (IDO1), as a practical and illustrative case study. This dual approach ensures a scientifically rigorous evaluation, providing researchers, scientists, and drug development professionals with a clear roadmap for advancing novel chemical entities.

Part 1: The Critical First Step: Target Deconvolution of a Novel 1,2,4-Oxadiazole Compound

Before a meaningful comparison can be made, the molecular target of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole must be identified. The 1,2,4-oxadiazole scaffold is present in a wide range of biologically active molecules, acting as a bioisostere for esters and amides, which can impart improved metabolic stability.[1][2] This chemical versatility means the compound could interact with a variety of protein classes. Our primary objective is to pinpoint the specific protein(s) it binds to and modulates.

Experimental Strategy for Target Identification

A multi-pronged approach is recommended to confidently identify the protein target(s). This typically involves methods that can be broadly categorized as affinity-based and label-free techniques.[3]

1. Affinity-Based Pull-Down Approach: This is the most direct method for identifying protein interactors.[4] It involves chemically modifying the compound to act as "bait" to "fish" for its target from a complex mixture of proteins, such as a cell lysate.[3]

• Probe Synthesis: The initial step requires synthesizing a derivative of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole that incorporates a linker and an affinity tag (e.g., biotin) at a position that does not interfere with its biological activity.[3] Structure-activity relationship (SAR) studies are crucial to determine a suitable attachment point.[5]

• Affinity Chromatography: The biotinylated probe is immobilized on streptavidin-coated beads and incubated with cell or tissue lysates.[3] Proteins that bind to the compound will be captured. After washing away non-specific binders, the target proteins are eluted and identified using mass spectrometry.[6]

• Photo-Affinity Labeling (PAL): To capture weaker or transient interactions, a photoreactive group can be incorporated into the probe.[7] Upon UV irradiation, a covalent bond is formed between the probe and its target, allowing for more stringent purification conditions.[7]

2. Proteome Microarrays: This high-throughput technique can be used to screen for interactions between the compound and thousands of individually purified human proteins spotted on a microarray slide.[8][9] This method can rapidly identify direct binding partners without the need for chemical modification of the compound, though it may not capture interactions that require a specific protein conformation or post-translational modification present only in a cellular context.[10][11]

3. Drug Affinity Responsive Target Stability (DARTS): This label-free method is based on the principle that the binding of a small molecule can stabilize its target protein against proteolysis.[3][5] Cell lysates are treated with the compound and then subjected to limited digestion by a protease. The target protein, stabilized by the compound, will be more resistant to digestion compared to other proteins. The remaining proteins are then analyzed by gel electrophoresis or mass spectrometry to identify the protected species.[3]

Caption: Workflow for identifying the molecular target of a novel small molecule.

Part 2: Benchmarking Against Known Inhibitors: A Case Study with IDO1

Once a target is identified and validated, the next critical phase is to benchmark the compound's performance against established inhibitors of that target. To illustrate this process, we will use Indoleamine 2,3-dioxygenase 1 (IDO1) as our case study target. IDO1 is a highly sought-after immuno-oncology target, and several small-molecule inhibitors have been extensively characterized, providing a rich dataset for comparison.[12][13]

IDO1 is a heme-containing enzyme that catalyzes the first and rate-limiting step in the catabolism of the essential amino acid L-tryptophan along the kynurenine pathway.[14] In the tumor microenvironment, elevated IDO1 activity leads to tryptophan depletion and the accumulation of immunosuppressive kynurenine metabolites.[15] This suppresses the function of effector T cells and natural killer (NK) cells while promoting regulatory T cells (Tregs), allowing tumors to evade the immune system.[15]

Caption: The IDO1 pathway and its role in immune suppression.

Known IDO1 Inhibitors for Comparison

For our benchmarking study, we will compare our hypothetical IDO1-inhibiting compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (herein referred to as "Compound-X"), against three well-characterized clinical candidates:

• Epacadostat (INCB024360): A potent and selective, reversible, competitive inhibitor of IDO1.[16][17][18]

• Navoximod (GDC-0919/NLG-919): A potent inhibitor of the IDO pathway.[8][19]

• Linrodostat (BMS-986205): A selective and irreversible inhibitor of IDO1.[20][21]

Inhibitor	Mechanism of Action	Target	Reported IC50 / Potency
Epacadostat	Reversible, Competitive	IDO1	~10 nM (cellular assay)[16], 71.8 nM (biochemical)[22]
Navoximod	Reversible	IDO1	28 nM (biochemical IC50), 75 nM (cellular EC50)[19][23]
Linrodostat	Irreversible	IDO1	1.1 nM (IDO1-HEK293 cells)[20][24]
Compound-X	To Be Determined	IDO1 (Hypothetical)	To Be Determined

Experimental Protocols for Benchmarking

The following protocols provide a step-by-step guide to compare the efficacy of Compound-X against the known inhibitors.

Caption: Experimental workflow for benchmarking a novel IDO1 inhibitor.

Protocol 1: In Vitro Enzymatic IDO1 Inhibition Assay

Objective: To determine the direct inhibitory activity of Compound-X on purified IDO1 enzyme and calculate its IC50 value, comparing it to Epacadostat, Navoximod, and Linrodostat.

Methodology:

• Reagents: Recombinant human IDO1 enzyme, L-Tryptophan (substrate), assay buffer (e.g., 50 mM potassium phosphate buffer, pH 6.5), cofactors (ascorbic acid, methylene blue), catalase.[16]

• Procedure: a. Prepare a dilution series of Compound-X and the reference inhibitors in DMSO. b. In a 96-well plate, add the IDO1 enzyme to the assay buffer containing cofactors and catalase.[25] c. Add the diluted compounds to the wells and incubate for a pre-determined time at room temperature. d. Initiate the enzymatic reaction by adding L-Tryptophan.[26] e. Monitor the formation of N-formylkynurenine, the product of the IDO1 reaction, by measuring the increase in absorbance at 321 nm over time using a plate reader.[16][27]

• Data Analysis: Calculate the initial reaction rates. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.

Protocol 2: Cell-Based IDO1 Inhibition Assay

Objective: To assess the ability of Compound-X to inhibit IDO1 activity within a cellular context, which accounts for cell permeability and intracellular target engagement.[28]

Methodology:

• Cell Line: Use a human cancer cell line known to express IDO1 upon stimulation, such as HeLa or SKOV-3 ovarian cancer cells.[28][29]

• Procedure: a. Seed the cells in a 96-well plate and allow them to adhere overnight. b. Induce IDO1 expression by treating the cells with interferon-gamma (IFN-γ) for 24-48 hours.[28] c. Remove the induction medium and add fresh medium containing a dilution series of Compound-X and the reference inhibitors. d. Incubate for 24 hours to allow for tryptophan catabolism. e. Collect the cell culture supernatant. Add trichloroacetic acid (TCA) to the supernatant and incubate to hydrolyze N-formylkynurenine to kynurenine. f. Add Ehrlich's reagent (p-dimethylaminobenzaldehyde in acetic acid) and measure the absorbance at 480 nm to quantify the kynurenine concentration.

• Data Analysis: Normalize the kynurenine levels to a vehicle-treated control. Plot the percentage of kynurenine reduction against the inhibitor concentration to calculate the cellular IC50 for each compound.

Protocol 3: In Vivo Pharmacodynamic and Efficacy Studies

Objective: To evaluate the in vivo target engagement and anti-tumor efficacy of Compound-X in a syngeneic mouse tumor model.[15]

Methodology:

• Animal Model: Use immunocompetent mice (e.g., BALB/c or C57BL/6) bearing syngeneic tumors known to have an IDO1-driven immunosuppressive microenvironment, such as CT26 colon carcinoma or B16F10 melanoma.[14][17]

• Procedure: a. Pharmacodynamics (PD): Administer Compound-X and reference inhibitors orally to tumor-bearing mice. At various time points post-dosing, collect plasma and tumor tissue. Analyze tryptophan and kynurenine levels using LC-MS/MS to assess the extent and duration of IDO1 inhibition.[18] b. Efficacy Study: Once tumors are established, randomize mice into treatment groups (vehicle, Compound-X, reference inhibitors). Administer compounds daily via oral gavage. c. Monitor tumor volume and body weight regularly. d. At the end of the study, tumors can be harvested for immunological analysis (e.g., flow cytometry to assess T-cell infiltration and activation).

• Data Analysis: Compare tumor growth inhibition (TGI) between the different treatment groups. Correlate the efficacy data with the PD data (kynurenine reduction) to establish a dose-response relationship. Analyze survival data using Kaplan-Meier curves.

By following this comprehensive guide, researchers can systematically elucidate the mechanism of action of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole and rigorously benchmark its performance against established drugs in the field, providing the critical data necessary for further drug development.

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A Head-to-Head Comparison: 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole versus Tamoxifen in the Context of Breast Cancer Research

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Disclaimer: The compound 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a novel chemical entity for which specific preclinical and clinical data is not publicly available. This guide, therefore, presents a hypothetical head-to-head comparison with the standard-of-care drug, Tamoxifen. The experimental data and proposed mechanisms for the oxadiazole compound are based on published research on structurally similar 1,2,4-oxadiazole derivatives with demonstrated anti-cancer activity. This document is intended to serve as a framework for evaluating such novel compounds against established therapies.

Introduction

The landscape of oncology drug discovery is continually evolving, with a persistent search for novel therapeutic agents that offer improved efficacy, better safety profiles, and mechanisms to overcome resistance to existing treatments. In the realm of breast cancer, particularly hormone receptor-positive (HR+) subtypes, selective estrogen receptor modulators (SERMs) like Tamoxifen have been a cornerstone of adjuvant therapy for decades.[1][2][3] However, the challenges of drug resistance and a notable side-effect profile necessitate the exploration of new chemical scaffolds.

The 1,2,4-oxadiazole core is a privileged heterocyclic motif in medicinal chemistry, recognized for its metabolic stability and its role as a bioisostere for amide and ester functionalities.[4][5] Numerous derivatives have been investigated for a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and, most relevant to this guide, anti-cancer properties.[6][7] This guide focuses on a representative 1,2,4-oxadiazole, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, as a prototypical next-generation therapeutic candidate and compares it to the established standard-of-care, Tamoxifen.

Compound Profiles

Feature	5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	Tamoxifen
Chemical Class	1,2,4-Oxadiazole Derivative	Selective Estrogen Receptor Modulator (SERM)
Therapeutic Target	Putative: Caspase-3, other apoptotic pathways	Estrogen Receptor (ER)
Primary Indication	Investigational (Hypothetical: HR+ Breast Cancer)	Hormone Receptor-Positive Breast Cancer

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between our investigational oxadiazole and Tamoxifen lies in their cellular targets and mechanisms of inducing cancer cell death.

Tamoxifen: Modulating the Estrogen Receptor

Tamoxifen's primary mechanism of action is the competitive antagonism of the estrogen receptor (ER) in breast tissue.[1][8][9] In ER-positive breast cancer, the binding of estrogen to its receptor triggers a cascade of signaling events that promote tumor cell proliferation. Tamoxifen, by binding to the ER, prevents this interaction, thereby halting the growth-stimulatory signals.[8][9] Interestingly, Tamoxifen exhibits tissue-specific effects, acting as an ER antagonist in the breast while functioning as an ER agonist in other tissues like the endometrium and bone.[2][8] This dual activity is a hallmark of SERMs. Tamoxifen itself is a prodrug that is metabolized by cytochrome P450 enzymes into its more active metabolites, such as endoxifen, which has a significantly higher affinity for the ER.[8]

Caption: Tamoxifen's competitive inhibition of the estrogen receptor.

Hypothetical Mechanism of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: Induction of Apoptosis

Based on studies of similar 1,2,4-oxadiazole derivatives, a plausible mechanism of action for our investigational compound is the induction of apoptosis, or programmed cell death, through an ER-independent pathway.[10] One potential target is the caspase family of proteases, which are central executioners of apoptosis. Specifically, some 1,2,4-oxadiazoles have been shown to act as potent activators of caspase-3.[10] Activation of caspase-3 initiates a cascade of events leading to the cleavage of cellular proteins, DNA fragmentation, and ultimately, cell death. This mechanism would be advantageous as it would be effective in both ER-positive and ER-negative breast cancers.

Caption: Hypothetical apoptotic pathway of the 1,2,4-oxadiazole.

Head-to-Head Efficacy: A Conceptual Comparison

A direct comparison of efficacy is challenging due to the differing nature of the available data. Tamoxifen's efficacy is well-established through extensive clinical trials, while the data for our oxadiazole is based on in vitro studies of related compounds.

Tamoxifen: Clinical Efficacy

Numerous large-scale clinical trials have demonstrated the efficacy of adjuvant Tamoxifen in reducing the risk of recurrence and mortality in patients with ER-positive breast cancer.[7][11][12] A meta-analysis of data from 20 trials showed that about 5 years of adjuvant Tamoxifen treatment led to a substantial reduction in the risk of recurrence in the 15 years following treatment initiation.[7] Furthermore, women who took Tamoxifen had a one-third reduction in the risk of dying from breast cancer during the 15-year follow-up period.[7]

Clinical Endpoint	Effect of Adjuvant Tamoxifen (5 years)
Recurrence Risk	Reduced by approximately 30-50%[7][11]
Mortality Risk	Reduced by approximately 20-30%[7][11]

1,2,4-Oxadiazole Derivatives: In Vitro Potency

The anti-cancer potential of 1,2,4-oxadiazole derivatives has been demonstrated in various breast cancer cell lines. For instance, a study on 1,2,4-oxadiazole linked 5-fluorouracil derivatives showed significant cytotoxic activity against both ER-positive (MCF-7) and ER-negative (MDA-MB-231) breast cancer cell lines.[6] The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, were in the micromolar to nanomolar range for some of these compounds.[6]

Compound (Representative)	Cell Line	IC50 (µM)
1,2,4-oxadiazole derivative 7a	MCF-7	0.76 ± 0.044[6]
MDA-MB-231	0.93 ± 0.013[6]
1,2,4-oxadiazole derivative 7b	MCF-7	0.011 ± 0.009[6]
MDA-MB-231	0.021 ± 0.0028[6]

While these in vitro results are promising and suggest potent anti-cancer activity, it is crucial to note that they do not directly translate to clinical efficacy. However, they provide a strong rationale for further preclinical and clinical development.

Safety Profile

Tamoxifen: Well-Characterized Side Effects

The side effects of Tamoxifen are well-documented and are largely related to its modulation of the estrogen receptor in various tissues.[1][13][14][15]

Common Side Effects:

• Hot flashes[1][14][15]

• Vaginal discharge or dryness[1][14]

• Mood swings[1][15]

• Fatigue[1][13]

Serious but Less Common Side Effects:

• Increased risk of endometrial cancer[2][14]

• Increased risk of thromboembolic events (e.g., deep vein thrombosis, pulmonary embolism)[14][16]

• Stroke[14][16]

• Cataracts[14][16]

5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: A Hypothetical Safety Profile

The safety profile of our investigational oxadiazole is unknown. As with any novel chemical entity, a comprehensive toxicological assessment would be required. Potential toxicities could be related to the molecule itself, its metabolites, or off-target effects. A key advantage of a non-hormonal mechanism of action would be the avoidance of the estrogen-related side effects associated with Tamoxifen. However, other organ-specific toxicities (e.g., hepatotoxicity, nephrotoxicity, cardiotoxicity) would need to be carefully evaluated in preclinical models.

Experimental Protocols

Synthesis of a Representative 1,2,4-Oxadiazole Derivative

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles can be achieved through various methods. A common approach involves the cyclization of an amidoxime with a carboxylic acid derivative. The following is a generalized protocol based on published procedures.[6]

Caption: General workflow for the synthesis of 1,2,4-oxadiazoles.

Step-by-Step Protocol:

• Amidoxime Synthesis: A substituted benzonitrile is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., triethylamine or sodium carbonate) in a suitable solvent (e.g., ethanol). The reaction mixture is typically heated to reflux for several hours.

• Coupling and Cyclization: The resulting amidoxime is then coupled with a substituted carboxylic acid. This reaction is often facilitated by a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in a solvent like dimethylformamide (DMF). The reaction mixture is stirred at room temperature or gently heated to promote cyclization to the 1,2,4-oxadiazole ring.

• Work-up and Purification: The crude product is isolated by extraction and purified using techniques such as column chromatography on silica gel to yield the pure 3,5-disubstituted 1,2,4-oxadiazole.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[4][17] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Caption: Workflow of the MTT assay for cytotoxicity testing.

Step-by-Step Protocol:

• Cell Plating: Breast cancer cells (e.g., MCF-7, MDA-MB-231) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.[18]

• Compound Treatment: The cells are then treated with a range of concentrations of the 1,2,4-oxadiazole compound and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL). The plates are then incubated for another 2-4 hours to allow for the formation of formazan crystals.[4][19]

• Solubilization and Measurement: A solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the formazan crystals. The absorbance is then measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to untreated control cells. The IC50 value is determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Conclusion

This guide provides a comparative framework for evaluating the novel compound 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole against the standard-of-care drug, Tamoxifen, in the context of breast cancer research. While Tamoxifen has a well-established clinical profile as an estrogen receptor modulator, the hypothetical 1,2,4-oxadiazole derivative represents a promising class of compounds with a distinct, non-hormonal mechanism of action that could potentially overcome some of the limitations of current therapies. The in vitro potency of related oxadiazole compounds warrants further investigation of this scaffold. Future preclinical studies should focus on elucidating the precise mechanism of action, evaluating in vivo efficacy in animal models of breast cancer, and conducting comprehensive safety and toxicology assessments to determine the therapeutic potential of this and other novel 1,2,4-oxadiazole derivatives.

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A Researcher's Guide to Investigating Synergistic Effects of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in Combination Cancer Therapy

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential synergistic anticancer effects of the novel synthetic compound, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, when used in combination with established chemotherapeutic agents. We will delve into the scientific rationale, detailed experimental protocols, and robust data analysis techniques required to rigorously evaluate these interactions.

Introduction: The Therapeutic Potential of 1,2,4-Oxadiazoles

The 1,2,4-oxadiazole heterocycle is a prominent scaffold in medicinal chemistry, recognized for its metabolic stability and broad spectrum of biological activities.[1][2] Numerous derivatives have been explored as potent agents against a variety of diseases, with a significant focus on oncology.[3][4][5][6] Studies have revealed that compounds bearing this core can induce apoptosis, inhibit crucial cancer-related enzymes, and arrest the cell cycle, making them a fertile ground for the development of new anticancer therapeutics.[7][8][9]

The specific compound of interest, 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, is a synthetic molecule designed with features known to enhance cytotoxic potential. The presence of electron-withdrawing groups, such as the nitro (NO₂) and fluoro (F) substituents, on the phenyl rings is a common strategy to increase the biological activity of heterocyclic compounds.[7][10]

Hypothesized Mechanism of Action:

Based on its structural characteristics and the known activities of related nitro- and fluoro-substituted phenyl-oxadiazole compounds, we hypothesize that 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole functions as a potent inducer of apoptosis . The electron-deficient nature of the rings likely facilitates interactions with biological targets that trigger the intrinsic or extrinsic apoptotic pathways. This guide will outline the experimental steps to validate this hypothesis and explore its synergistic potential.

The Rationale for Combination Therapy

The clinical utility of many chemotherapeutic agents is often limited by acquired drug resistance and dose-limiting toxicities.[11][12][13] A cornerstone of modern oncology is the use of combination therapies, which can overcome these limitations by:

• Targeting multiple, independent pathways to reduce the likelihood of resistance.

• Achieving a synergistic effect , where the combined therapeutic outcome is greater than the sum of the effects of individual drugs.[11][12]

• Allowing for lower doses of each agent, thereby reducing toxicity to healthy tissues.

Given our hypothesis that 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a pro-apoptotic agent, combining it with drugs that have different mechanisms of action is a rational strategy. This guide will focus on two classes of widely used chemotherapeutics:

• Platinum-Based Agents (e.g., Cisplatin): These drugs primarily function by creating DNA adducts, leading to DNA damage and the activation of the apoptotic cascade.[9][12][13]

• Taxanes (e.g., Paclitaxel): These are microtubule-stabilizing agents that cause cell cycle arrest in the G2/M phase, which ultimately leads to mitotic catastrophe and apoptosis.[2][14][15][16]

The combination of a direct apoptosis inducer with agents that trigger cell death through DNA damage or mitotic stress presents a compelling approach for achieving synergy.[2][9][11][17]

Experimental Workflow for Synergy Investigation

A systematic, multi-step approach is required to accurately assess the synergistic potential of our lead compound. The following workflow provides a robust framework for this investigation.

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

This document provides a detailed protocol for the safe and compliant disposal of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. As a research chemical, its long-term toxicological and environmental properties may not be fully characterized. Therefore, a cautious and systematic approach to waste management is imperative to ensure the safety of laboratory personnel and protect the environment. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to make informed safety decisions.

Section 1: Compound Profile and Inferred Hazard Analysis

Property	Data	Source
CAS Number	693236-20-3	[1]
Molecular Formula	C₁₄H₈FN₃O₃	[1]
Molecular Weight	285.23 g/mol	[1]
Physical State	Likely a solid at room temperature.
Storage Recommendations	Store sealed in a dry environment at 2-8°C	[1]

Hazard Analysis Based on Chemical Structure:

• Halogenated Aromatic Moiety (2-Fluorophenyl group): The presence of a carbon-fluorine bond classifies this compound as a halogenated organic .[2][3] Halogenated organic compounds are of particular concern because their incineration can produce acidic gases (like hydrogen fluoride) and potentially toxic byproducts such as dioxins and furans if not performed at sufficiently high temperatures.[4] Therefore, they must be segregated from non-halogenated waste streams.

• Nitroaromatic Moiety (3-Nitrophenyl group): Nitroaromatic compounds are widely recognized for their potential toxicity and environmental persistence.[5] Many compounds in this class are biologically active and can be hazardous. The nitro group makes the aromatic ring electron-deficient and susceptible to specific chemical reactions. From a disposal standpoint, nitrated compounds are often treated as reactive or toxic.

• 1,2,4-Oxadiazole Core: While the oxadiazole ring itself is a stable heterocyclic system, related oxadiazole-containing molecules have been shown to cause skin and eye irritation.[6][7][8] It is prudent to assume this compound is, at a minimum, an irritant upon contact.

Section 2: Regulatory Framework: The Generator's Responsibility

The disposal of chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9] The RCRA framework establishes a "cradle-to-grave" system, which means the generator of the waste—the laboratory that created it—is legally responsible for its safe management from generation to final disposal.[10]

Key principles for researchers include:

• Waste Determination: All generators must determine if their waste is hazardous.[10] Based on the analysis above, this compound qualifies as hazardous.

• Proper Management: Generators must ensure the waste is properly identified, managed, and treated before recycling or disposal.[10]

• Documentation: The Hazardous Waste Manifest System is a set of forms and procedures used to track hazardous waste from the generator to the final disposal facility.[11][12]

Section 3: On-Site Waste Handling and Segregation Protocol

Proper handling within the laboratory is the first and most critical step in the disposal process.

Step 1: Wear Appropriate Personal Protective Equipment (PPE) Before handling the compound, whether in pure form or as waste, the following PPE is mandatory:

• Safety Goggles: To protect against splashes or fine powders.

• Chemical-Resistant Gloves: Nitrile gloves are generally sufficient. Change them immediately if contamination occurs.

• Laboratory Coat: To protect skin and clothing.

Step 2: Characterize and Segregate the Waste The cardinal rule of chemical waste management is to never mix incompatible waste streams . This prevents dangerous reactions and ensures the waste can be processed safely by the disposal facility. 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole waste must be segregated as Halogenated Organic Waste .[2][3]

Diagram 1: Waste Characterization and Segregation Decision Tree.

Step 3: Use a Designated and Compatible Waste Container All hazardous waste must be collected in containers that meet federal and state regulations.[11]

• Condition: The container must be in good condition, free of cracks, leaks, or corrosion.

• Compatibility: Use a container made of material compatible with the waste. For most organic solids and solvents, high-density polyethylene (HDPE) or glass containers are appropriate.

• Closure: The container must have a tight-fitting screw cap and must be kept closed at all times unless waste is actively being added.

Step 4: Label the Waste Container Correctly Properly labeling the container is a critical regulatory requirement. The label must include:

• The words "HAZARDOUS WASTE" .

• The full chemical name of all contents: "5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole". If it is in a solution, list the solvent(s) as well.

• The approximate percentage of each component.

• The specific hazard characteristics (e.g., "Toxic," "Irritant").

• The date accumulation started.

Section 4: Final Disposal Workflow

The final disposal of this compound cannot be done through standard laboratory procedures like neutralization or drain disposal. It requires a licensed hazardous waste management company.

Step-by-Step Professional Disposal Protocol:

• Accumulation: Collect the segregated and labeled waste in a designated Satellite Accumulation Area (SAA) or Central Accumulation Area (CAA) as defined by your institution's policies and EPA guidelines.[13]

• Contact EHS: When the container is full or the accumulation time limit is reached, contact your institution's Environmental Health and Safety (EHS) office to arrange for a waste pickup.

• Manifesting: The EHS office will coordinate with a licensed hazardous waste transporter. A Uniform Hazardous Waste Manifest form will be completed to track the waste.[12]

• Transportation: The waste will be transported to a permitted Treatment, Storage, and Disposal Facility (TSDF).[10]

• Final Disposal: At the TSDF, the waste will be disposed of using the appropriate technology, which for halogenated organic compounds is typically high-temperature incineration .[4] This process ensures the complete destruction of the molecule into less harmful components.

Diagram 2: Cradle-to-Grave Disposal Workflow.

Section 5: Emergency Procedures for Spills

In the event of an accidental spill, prompt and correct action is crucial to prevent exposure and environmental contamination.

For a Small Spill (Solid Powder):

• Alert Personnel: Immediately alert others in the vicinity.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Wear your standard PPE (lab coat, gloves, safety goggles).

• Containment: Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent the powder from becoming airborne.

• Clean-up: Carefully sweep the material into a designated hazardous waste container. Avoid creating dust. Use a wet paper towel for the final wipe-down.

• Dispose: All cleanup materials (absorbent, paper towels, gloves) must be placed in the Halogenated Organic Waste container.[14]

• Report: Report the incident to your laboratory supervisor and EHS office.

By adhering to this comprehensive guide, researchers can manage and dispose of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole with confidence, ensuring a safe and compliant laboratory environment.

References

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A Comprehensive Guide to the Safe Handling of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

This document provides essential safety protocols and operational guidance for laboratory personnel, including researchers, scientists, and drug development professionals, who will be handling 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The information herein is a synthesis of established safety procedures for related chemical classes, intended to ensure the utmost safety in the absence of a specific Safety Data Sheet (SDS) for this compound.

Immediate Safety Precautions: A Prudent Approach

Given the lack of specific toxicological data for 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, a conservative and cautious approach to handling is paramount. The presence of a fluorinated phenyl group, a nitrated phenyl group, and an oxadiazole core necessitates treating this compound as potentially hazardous upon inhalation, ingestion, and skin contact.

Emergency Overview:

• Inhalation: May cause respiratory tract irritation.

• Skin Contact: May cause skin irritation and potential absorption.

• Eye Contact: May cause serious eye irritation.

• Ingestion: May be harmful if swallowed.

In the event of exposure, immediately flush the affected area with copious amounts of water and seek prompt medical attention.

Hazard Analysis: Understanding the Chemical Personality

A thorough understanding of the hazards associated with the constituent functional groups of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is fundamental to its safe handling.

• 1,2,4-Oxadiazole Core: 1,2,4-oxadiazoles are five-membered aromatic heterocyclic compounds.[1][2] While 3,5-disubstituted oxadiazoles are generally stable, the ring system can be susceptible to nucleophilic attack and may undergo rearrangement reactions under certain conditions.[1][3][4]

• Nitrophenyl Group: Aromatic nitro compounds are a well-known class of chemicals with potential toxicity. They can be toxic if swallowed, inhaled, or absorbed through the skin.[5] A significant concern with aromatic nitro compounds is the potential to induce methemoglobinemia, a condition that impairs the oxygen-carrying capacity of the blood.[5]

• Fluorophenyl Group: The introduction of fluorine into organic molecules can significantly alter their reactivity and biological properties.[6][7] While often enhancing metabolic stability, fluorinated compounds can also present unique safety challenges.[6] The fluorine atom can activate the aromatic ring for nucleophilic aromatic substitution.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling this compound to prevent any potential exposure.[8]

PPE Category	Item	Specifications
Eye Protection	Safety Goggles	Must be worn at all times and conform to EN 166 or OSHA 29 CFR 1910.133 standards.
Face Protection	Face Shield	Recommended in addition to safety goggles, especially when there is a risk of splashing or dust generation.[9]
Hand Protection	Chemical-resistant gloves	Nitrile gloves are a suitable choice for short-term protection.[8][9] Always inspect gloves for integrity before each use and change them immediately upon contamination.
Body Protection	Laboratory Coat	A flame-resistant lab coat should be worn and kept fully buttoned.[9]
Respiratory Protection	Dust mask or respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if engineering controls are insufficient or when handling fine powders.[8][10]

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to the following procedural steps is critical for minimizing risk during the handling of 5-(2-Fluorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Preparation and Handling:

• Designated Area: Conduct all work with this compound in a designated area of the laboratory, such as a certified chemical fume hood, to minimize inhalation exposure.[11]

• Engineering Controls: Ensure that the chemical fume hood has adequate airflow and is functioning correctly before commencing any work.

• Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table above before handling the compound.

• Weighing and Transfer: When weighing and transferring the solid compound, use a spatula and handle it carefully to avoid generating dust.

• Spill Prevention: Work on a disposable bench liner to contain any potential spills.

• Avoid Incompatibilities: Keep the compound away from strong acids, bases, and oxidizing agents.[6]

Experimental Workflow Diagram:

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